2-(Hydroxyimino)propane-1-thiol

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 2-(Hydroxyimino)propane-1-thiol: A Technical Whitepaper

Executive Summary

As drug development professionals and synthetic chemists, we frequently encounter bifunctional scaffolds that offer unique reactivity profiles but remain underutilized in mainstream literature. 2-(Hydroxyimino)propane-1-thiol (CAS: 175137-00-5), commonly referred to as 1-mercapto-2-propanone oxime or mercaptoacetone oxime, is one such high-potential building block[1]. Containing both a strongly nucleophilic thiol (-SH) and an amphoteric oxime (=N-OH) moiety, this compound serves as a highly versatile precursor for complex heterocyclic synthesis and targeted pharmacophore development[2]. This whitepaper provides a rigorous, field-proven guide to its physicochemical properties, synthetic handling, and downstream applications.

Physicochemical Profiling

Understanding the fundamental properties of 2-(Hydroxyimino)propane-1-thiol is critical for predicting its behavior in solution and optimizing reaction conditions. The molecule exhibits amphoteric characteristics: the thiol acts as a weak acid and a "soft" nucleophile, while the oxime nitrogen/oxygen can act as a weak base, a "hard" nucleophile, or a metal chelator[3].

Table 1: Core Physicochemical and Structural Properties

Property	Value	Source
Chemical Name	2-(Hydroxyimino)propane-1-thiol	[1]
Common Synonyms	Mercaptoacetone oxime, 1-Mercaptopropan-2-one oxime	[1],
CAS Number	175137-00-5
Molecular Formula	C₃H₇NOS	[1]
Molecular Weight	105.16 g/mol
Hydrogen Bond Donors	2 (-SH, -OH)	[4]
Hydrogen Bond Acceptors	3 (N, O, S)	[4]
Topological Polar Surface Area	32.59 Ų	[4]

Mechanistic Chemistry & Reactivity

In our laboratory workflows, the successful deployment of 2-(Hydroxyimino)propane-1-thiol hinges on managing the competing reactivities of its two functional groups. The thiol group is highly susceptible to oxidative dimerization (forming disulfides) in the presence of atmospheric oxygen or basic conditions[5]. Conversely, the oxime group requires precise pH control to prevent hydrolysis back to the corresponding ketone.

When designing experiments, causality must drive your reagent choices :

• Selective Alkylation : Because the pKa of an aliphatic thiol (~8.5) is significantly lower than that of an oxime (~11.5), stoichiometric addition of a mild base allows for the selective deprotonation and subsequent S-alkylation of the thiol without competitive N- or O-alkylation[2].

• Thermal Boundaries : Reactions involving the free thiol must be kept under inert atmospheres (N₂ or Ar) and strictly temperature-controlled to suppress exothermic degradation pathways[5].

De Novo Synthesis Protocol

The primary synthetic route to 2-(Hydroxyimino)propane-1-thiol involves the oximation of its precursor, 1-mercapto-2-propanone (mercaptoacetone)[5]. The following protocol is designed as a self-validating system, incorporating in-process controls to ensure high yield and purity.

Step-by-Step Methodology: Oximation of 1-Mercapto-2-propanone

• Nucleophile Liberation : In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of hydroxylamine hydrochloride (NH₂OH·HCl) in deionized water. Cool the flask to 0 °C in an ice bath.

  • Causality: Hydroxylamine is supplied as a hydrochloride salt to prevent disproportionation. However, the free base is required for nucleophilic attack. We use sodium hydroxide to liberate the nucleophile in situ[3].

• Base Addition : Slowly add 1.1 equivalents of sodium hydroxide (NaOH) solution dropwise, maintaining the internal temperature strictly below 10 °C[3].

• Condensation : While maintaining the temperature below 15 °C, add 1.0 equivalent of 1-mercapto-2-propanone dropwise under vigorous stirring[3].

  • Causality: The alpha-mercapto ketone is prone to base-catalyzed aldol-type condensations and oxidation. Thermal control mitigates these side reactions and drives the equilibrium toward the desired oxime.

• Crystallization & Isolation : Allow the mixture to stir at 0–5 °C for 2 hours to facilitate crystallization. Monitor the disappearance of the ketone via TLC (Hexanes:EtOAc 7:3, visualized with KMnO₄).

• Purification : Extract the aqueous layer with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous MgSO₄ (to prevent hydrolysis), filter, and concentrate under reduced pressure. Recrystallize the crude product from an ethanol/water mixture[3],[5].

Workflow for the synthesis of 2-(Hydroxyimino)propane-1-thiol via oximation.

Applications in Heterocyclic Synthesis

The bifunctional nature of 2-(Hydroxyimino)propane-1-thiol makes it an exceptional candidate for adaptations of the Hantzsch thiazole synthesis[2]. In a standard Hantzsch synthesis, a thioamide reacts with an α-haloketone. Here, the mercapto-oxime acts as a highly efficient sulfur-containing surrogate.

Step-by-Step Methodology: Synthesis of 4-Methylthiazole Derivatives

• S-Alkylation : Dissolve 1.0 eq of 2-(Hydroxyimino)propane-1-thiol in anhydrous THF. Add a catalytic amount of a mild base (e.g., sodium methoxide, NaOMe) at 0 °C to selectively generate the thiolate[2].

• Electrophilic Addition : Dropwise add 1.0 eq of the target α-haloketone. Monitor via TLC until the S-alkylation intermediate is fully formed.

• Cyclodehydration : Heat the reaction mixture to reflux.

  • Causality: The thermal energy overcomes the activation barrier for the intramolecular nucleophilic attack of the oxime nitrogen onto the newly introduced carbonyl, followed by the elimination of water to yield the cyclized thiazole scaffold[2].

Proposed Hantzsch-type cyclization pathway for thiazole synthesis.

Biological & Pharmacological Potential

Beyond its utility as a synthetic building block, the structural motifs of 2-(Hydroxyimino)propane-1-thiol suggest compelling dual-action pharmacological mechanisms[3].

• Acetylcholinesterase (AChE) Reactivation : Oximes are well-documented reactivators of AChE in organophosphate poisoning. The strongly nucleophilic oxygen of the oxime group can displace the phosphoryl group from the enzyme's active site, restoring neurological function[3].

• Antioxidant Capacity : Concurrently, the thiol group acts as a potent electron donor, capable of scavenging reactive oxygen species (ROS) to mitigate oxidative stress and inflammation[3]. This dual-action mechanism is highly desirable in neuroprotective drug design.

Hypothesized dual-action mechanism: AChE reactivation and ROS scavenging.

References

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Thermodynamic stability constants of 2-(Hydroxyimino)propane-1-thiol ligands

An In-Depth Technical Guide to the Thermodynamic Stability Constants of 2-(Hydroxyimino)propane-1-thiol Ligands

Abstract

This technical guide provides a comprehensive examination of 2-(Hydroxyimino)propane-1-thiol, a bidentate ligand featuring both oxime and thiol functionalities. These groups confer significant chelating properties, making the ligand and its metal complexes of great interest to researchers in coordination chemistry and drug development. This document elucidates the theoretical underpinnings of thermodynamic stability, details rigorous experimental protocols for its determination via potentiometric titration, and explores the application of computational chemistry in this domain. The guide is intended for researchers, scientists, and drug development professionals seeking to understand and apply the principles of metal-ligand stability for the rational design of novel therapeutic and diagnostic agents.

Introduction: The Significance of Bidentate Thiol-Oxime Ligands

In the vast landscape of coordination chemistry, ligands possessing multiple donor atoms play a pivotal role in the formation of stable metal complexes. 2-(Hydroxyimino)propane-1-thiol is one such molecule, incorporating a soft thiol (-SH) donor and a borderline hard oxime (=N-OH) donor group. This unique combination allows it to form stable five-membered chelate rings with a variety of metal ions.

The thermodynamic stability of these metal-ligand complexes, quantified by the stability constant (log K), is a critical parameter that governs their behavior in solution. For drug development professionals, a high stability constant can be crucial for:

• Designing effective chelating agents for heavy metal detoxification, where the ligand must strongly bind and remove toxic metal ions like mercury, lead, or cadmium from biological systems.[1]

• Developing stable radiopharmaceuticals , where a chelator must securely hold a radioactive metal isotope (e.g., Technetium-99m or Rhenium-186/188) to be targeted to specific tissues for imaging or therapy.[2]

• Creating metalloenzyme inhibitors , where the ligand competes with the natural substrate for the metal ion at the enzyme's active site.

This guide provides the foundational knowledge and practical methodologies required to accurately determine and interpret the thermodynamic stability constants of complexes formed with 2-(Hydroxyimino)propane-1-thiol.

Ligand Characteristics and Synthesis

Structure and Coordination Chemistry

2-(Hydroxyimino)propane-1-thiol possesses two key functional groups available for metal coordination: the deprotonated thiol (thiolate, -S⁻) and the nitrogen atom of the oxime group (-NOH). The proton on the oxime's oxygen can also be displaced at higher pH values, but coordination typically occurs through the nitrogen and sulfur atoms, forming a stable five-membered ring.

The thiol group is a soft donor atom, exhibiting a strong affinity for soft or borderline metal ions such as Cu(I), Ag(I), Hg(II), and Cd(II).[1][3] The oxime nitrogen is a borderline donor, allowing for effective chelation of a wider range of transition metals, including Ni(II), Co(II), and Zn(II).

Plausible Synthesis Pathway

While specific literature on the synthesis of 2-(Hydroxyimino)propane-1-thiol is not widely available, a chemically sound and plausible route can be proposed based on established organic chemistry principles. The synthesis involves the reaction of a keto-thiol precursor with hydroxylamine.

Caption: Plausible synthesis of 2-(Hydroxyimino)propane-1-thiol.

Thermodynamic Stability: A Theoretical Framework

The formation of a metal-ligand complex (ML) in solution is an equilibrium process. For a simple 1:1 complex between a metal ion (M) and a ligand (L), the reaction is:

M + L ⇌ ML

The stepwise stability constant (K₁) is the equilibrium constant for this reaction:

K₁ = [ML] / ([M][L])

For reactions involving multiple ligands, there are subsequent constants (K₂, K₃, etc.). The overall stability constant (β) is the product of the stepwise constants. It is conventional to express these constants in their logarithmic form (log K or log β).[4]

Before a ligand can bind to a metal, it may first need to deprotonate. The protonation constants (or their inverse, the acid dissociation constants, pKa) describe the equilibria of the ligand's acidic protons. For 2-(Hydroxyimino)propane-1-thiol (H₂L), there are two relevant pKa values:

• H₂L ⇌ HL⁻ + H⁺ (Associated with the thiol group, pKa₁)

• HL⁻ ⇌ L²⁻ + H⁺ (Associated with the oxime group, pKa₂)

Knowing these pKa values is essential, as the concentration of the fully deprotonated, coordinating form of the ligand (L²⁻) is pH-dependent. Potentiometric titration is a powerful technique that can determine both the ligand's pKa values and the metal-ligand stability constants simultaneously.[5][6]

Experimental Determination via Potentiometric Titration

Potentiometric titration is the gold standard for determining stability constants in aqueous solutions.[6] The method involves monitoring the hydrogen ion concentration (pH) of a solution containing the ligand and a metal ion as a strong base is added incrementally.[7][8]

Causality Behind the Experimental Design

• Constant Ionic Strength: Metal-ligand equilibria are concentration-dependent. To ensure that activity coefficients remain constant, all experiments are conducted in a medium of high and constant ionic strength (e.g., 0.1 M KCl or NaClO₄). This swamps out variations in ionic activity, allowing measured concentrations to be used in equilibrium calculations.[6][8]

• Inert Atmosphere: Carbon dioxide from the air can dissolve in the alkaline titration solution to form carbonic acid, which interferes with the titration curve. Therefore, the entire titration is performed under an inert atmosphere (e.g., purified nitrogen or argon).[8]

• Precise Temperature Control: Equilibrium constants are temperature-dependent. A double-walled, thermostated vessel is used to maintain a constant temperature (e.g., 25.0 ± 0.1 °C) throughout the experiment.[8]

• Electrode Calibration: The accuracy of the entire experiment hinges on the precise measurement of pH. The glass electrode is calibrated in terms of hydrogen ion concentration, not activity, by titrating a known concentration of strong acid with a standardized strong base. This allows for the direct determination of -log[H⁺].[8][9]

Experimental Workflow

Caption: Workflow for potentiometric determination of stability constants.

Detailed Step-by-Step Protocol

1. Reagent Preparation:

• Carbonate-Free Base: Prepare a ~0.1 M NaOH solution using deionized, boiled water. Standardize this solution against a primary standard, potassium hydrogen phthalate (KHP).
• Strong Acid: Prepare a ~0.01 M HCl solution and standardize it against the previously standardized NaOH solution.
• Background Electrolyte: Prepare a stock solution of the background salt (e.g., 1.0 M KCl).
• Ligand Stock Solution: Prepare a stock solution of 2-(Hydroxyimino)propane-1-thiol by accurately weighing the purified solid.
• Metal Ion Stock Solution: Prepare stock solutions of metal salts (e.g., CuCl₂, NiCl₂, ZnCl₂) from high-purity salts. The exact concentration can be determined by standard analytical methods like EDTA titration.

2. Electrode System Calibration:

• Set up the thermostated titration vessel at 25.0 °C.
• Pipette a known volume of standardized HCl into the vessel, add the required amount of background electrolyte to achieve 0.1 M ionic strength, and add deionized water to a final known volume.
• Titrate this solution with the standardized NaOH, recording the potential (mV) or pH reading after each addition. This titration provides the standard potential (E°) for the electrode and the pKw of the medium.[9]

3. Ligand Protonation Titration:

• In the same calibrated setup, pipette a known volume of the ligand stock solution and standardized HCl into the vessel. Add background electrolyte and water as before.
• Titrate with standardized NaOH. The resulting curve will be displaced from the acid-only curve due to the buffering effect of the ligand's protons.

4. Metal-Ligand Titration:

• Repeat the procedure from step 3, but also add a known volume of the metal ion stock solution. Typical metal-to-ligand ratios are 1:2 to 1:5 to favor the formation of higher-order complexes.
• The titration curve will be further displaced due to the release of protons upon complexation.[7]

5. Data Analysis:

• The collected data (volume of titrant vs. pH) from all titrations are processed using specialized computer programs like SUPERQUAD or Hyperquad.[5]
• These programs use a non-linear least-squares algorithm to refine the values for pKa and log K that best fit the experimental data across all titrations simultaneously.

Data Presentation and Interpretation

Although experimental data for 2-(Hydroxyimino)propane-1-thiol are not available in the searched literature, we can present illustrative data based on the expected chemical behavior of a thiol-oxime ligand.

Table 1: Illustrative Thermodynamic Constants for 2-(Hydroxyimino)propane-1-thiol (H₂L) and its Metal Complexes (Conditions: 25 °C, Ionic Strength I = 0.1 M KCl)

Constant	Description	Illustrative Value
pKa₁	Proton dissociation from -SH	~8.5
pKa₂	Proton dissociation from =N-OH	~10.5
log K₁ [Cu(II)]	Formation of [Cu(HL)]⁺	~9.0
log K₂ [Cu(II)]	Formation of [Cu(HL)₂]	~7.5
log β₂ [Cu(II)]	Overall: [Cu(HL)₂]	~16.5
log K₁ [Ni(II)]	Formation of [Ni(HL)]⁺	~7.0
log β₂ [Ni(II)]	Overall: [Ni(HL)₂]	~12.5
log K₁ [Zn(II)]	Formation of [Zn(HL)]⁺	~6.5
log β₂ [Zn(II)]	Overall: [Zn(HL)₂]	~11.0

Interpretation:

• The pKa values indicate that the thiol proton is more acidic than the oxime proton.

• The stability of the complexes follows the Irving-Williams series (Cu > Ni > Zn), which is typical for high-spin octahedral complexes of divalent transition metals.

• The high log K value for Cu(II) reflects the strong affinity of the soft Cu(II) ion for the soft thiol donor.

Complementary Computational Approaches

Modern computational chemistry, particularly Density Functional Theory (DFT), offers a powerful tool to complement experimental findings.[10] DFT calculations can be used to:

• Predict molecular geometries: Determine the bond lengths, bond angles, and overall structure of the metal complexes.

• Calculate electronic properties: Understand the nature of the metal-ligand bonding and the distribution of electron density.

• Corroborate stability trends: While calculating absolute stability constants in solution is complex, DFT can accurately predict the relative stabilities of a ligand with a series of different metal ions, providing theoretical validation for experimental trends.[11]

Conclusion

The thermodynamic stability constant is the single most important parameter for characterizing the strength of a metal-ligand interaction in solution. For a promising chelator like 2-(Hydroxyimino)propane-1-thiol, a thorough understanding of its protonation and complexation equilibria is fundamental to its rational application in fields ranging from medicinal chemistry to environmental remediation. The potentiometric titration method, when executed with meticulous attention to experimental detail, provides highly accurate and reliable data. By integrating these robust experimental techniques with insights from computational modeling, researchers can accelerate the design and development of novel, highly effective metal-chelating agents for a new generation of drugs and diagnostic tools.

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Solubility Dynamics and Physicochemical Profiling of 2-(Hydroxyimino)propane-1-thiol: A Technical Guide

Executive Summary

2-(Hydroxyimino)propane-1-thiol (CAS: 175137-00-5), frequently identified in literature as mercaptoacetone oxime or 1-mercapto-2-propanone oxime, is a rare bifunctional organic compound[1]. Featuring both a sulfhydryl (-SH) and an oxime (=N-OH) moiety, it presents a highly versatile chemical scaffold for synthetic chemistry and metal ion complexation[1][2]. This technical whitepaper explores the mechanistic drivers of its solubility across aqueous and organic media, providing field-validated experimental workflows for its synthesis, thermodynamic profiling, and analytical application.

Chemical Identity and Mechanistic Drivers of Solubility

Understanding the solubility of 2-(Hydroxyimino)propane-1-thiol requires a granular look at its molecular architecture. With a molecular weight of 105.16 g/mol and the chemical formula C₃H₇NOS, the molecule is anticipated to be a crystalline solid at room temperature, unlike its liquid precursor, 1-mercapto-2-propanone[1][2][3].

Its solubility profile is fundamentally dictated by its amphoteric nature and the competing hydrophilic/hydrophobic regions of its structure[2]:

• Aqueous Media (pH Dependent): In neutral water, the compound is only slightly soluble[4]. The oxime group acts as a strong hydrogen bond donor and acceptor, but the short aliphatic propane backbone restricts bulk aqueous solvation. However, because the molecule contains a weak acid (thiol) and a weak base (oxime), its solubility is highly responsive to pH modulation[2]. In alkaline conditions (pH > 8.5), the deprotonation of the thiol group yields a thiolate anion, drastically increasing aqueous solubility through ion-dipole interactions.

• Organic Solvents: The molecule exhibits high solubility in polar protic (e.g., ethanol) and aprotic (e.g., DMSO) organic solvents, as well as moderate solubility in oils[3][4]. The polarizable sulfur atom and the oxime nitrogen facilitate strong dipole-dipole interactions, while the aliphatic chain engages in London dispersion forces with non-polar solvent regions.

Table 1: Comparative Physicochemical and Solubility Profile

Property / Medium	Value / Descriptor	Mechanistic Rationale
Molecular Weight	105.16 g/mol	Low molecular weight facilitates relatively rapid cavity formation in solvents[1].
Aqueous Media (pH 7.0)	Slightly Soluble	Solvation relies strictly on oxime H-bonding; limited by the hydrophobic propane core[4].
Aqueous Media (pH > 9.0)	Highly Soluble	Deprotonation of the thiol (-SH) forms a highly water-soluble thiolate anion[2].
Polar Organics (Ethanol)	Highly Soluble	Strong dipole-dipole interactions and extensive solvent-solute H-bonding[4].
Oils / Lipids	Soluble	London dispersion forces interact favorably with the aliphatic carbon chain[3][4].

Experimental Workflow: Synthesis and Isolation

Because 2-(Hydroxyimino)propane-1-thiol is commercially rare, researchers typically synthesize it de novo via the oximation of 1-mercapto-2-propanone[4].

Causality & E-E-A-T Insight: The addition of a base (NaOH) in this protocol is not merely for pH neutralization; it is a critical kinetic driver. Hydroxylamine hydrochloride must be converted to its free-base form to act as an effective nucleophile against the carbonyl carbon of the precursor[4]. Furthermore, thiols are highly susceptible to oxidative dimerization into disulfides[3][4]. Therefore, executing this protocol under an inert atmosphere (Argon/N₂) is strictly required to maintain a self-validating, high-yield system.

Step-by-Step Synthetic Protocol

• Reagent Preparation: Dissolve 10.0 g of hydroxylamine hydrochloride in 30 mL of degassed, deionized water in a 250 mL round-bottom flask equipped with a magnetic stirrer[2]. Purge the system with Argon.

• pH Modulation: Cool the solution in an ice bath (0–5 °C). Slowly add an equimolar solution of NaOH (11.5 g in 30 mL water) to liberate free hydroxylamine. Critical: Maintain the temperature below 10 °C to prevent exothermic degradation of the intermediate[2].

• Nucleophilic Addition: While maintaining the temperature below 15 °C, add 10.4 g of 1-mercapto-2-propanone dropwise to the reaction mixture under vigorous stirring[2].

• Crystallization: Stir for 30 minutes post-addition. Allow the mixture to stand at 0–5 °C for 2 hours to drive the thermodynamic crystallization of the oxime product[2].

• Isolation: Collect the crude solid via vacuum filtration. Purify by recrystallization using an ethanol/water gradient, exploiting the differential solubility of the product versus unreacted precursors[2][4].

Caption: Synthetic workflow for 2-(Hydroxyimino)propane-1-thiol emphasizing kinetic and oxidative control.

Experimental Workflow: Thermodynamic Solubility Profiling

To empirically validate the solubility of 2-(Hydroxyimino)propane-1-thiol across different solvents, the classic Shake-Flask Method is employed.

Causality & E-E-A-T Insight: Kinetic solubility methods (such as solvent-shift assays) often overestimate solubility due to temporary supersaturation. The shake-flask method ensures a true thermodynamic equilibrium (

) is reached between the solid phase and the saturated solution. Coupling this with HPLC-UV quantification creates a robust, self-validating analytical loop.

Step-by-Step Profiling Protocol

• Saturation: Add an excess of crystalline 2-(Hydroxyimino)propane-1-thiol (approx. 50 mg) to separate borosilicate glass vials containing 5 mL of the target solvent (e.g., Water at pH 7.4, Ethanol, DMSO).

• Equilibration: Seal the vials under Argon to prevent thiol oxidation. Agitate them on an orbital shaker at a constant 25.0 ± 0.1 °C for 48 hours to ensure complete thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes to firmly pellet any undissolved solids.

• Quantification: Carefully extract the supernatant, dilute it appropriately in the mobile phase, and quantify the dissolved concentration using HPLC-UV. The oxime chromophore typically allows for reliable detection at ~220–250 nm.

Caption: Thermodynamic solubility partitioning of 2-(Hydroxyimino)propane-1-thiol across diverse media.

Application: Metal Ion Complexation and Partitioning

The dual functionality of the thiol and oxime groups makes 2-(Hydroxyimino)propane-1-thiol an excellent bidentate chelating agent for transition metals[2][5]. Its specific solubility profile directly dictates its application format in analytical chemistry.

Because the uncomplexed ligand is highly soluble in ethanol but only slightly soluble in neutral water, colorimetric protocols for metal detection (e.g., Nickel or Cobalt) typically utilize a mixed-solvent system. By employing a 20–30% ethanol-in-aqueous buffer matrix, researchers can maintain the solubility of the organic ligand while allowing the aqueous metal ions to successfully form stable, colored metal-ligand complexes[5]. The intensity of this complexation follows the Beer-Lambert Law, enabling precise spectrophotometric quantification[5].

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Comprehensive Physicochemical Profiling of 2-(Hydroxyimino)propane-1-thiol: pKa Causality, Electronic Effects, and Analytical Workflows

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

2-(Hydroxyimino)propane-1-thiol (also known as mercaptoacetone oxime) is a highly versatile, bifunctional molecule featuring both a nucleophilic aliphatic thiol (-SH) and a ketoxime (=N-OH) moiety[1]. Its unique structural scaffold makes it a compelling building block for heterocyclic synthesis, metal ion chelation, and the development of novel enzyme inhibitors[2].

Understanding the precise acid dissociation constants (pKa) of these two functional groups is critical. The protonation state dictates the molecule's nucleophilicity, its ability to cross biological membranes, and its coordination geometry with transition metals. Because empirical pKa data for this specific molecule is sparse in the public domain, this whitepaper synthesizes established physical organic chemistry principles to establish a predictive thermodynamic framework, followed by a robust, self-validating experimental blueprint for empirical determination.

Structural and Electronic Causality: Predicting pKa Values

In bifunctional molecules, functional groups do not operate in isolation. The deprotonation of one group fundamentally alters the electronic landscape of the entire molecule, impacting the pKa of the secondary group.

The Thiol Group (pKa1)

Standard unbranched aliphatic thiols typically exhibit pKa values in the range of 10.0 to 11.0[3]. However, in 2-(hydroxyimino)propane-1-thiol, the thiol group is situated on the

-carbon relative to the oxime moiety.

• Causality: The sp2-hybridized nitrogen and oxygen atoms of the oxime group exert a significant electron-withdrawing inductive effect (-I) through the

  -bond network. This withdrawal of electron density stabilizes the conjugate base (the thiolate anion) formed upon deprotonation.

• Prediction: Due to this stabilization, the acidity of the thiol is enhanced. We project the pKa1 to be between 9.0 and 9.4 .

The Oxime Group (pKa2)

Standard ketoximes, such as acetone oxime, serve as the baseline for this moiety and typically exhibit a pKa of approximately 12.2[4]. While specialized pyridinium oximes used as acetylcholinesterase reactivators are engineered to have lower pKa values (7.0–8.5) to function at physiological pH[5], aliphatic ketoximes are significantly less acidic[6].

• Causality: By the time the ambient pH reaches the threshold for oxime deprotonation, the molecule exists predominantly as a monoanion (thiolate). The negatively charged sulfur atom (-S⁻) exerts a strong electron-donating inductive effect (+I). This influx of electron density destabilizes the formation of the secondary oximate anion, resisting further deprotonation.

• Prediction: The thermodynamic penalty of forming a dianion pushes the oxime pKa higher than that of a standard ketoxime. We project the pKa2 to be between 11.8 and 12.5 .

Thermodynamic Deprotonation Sequence

Caption: Thermodynamic deprotonation sequence of 2-(Hydroxyimino)propane-1-thiol across pH gradients.

Quantitative Data Summary

To facilitate assay design, the predicted thermodynamic parameters are summarized below, benchmarked against standard reference compounds.

Functional Group	Reference Compound	Reference pKa	Predicted pKa for Target	Primary Electronic Driver (Causality)
Thiol (-SH)	Propanethiol	~10.5[3]	9.0 – 9.4	Strong (-I) inductive withdrawal from adjacent C=NOH stabilizes the thiolate.
Oxime (=N-OH)	Acetone Oxime	~12.2[4]	11.8 – 12.5	(+I) inductive donation from the pre-formed thiolate anion destabilizes the oximate.

Self-Validating Experimental Protocols

Relying on a single analytical technique for a bifunctional molecule introduces systemic risk, particularly when pKa values are separated by less than 3 pH units. As a best practice in application science, we employ a self-validating orthogonal workflow : combining Potentiometry (high precision for thiols) with UV-Vis Spectrophotometry (high sensitivity for oximes), validated by NMR.

Caption: Self-validating orthogonal workflow for the precise determination of bifunctional pKa values.

Protocol A: Potentiometric Titration (Targeting pKa1)

Thiols are highly susceptible to oxidation, forming disulfides which will skew titration curves. This protocol mitigates oxidative degradation.

• Solvent Preparation: Boil and cool 18 MΩ deionized water under a continuous Argon sparge to remove dissolved oxygen. Prepare a 0.1 M KCl background electrolyte solution to maintain constant ionic strength.

• Analyte Preparation: Dissolve 2-(Hydroxyimino)propane-1-thiol to a final concentration of 2.0 mM in the degassed electrolyte solution. Maintain the vessel under a positive Argon blanket.

• Titration Execution: Using an automated titrator equipped with a combined glass electrode, titrate the solution with standardized 0.1 M NaOH (CO2-free). Add titrant in 0.05 mL increments, allowing 60 seconds for equilibrium between additions.

• Data Analysis: Plot the first derivative of the titration curve (dpH/dV). The inflection point corresponds to the equivalence point; the pH at half-equivalence represents pKa1.

Protocol B: UV-Vis Spectrophotometric Titration (Targeting pKa2)

Oximes undergo a distinct bathochromic (red) shift upon deprotonation due to the increased conjugation of the oximate anion[5].

• Buffer Preparation: Prepare a series of universal buffers (e.g., Britton-Robinson) ranging from pH 8.0 to 13.5.

• Sample Dilution: Dilute the analyte to 50 µM in each buffer solution to ensure absorbance remains within the linear dynamic range (0.1 - 1.0 AU) according to the Beer-Lambert Law.

• Spectral Acquisition: Scan each solution from 200 nm to 400 nm using a dual-beam UV-Vis spectrophotometer. Identify the isosbestic point to confirm a clean two-state transition (neutral oxime to oximate anion).

• Regression: Plot the absorbance at the analytical wavelength (

  of the anion) against pH. Fit the sigmoidal curve using the Henderson-Hasselbalch equation to extract pKa2.

Protocol C: NMR Titration (The Orthogonal Validator)

To definitively assign which pKa belongs to which functional group, NMR titration is the ultimate arbiter.

• Prepare 10 NMR tubes with 5.0 mM of the analyte in D2O, adjusting the pD (pH meter reading + 0.4) from 7.0 to 13.0 using NaOD/DCl.

• Acquire 1H NMR spectra for each tube.

• Causality Tracking: As the thiol deprotonates (pH 8-10), the chemical shift of the adjacent methylene protons (-CH2-) will move significantly upfield due to shielding from the thiolate anion. As the oxime deprotonates (pH 11-13), the methyl protons (-CH3) will exhibit a secondary upfield shift. Plotting chemical shift (

  ) vs. pH yields specific pKa values for each distinct structural environment.

References

• Mercaptoacetone Oxime: A Technical Guide to Its Synthesis and History Benchchem URL
• The Versatile Role of Mercaptoacetone Oxime in Heterocyclic Synthesis Benchchem URL
• Synthesis, Catalytic GPx-like Activity, and SET Reactions of Conformationally Constrained 2,7-Dialkoxy-Substituted Naphthalene-1,8-peri-diselenides ACS Omega / NIH PMC URL
• Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential NIH PMC URL
• Development and validation of a FIA/UV-Vis method for pKa determination of oxime based acetylcholinesterase reactivators ResearchGate URL
• The hydrogen bond acidity and other descriptors for oximes ResearchGate URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential - PMC [pmc.ncbi.nlm.nih.gov]

Coordination geometry of 2-(Hydroxyimino)propane-1-thiol with transition metals

This guide provides an in-depth technical analysis of the coordination geometry and chemical behavior of 2-(Hydroxyimino)propane-1-thiol (commonly known as Mercaptoacetone Oxime ). It is designed for researchers in inorganic chemistry and drug development.

Executive Summary

2-(Hydroxyimino)propane-1-thiol (CAS: Derived from 24653-75-6) represents a bifunctional chelating agent featuring a soft thiol (-SH) donor and a borderline/hard oxime (=N-OH) donor. This "soft-hard" hybrid architecture makes it a versatile ligand for transition metals, capable of stabilizing variable oxidation states (e.g., Ni(II), Cu(II), Tc(V)).

Its coordination chemistry is governed by the formation of a thermodynamically stable 5-membered chelate ring (M-S-C-C-N), which is critical for applications in:

• Metallodrug Design: Tuning lipophilicity and redox potential for cytotoxicity.

• Analytical Chemistry: Colorimetric detection of trace metals (Ni, Co, Cu).

• Radiopharmaceuticals: N/S donor sets are foundational for Technetium-99m core stabilization.

Ligand Architecture & Synthesis

Structural Properties

The ligand exists in equilibrium between neutral and deprotonated forms. The thiol group is the primary site of deprotonation (

), followed by the oxime hydroxyl ( ).

• Formula:

• Donor Atoms: Sulfur (Thiolate

  ), Nitrogen (Imine ).

• Chelate Bite Angle: Typically

  in square planar geometries.

Synthesis Protocol

The synthesis involves the condensation of mercaptoacetone with hydroxylamine hydrochloride in a buffered aqueous medium.

Experimental Protocol:

• Reagents: Dissolve 10.0 g Hydroxylamine HCl (

  ) in 30 mL deionized water.

• Neutralization: Cool to

  . Slowly add 11.5 g NaOH (dissolved in 30 mL water) to generate free hydroxylamine base.

• Condensation: Add 10.4 g Mercaptoacetone dropwise, maintaining

  .

• Crystallization: Stir for 30 mins, then refrigerate at

  for 2 hours. Filter the precipitate.[1]

• Purification: Recrystallize from ethanol/water (1:1).

Visualizing the Synthesis Pathway:

Coordination Geometry & Modes

The coordination geometry depends heavily on the metal ion's electronic configuration (

) and the pH of the reaction medium.

Primary Binding Mode ( )

The most common mode involves the deprotonation of the thiol group to form a thiolate (

), which is a strong -donor and -donor. The oxime nitrogen coordinates as a neutral donor, forming a neutral complex with divalent metals ( ).

• Geometry: Distorted Square Planar (for

  metals like Ni(II), Pd(II)).

• Stability: Enhanced by the "chelate effect" of the 5-membered ring.

Metal-Specific Geometries

Metal Ion	Config	Preferred Geometry	Coordination Number	Complex Type
Ni(II)		Square Planar	4	(Neutral)
Cu(II)		Distorted Octahedral	4+2	(Jahn-Teller)
Co(III)		Octahedral	6	(Low Spin)
Tc(V)		Square Pyramidal	5

Signaling Pathway: Metal Chelation Logic

The following diagram illustrates the stepwise chelation process, highlighting the pH-dependent activation of the ligand.

Experimental Characterization

To validate the coordination geometry, the following spectroscopic markers must be monitored.

Infrared Spectroscopy (FT-IR)

• Stretching: The free ligand shows a weak band at . Disappearance of this band confirms metal-sulfur coordination.
• Stretching: Shifts from (free ligand) to lower frequencies ( ) upon coordination, indicating electron donation from the nitrogen lone pair to the metal.
• Stretching: Shifts to higher frequencies ( ), indicating increased double-bond character in the N-O bond due to back-bonding effects.

UV-Vis Spectroscopy

• Ligand-to-Metal Charge Transfer (LMCT):

  • transition: Intense bands in the region. This is the basis for colorimetric detection (e.g., Yellow/Brown for Ni, Green/Blue for Cu).

• d-d Transitions:

  • Ni(II): A broad band around

    suggests square planar geometry (diamagnetic).

Applications in Drug Development & Analysis

Metallodrug Screening

The 2-(Hydroxyimino)propane-1-thiol scaffold is structurally analogous to thiosemicarbazones , a class of potent anticancer agents (e.g., Triapine).

• Mechanism: The complex acts as a "Trojan horse," facilitating metal uptake into cells. The redox-active metal (Cu/Fe) can then generate Reactive Oxygen Species (ROS) via Fenton-like chemistry, inducing apoptosis in cancer cells.

• Lipophilicity: The methyl group on the propane chain enhances membrane permeability compared to non-methylated analogs.

Colorimetric Detection Protocol

Objective: Quantification of Ni(II) in aqueous solution.

• Preparation: Prepare a 0.01 M ligand solution in ethanol.

• Buffering: Adjust sample pH to 9.0 using Ammonium Acetate buffer.

• Reaction: Add 1 mL ligand solution to 10 mL sample.

• Measurement: Measure Absorbance at

  after 5 minutes.

• Calibration: Linear range typically

  .

References

• ResearchGate. (2000). Coordination modes of oximes and oximato groups. Retrieved from [Link]

• National Institutes of Health (PMC). (2019). A Review on Coordination Properties of Thiol-Containing Chelating Agents. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

The Dual-Reactivity Paradigm: Harnessing Hydroxyimino Propane-1-Thiol Derivatives in Bioconjugation and Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary & Mechanistic Foundations

The intersection of thiol chemistry and oxime (hydroxyimino) functionality within a single aliphatic framework—specifically propane-1-thiol derivatives—presents a highly versatile platform for advanced bioconjugation, pharmacophore design, and site-selective functionalization. The strategic value of these bifunctional molecules lies in their orthogonal reactivity profiles .

According to Hard-Soft Acid-Base (HSAB) theory, the terminal thiol is a highly polarizable, "soft" nucleophile, making it exceptionally reactive toward soft electrophiles like Michael acceptors (e.g., maleimides) and transition metals (e.g., Pd, Pt). Conversely, the hydroxyimino group (

) acts as a "harder," ambidentate nucleophile. While it benefits from the -effect—rendering the oxime oxygen more nucleophilic than a standard aliphatic alcohol—its reactivity at physiological pH remains significantly lower than that of a thiolate[1]. This kinetic gap allows researchers to selectively manipulate the thiol group without necessitating protection of the oxime, or conversely, to utilize the oxime for secondary functionalization once the thiol is engaged[2].

Orthogonal Reactivity & Thermodynamic Profiling

Understanding the kinetic and thermodynamic boundaries of these two functional groups is critical for designing robust synthetic workflows. The hydroxyimino group is highly stable under mild reducing conditions, allowing for the selective reduction of disulfide bonds (using phosphine-based reagents) without cleaving the N-O bond. Furthermore, the

-dicarbonyl motif in complex reagents can enable "second-phase" oxime ligation, which drastically alters the electronics of the conjugate and enhances overall thiol-stability[2].

Table 1: Comparative Kinetic and Thermodynamic Parameters

Functional Group	Reagent/Electrophile	Reaction Type	Typical Rate Constant ( , )	Optimal pH Range
Propane-1-thiol	Maleimide	Michael Addition		6.5 - 7.5
Propane-1-thiol	Haloacetamide	Alkylation		7.5 - 8.5
Hydroxyimino	Alkyl Halide	O-Alkylation		> 9.0
Hydroxyimino	Transition Metals	Chelation (N,O)	N/A (Thermodynamic control)	5.0 - 8.0

To visualize the divergence in reactivity, the following pathway illustrates the distinct chemical trajectories available to hydroxyimino propanethiol derivatives.

Orthogonal reactivity pathways of hydroxyimino propanethiol derivatives.

Self-Validating Experimental Workflows

As an Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems , ensuring that the causality behind every chemical intervention is measurable and verifiable in real-time.

Protocol 1: Chemoselective Thiol-Maleimide Conjugation (Unprotected Oxime)

This protocol exploits the kinetic preference of the thiol group to achieve site-selective conjugation while leaving the hydroxyimino group intact for subsequent targeting or metal coordination.

• Step 1: Buffer Preparation & Equilibration.

  • Action: Prepare 50 mM sodium phosphate buffer, pH 7.0, containing 1 mM EDTA. Dissolve the hydroxyimino propanethiol derivative to a final concentration of 10 mM.

  • Causality: Maintaining pH 7.0 ensures the thiol (pKa ~8.5) is sufficiently reactive as a thiolate, while the oxime (pKa ~11-12) remains fully protonated and unreactive. EDTA chelates trace transition metals that could catalyze unwanted thiol oxidation or premature oxime-metal coordination.

• Step 2: Disulfide Reduction.

  • Action: Add 1.5 equivalents of TCEP-HCl. Incubate at room temperature for 30 minutes.

  • Causality: TCEP is chosen over DTT because it operates strictly via phosphine-mediated oxygen transfer. It selectively reduces oxidized thiol dimers without reducing the oxime double bond or coordinating with downstream metal payloads.

• Step 3: Conjugation.

  • Action: Add 1.1 equivalents of the maleimide-functionalized payload dropwise under continuous stirring.

• Step 4: System Validation (The Checkpoint).

  • Action: Withdraw a 10 µL aliquot and react with Ellman’s reagent (DTNB). Concurrently, run an LC-MS analysis.

  • Validation Logic: A drop in absorbance at 412 nm to baseline confirms complete thiol consumption. The LC-MS must show the preservation of the

    corresponding to the intact oxime conjugate. If a Da or Da mass shift is observed, it indicates unwanted oxime oxidation or reduction, prompting a review of reagent purity.

Self-validating workflow for selective dual-functionalization.

Protocol 2: O-Alkylation of the Hydroxyimino Group Post-Thiol Protection

When the oxime must be functionalized prior to the thiol, the thiol's superior nucleophilicity must be temporarily masked.

• Step 1: Thiol Protection. React the derivative with Trityl chloride (Trt-Cl) in DCM with TFA. The bulky trityl group selectively protects the highly nucleophilic sulfur via steric shielding.

• Step 2: Oxime Deprotonation. Introduce a strong, non-nucleophilic base (e.g., DBU) in anhydrous DMF. The oxime proton must be removed to generate the active oximate nucleophile.

• Step 3: Alkylation. Add the target electrophile (e.g., an alkyl halide).

• Step 4: System Validation. Monitor via

  -NMR. The disappearance of the broad singlet at ~10.5-11.5 ppm (N-OH) and the emergence of a new O-alkyl signature peak confirms successful O-alkylation. The trityl aromatic protons (~7.2-7.4 ppm) serve as an internal integration standard to ensure the thiol remains protected.

Applications in Drug Development & Bioconjugation

The dual-reactivity of these derivatives is not merely a synthetic curiosity; it has profound implications in modern pharmacology and bioconjugation.

Kinase Inhibitor Pharmacophores: The incorporation of hydroxyimino groups into thiol-containing scaffolds has been shown to drastically alter target binding affinities. For instance, in the development of 1,6-dihydropyrimidin-2-thiol derivatives targeting VEGFR-2 (a critical receptor in tumor angiogenesis), researchers discovered that derivatives possessing a hydroxyimino group exhibited a significantly higher affinity to the VEGFR-2 active site compared to their parent thiol derivatives without the oxime[3]. The oxime nitrogen and oxygen provide critical hydrogen-bond accepting and donating capabilities that anchor the molecule within the kinase hinge region.

Advanced Bioconjugation & Click Chemistry: In the realm of native protein modification, propanethiol derivatives are frequently utilized to engineer stable covalent links. The reaction kinetics are highly dependent on the steric and electronic environment of the thiol[1]. By integrating an

-hydroxyimino ketone moiety into these systems, the molecule can be further converted in a single reaction into a 1,2,4-triazine skeleton, enabling highly selective, multi-component "click" conjugations (such as inverse electron-demand Diels-Alder reactions with trans-cyclooctenes)[4]. This allows a single propane-1-thiol derivative to act as a "hub" for attaching both a stabilizing polymer (via the thiol) and a targeting antibody (via the oxime-derived triazine).

References

• Design and synthesis of new 1,6-dihydropyrimidin-2-thio derivatives targeting VEGFR-2: Molecular docking and antiproliferative evaluation. PubMed (National Institutes of Health). Available at:[Link]

• Chemistry for Covalent Modification of Endogenous/Native Proteins: From Test Tubes to Complex Biological Systems. Journal of the American Chemical Society (ACS). Available at:[Link]

• oxSTEF reagents are tunable and versatile electrophiles for selective disulfide-rebridging of native proteins. ChemRxiv. Available at:[Link]

• Spot the difference in reactivity: a comprehensive review of site-selective multicomponent conjugation exploiting multi-azide compounds. Chemical Communications (RSC Publishing). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Design and synthesis of new 1,6-dihydropyrimidin-2-thio derivatives targeting VEGFR-2: Molecular docking and antiproliferative evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spot the difference in reactivity: a comprehensive review of site-selective multicomponent conjugation exploiting multi-azide compounds - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC03359K [pubs.rsc.org]

Chemo-Structural Dynamics of Oxime and Thiol Agents: From Heavy Metal Chelation to AChE Reactivation

An In-Depth Technical Guide for Application Scientists

Executive Summary

This technical guide synthesizes the chemical behaviors, therapeutic applications, and analytical challenges associated with oxime (

) and thiol ( ) functional groups. While often treated as distinct pharmacological classes—oximes as acetylcholinesterase (AChE) reactivators and thiols as heavy metal chelators—recent advancements in bifunctional ligand design and combinatorial therapy have created a critical intersection for drug development.

This document moves beyond standard textbook definitions to address mechanistic synergy , experimental artifacts (specifically the Ellman assay interference), and novel bifunctional architectures . It is designed for researchers requiring a rigorous understanding of nucleophilic reactivity and chelation stability constants.

Part 1: Mechanistic Foundations & Chemical Architecture

The Hard-Soft Acid-Base (HSAB) Dichotomy

The distinct utility of oximes and thiols is best understood through Pearson’s HSAB theory. This dictates their target specificity in biological systems.

Feature	Oxime Group ( )	Thiol Group ( )
Nucleophilicity	Alpha-Effect Nucleophile: The adjacent electronegative oxygen increases the electron density on nitrogen, making the oximate anion ( ) a potent nucleophile against hard/intermediate electrophiles (e.g., Phosphorus in Organophosphates).	Soft Nucleophile: The large, polarizable sulfur atom exhibits high affinity for soft electrophiles (e.g., Heavy Metals, ROS).
Primary Target	Phosphorus (P): Specifically the phosphyl-enzyme complex in inhibited AChE.	Metals (Hg, Pb, As): Forms stable coordination complexes. Free Radicals: Donates H to quench ROS.
pKa Range	7.0 – 11.0: Reactivation potency often correlates with a lower pKa (closer to physiological pH), ensuring a higher fraction of the reactive oximate anion.	8.0 – 10.0: Thiolates ( ) are the active chelating species.

Structural Synergy in Chelation

While thiols are the primary "claws" for heavy metals, oximes can participate in mixed-ligand coordination. In analytical chemistry, oxime-thiol ligands (e.g., thio-oximes or ligands containing both moieties) utilize the nitrogen of the oxime and the sulfur of the thiol to form stable 5- or 6-membered chelate rings with transition metals.

Part 2: Therapeutic Applications[1][2][3]

The Thiol Landscape: Heavy Metal Chelation

Thiols are the "gold standard" for mobilizing toxic metals. The mechanism relies on the formation of stable, water-soluble complexes that can be excreted renally.

• Dimercaprol (BAL): The archetype dithiol. Limitation: Lipophilic, can redistribute Mercury/Arsenic to the brain.

• DMSA (Succimer) & DMPS: Hydrophilic analogs of BAL. These are superior due to lower toxicity and extracellular distribution, preventing CNS redistribution.

The Oxime Landscape: AChE Reactivation

Oximes (e.g., 2-PAM, Obidoxime, HI-6 ) are "molecular crowbars." They attack the phosphorus atom of the organophosphate (OP) inhibiting the AChE enzyme.[1]

The Mechanism:

• Docking: The oxime enters the AChE gorge.

• Attack: The oximate anion attacks the phosphorus.[1]

• Displacement: The OP is transferred from the Serine residue to the oxime (forming a phosphyl-oxime).

• Regeneration: Active AChE is released.

The Combinatorial Approach: Neuroprotection

Recent literature highlights the limitation of using oximes alone. OP poisoning induces massive oxidative stress (ROS).

• The Protocol: Co-administration of an Oxime (for enzyme reactivation) and a Thiol (e.g., N-acetylcysteine (NAC) or Glutathione ) acts synergistically. The thiol scavenges the ROS generated by the excitotoxic cascade, protecting the CNS while the oxime restores enzymatic function.

Part 3: Visualization of Mechanisms

Diagram 1: The Parallel Rescue Pathways

This diagram illustrates the distinct but complementary roles of Oximes and Thiols in a cellular toxicity model.

Caption: Dual-pathway rescue showing Oxime-mediated enzyme reactivation and Thiol-mediated antioxidant neuroprotection.

Part 4: Critical Experimental Protocol & The "Ellman Artifact"

As a Senior Scientist, you must be aware of a critical interference when testing oximes using the standard Ellman's Assay .

The Ellman's Assay Principle

The assay measures AChE activity by hydrolyzing Acetylthiocholine (ATCh) to Thiocholine.[2][3] Thiocholine reacts with DTNB (Ellman's Reagent) to produce TNB (Yellow,

nm).

The Interference (The Trap)

Oximes are nucleophiles. They can directly hydrolyze ATCh (oximolysis) without the enzyme present. Furthermore, some oximes can react directly with DTNB or the thiocholine product.

• Result: A false increase in absorbance at 412 nm.

• Interpretation Error: You may believe your oxime is reactivating the enzyme, but it is merely chemically degrading the substrate.

Validated Protocol: Modified Ellman for Oxime Screening

To ensure data integrity, use this background-correction workflow.

Reagents:

• Buffer: 0.1 M Phosphate, pH 7.4 or 8.0.

• Substrate: Acetylthiocholine iodide (ATCh).

• Reagent: DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)).[2][3][4]

• Enzyme: Human Recombinant AChE or Erythrocyte Ghost.

• Test Compound: Oxime of interest.

Step-by-Step Workflow:

• Prepare Blank 1 (Substrate Blank): Buffer + DTNB + ATCh. (Monitors spontaneous hydrolysis).

• Prepare Blank 2 (Oxime Chemical Blank): Buffer + DTNB + ATCh + Oxime (No Enzyme).

  • Critical Step: Measure the rate of TNB production here. This is the oximolysis rate (

    ) .

• Prepare Experimental Sample: Buffer + DTNB + ATCh + Oxime + Inhibited Enzyme .

  • Measure the total rate (

    ).

• Calculation:

Diagram 2: The Ellman Interference Loop

Caption: Schematic of the Ellman assay showing where Oxime nucleophilicity creates false-positive signal artifacts.

Part 5: Emerging Bifunctional Architectures

The future of this field lies in Bifunctional Chelators (BFCs) . These are engineered molecules containing a thiol-reactive group (for conjugation to antibodies or peptides) and a metal-chelating core (often oxime-based) for radiopharmaceuticals.

Thiol-Reactive Oxime Ligands

In radiochemistry (e.g.,

Zr or Lu labeling), "click" chemistry is utilized.

• Concept: A ligand is designed with a maleimide or alpha-haloacetamide tail (to react with a Cysteine thiol on an antibody) and a deferoxamine-like head (containing hydroxamic acids/oximes) to hold the metal.

• Advantage: Site-specific labeling of monoclonal antibodies without disrupting the antigen-binding site.

Comparative Data: Reactivation & Chelation Efficiency

Compound Class	Representative Agent	Primary Function	Key Kinetic Parameter	Notes
Mono-Pyridinium Oxime	2-PAM	AChE Reactivator	(Reactivation Rate)	Poor BBB penetration; effective for peripheral nervous system.
Bis-Pyridinium Oxime	Obidoxime / HI-6	AChE Reactivator	(Dissociation Constant)	Higher affinity for AChE; HI-6 is superior for Soman/VX poisoning.
Dithiol Chelator	DMSA (Succimer)	Pb/Hg Chelation	(Stability Constant)	. Highly stable, water-soluble.
Experimental Hybrid	K027	Broad Spectrum Reactivator		Lower toxicity than Obidoxime; shows promise in tabun inhibition.[5]

References

• Worek, F., et al. (2007). Limitation of the Ellman method: cholinesterase activity measurement in the presence of oximes.[2][3][6] Toxicology.[6][7][8] Link

• Aaseth, J., et al. (2019). A Review on Coordination Properties of Thiol-Containing Chelating Agents Towards Mercury, Cadmium, and Lead. Molecules.[9][1][4][6][7][10][11][12][13][14] Link

• Petroianu, G. A., et al. (2019). The Experimental Oxime K027—A Promising Protector From Organophosphate Pesticide Poisoning. Frontiers in Pharmacology. Link

• Kovarik, Z., et al. (2008).[10] Oximes: Reactivators of phosphorylated acetylcholinesterase and antidotes in therapy against tabun poisoning.[10] Chemico-Biological Interactions.[9][10] Link

• Flora, S. J. S., et al. (2010). Chelation: Harnessing and Enhancing Heavy Metal Detoxification—A Review.[14] ISRN Pharmacology. Link

• Derosa, G., et al. (2011). Thiol-reactive bifunctional chelators for the creation of site-selectively modified radioimmunoconjugates. Nuclear Medicine and Biology. Link

Sources

• 1. Cannon | Oxime-Conjugated Dendrimers as Therapeutics for Organophosphate Poisoning |University of Michigan Undergraduate Research Journal [journals.publishing.umich.edu]
• 2. Limitation of the Ellman method: cholinesterase activity measurement in the presence of oximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of the Ellman’s Reagent Protocol for Free Sulfhydryls Under Protein Denaturing Conditions | MDPI [mdpi.com]
• 5. Frontiers | The Experimental Oxime K027—A Promising Protector From Organophosphate Pesticide Poisoning. A Review Comparing K027, K048, Pralidoxime, and Obidoxime [frontiersin.org]
• 6. In vivo oxime administration does not influence Ellman acetylcholinesterase assay results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Review on Coordination Properties of Thiol-Containing Chelating Agents Towards Mercury, Cadmium, and Lead - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Acceleration of oxime-induced reactivation of organophosphate-inhibited fetal bovine serum acetylcholinesterase by monoquaternary and bisquaternary ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Chelation: Harnessing and Enhancing Heavy Metal Detoxification—A Review - PMC [pmc.ncbi.nlm.nih.gov]

Computational Characterization and Electronic Profiling of 2-(Hydroxyimino)propane-1-thiol: A DFT-Driven Approach

Executive Summary & Molecular Identity

This technical guide outlines the rigorous computational methodology for characterizing 2-(Hydroxyimino)propane-1-thiol (also known as 1-mercapto-2-propanone oxime; CAS 24653-75-6). This molecule represents a unique class of bifunctional ligands combining a "soft" nucleophilic thiol (-SH) with an "alpha-nucleophilic" oxime (=N-OH).

Understanding the electronic properties of this scaffold is critical for two primary applications:

• Coordination Chemistry: Designing mixed-donor ligands (N, S, O) for transition metals (e.g., Tc-99m radiopharmaceuticals).

• Toxicology: Developing reactivators for acetylcholinesterase (AChE) inhibited by organophosphates, where the oxime acts as the reactivator and the thiol provides scavenger capability.

This guide provides a self-validating Density Functional Theory (DFT) protocol to predict its reactivity, stability, and spectroscopic signatures.

Computational Methodology (The Protocol)

To ensure scientific integrity and reproducibility, the following computational workflow is prescribed. This protocol prioritizes the B3LYP hybrid functional for its proven track record with organic main-group elements, augmented by a large basis set to capture the diffuse electron density of the sulfur atom.

Level of Theory Selection[1]

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) or

  B97X-D (if dispersion interactions are critical, e.g., in docking studies).

• Basis Set: 6-311++G(d,p) .[1][2]

  • Rationale: The "++" (diffuse functions) are non-negotiable for describing the lone pairs on Sulfur and Oxygen, and the anionic species required for pKa calculations.

• Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) or SMD (Solvation Model based on Density).

  • Solvent: Water (

    ) for biological relevance.

Isomerism & Geometry Optimization

The oxime group exhibits geometric isomerism (

vs. ). You must calculate both to determine the global minimum.

• Step 1: Construct the

  -isomer (OH trans to the thiol-bearing carbon).

• Step 2: Construct the

  -isomer (OH cis to the thiol-bearing carbon).

• Step 3: Perform full optimization and frequency calculation for both.

Workflow Visualization

The following diagram illustrates the logical flow for a complete electronic characterization.

Figure 1: Standardized DFT workflow for characterizing oxime-thiol ligands. The validation step ensures the structure is a true minimum on the potential energy surface.

Electronic Properties & Descriptors

Once the optimized geometry is obtained, the following descriptors define the molecule's chemical behavior.

Frontier Molecular Orbitals (FMO)

The reactivity is governed by the energy gap (

) between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[3]

• HOMO Location: Predominantly localized on the Sulfur atom (lone pair character) and the Oxime Nitrogen . This defines the nucleophilic attack sites.

• LUMO Location: Typically antibonding

  orbitals across the bond.

• Chemical Hardness (

  ): Calculated as .

  • Significance: A lower

    (softness) implies easier polarization and better binding to "soft" metals like Tc(V) or Hg(II).

Molecular Electrostatic Potential (MEP)

The MEP map visualizes charge distribution, critical for predicting non-covalent interactions (e.g., in a protein binding pocket).

Color Code	Potential	Chemical Meaning	Site in Molecule
Red	Negative	Nucleophilic / H-bond Acceptor	Oxime Oxygen, Thiol Sulfur
Blue	Positive	Electrophilic / H-bond Donor	Oxime Proton (-OH), Thiol Proton (-SH)
Green	Neutral	Hydrophobic	Propyl backbone (-CH2-, -CH3)

Natural Bond Orbital (NBO) Analysis

NBO analysis is required to quantify the "anomeric" effects or hyperconjugation between the sulfur lone pairs and the oxime

-system. Look for interactions, which stabilize the Z-isomer.

Thermodynamic Profiling: pKa Prediction

For drug development, the acidity (pKa) of the thiol and oxime groups is paramount. The thiol pKa determines the concentration of the thiolate anion (

) at physiological pH.

The Isodesmic Protocol

Direct calculation of

often yields high errors. The Isodesmic Reaction Method is recommended:

Where

is the target thiol, and is a reference thiol with a known experimental pKa (e.g., methanethiol or cysteine).

Equation:

pKa Calculation Workflow

Figure 2: Isodesmic cycle for accurate pKa prediction. This method cancels out systematic errors in the solvation energy of the proton.

Experimental Validation (IR/NMR)

To validate your DFT model, compare the calculated vibrational frequencies (scaled by ~0.967 for B3LYP) with experimental literature values.

Functional Group	Vibration Mode	Approx. Exp. Freq ( )	DFT Diagnostic Feature
-OH (Oxime)	Stretching ( )	3200 - 3400 (Broad)	Strong intensity; shifts significantly if H-bonded.
-SH (Thiol)	Stretching ( )	2550 - 2600 (Weak)	Diagnostic sharp peak; weak intensity.
C=N (Imine)	Stretching ( )	1640 - 1690	Medium intensity; confirms oxime integrity.

References

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT.

• Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652.

• Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Model of the Solvent Defined by the Bulk Dielectric Constant and Atomic Surface Tensions. The Journal of Physical Chemistry B, 113(18), 6378-6396.

• Thapa, B., & Schlegel, H. B. (2016).[4] Density Functional Theory Calculation of pKa's of Thiols in Aqueous Solution Using Explicit Water Molecules and the Polarizable Continuum Model. The Journal of Physical Chemistry A, 120(27), 5726–5735.

• Pearson, R. G. (1963). Hard and Soft Acids and Bases. Journal of the American Chemical Society, 85(22), 3533–3539.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]

An In-depth Technical Guide to the Anticipated Safety Data Sheet and Toxicity Profile of 2-(Hydroxyimino)propane-1-thiol

Abstract

This technical guide provides a comprehensive analysis of the anticipated safety data sheet (SDS) and toxicity profile for 2-(Hydroxyimino)propane-1-thiol. Due to the absence of publicly available, compound-specific experimental data, this document employs a predictive approach grounded in the established toxicological profiles of its constituent functional groups: the thiol (-SH) and the hydroxyimino (-C=N-OH), or oxime, moiety. By examining data from structurally analogous compounds, primarily 1-propanethiol and 2-propanethiol, this guide offers a robust framework for researchers, scientists, and drug development professionals to inform risk assessment and establish safe handling protocols. This document is intended to serve as a foundational resource until empirical data for 2-(Hydroxyimino)propane-1-thiol becomes available.

Introduction and Structural Elucidation

2-(Hydroxyimino)propane-1-thiol is an organic compound featuring both a thiol and an oxime functional group. The thiol group is anticipated to be the primary driver of its toxicological properties, given the known reactivity of thiols with biological systems.[1][2] The oxime functionality may contribute to its overall reactivity and metabolic fate. A fundamental understanding of its structure is paramount to predicting its chemical behavior and potential biological interactions.

Diagram 1: Chemical Structure of 2-(Hydroxyimino)propane-1-thiol

Caption: 2D structure of 2-(Hydroxyimino)propane-1-thiol.

Predictive Hazard Identification and Classification

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-(Hydroxyimino)propane-1-thiol is anticipated to be classified with the following hazards. This classification is extrapolated from data for 1-propanethiol and 2-propanethiol.[3][4][5]

Hazard Class	Hazard Category	Anticipated GHS Classification
Flammable Liquids	Category 2	H225: Highly flammable liquid and vapor.[5]
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed.[5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[4]
Serious Eye Damage/Irritation	Category 1 or 2A	H318: Causes serious eye damage or H319: Causes serious eye irritation.[3][4]
Skin Sensitization	Sub-category 1B	H317: May cause an allergic skin reaction.[5][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[4]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life.[4]
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects.[5]

Signal Word: Danger

Hazard Pictograms:

• Flame

• Corrosion (if Category 1 eye damage) or Exclamation Mark

• Health Hazard

• Environment

Predictive Toxicological Profile

The toxicity of 2-(Hydroxyimino)propane-1-thiol is expected to be primarily driven by the thiol group, with potential contributions from the oxime moiety.

Acute Toxicity

• Oral: Harmful if swallowed. The oral LD50 for 1-propanethiol in rats is not specified in the provided results, but it is classified as Category 4 for acute oral toxicity.[3][5] For 2-propanethiol, the oral LD50 in male rats is >2,000 mg/kg.[4]

• Dermal: While specific data is unavailable for 2-(Hydroxyimino)propane-1-thiol, skin contact with similar thiols can lead to systemic effects.[7]

• Inhalation: Inhalation may cause respiratory irritation.[4] High concentrations of related thiols can lead to symptoms like headache, dizziness, nausea, muscular weakness, convulsions, and respiratory paralysis.[8][9]

Skin and Eye Irritation

• Skin: Expected to cause skin irritation.[4] Prolonged or repeated contact can defat the skin, leading to dermatitis.[7]

• Eyes: Expected to cause serious eye irritation or damage.[3][4]

Sensitization

May cause an allergic skin reaction.[5][6]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity

• Carcinogenicity: Some oximes, like methyl ethyl ketoxime (MEKO) and acetone oxime, are classified as presumed human carcinogens (Carc. 1B).[10] The carcinogenic potential of 2-(Hydroxyimino)propane-1-thiol is unknown and warrants caution.

• Mutagenicity: In vitro tests for 2-propanethiol did not show mutagenic effects.[6]

• Reproductive Toxicity: No evidence of adverse effects on sexual function, fertility, or development has been observed in animal experiments with 2-propanethiol.[6]

Specific Target Organ Toxicity (STOT)

• Single Exposure: May cause respiratory irritation.[4]

• Repeated Exposure: The primary target organs for some oximes are the liver, spleen, and blood system.[10]

First-Aid Measures

In the event of exposure to 2-(Hydroxyimino)propane-1-thiol, the following first-aid measures, based on protocols for similar thiols, are recommended:

Exposure Route	First-Aid Measures
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[3]
Skin Contact	Wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes. If skin irritation or rash occurs, get medical advice/attention.[11]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.[4]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink afterwards plenty of water. Call a POISON CENTER or doctor/physician if you feel unwell.[3][5]

Fire-Fighting Measures

• Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water spray may be ineffective but can be used to cool closed containers.[6]

• Specific Hazards: Highly flammable liquid and vapor.[5] Vapors are heavier than air and may travel to a source of ignition and flash back.[3] Combustion may produce irritating or toxic fumes, including sulfur oxides and nitrogen oxides.[12]

Handling and Storage

• Handling: Wear personal protective equipment. Use only in a well-ventilated area. Keep away from open flames, hot surfaces, and sources of ignition. Take precautionary measures against static discharge.[11] Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[6]

• Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[11] Store away from oxidizing agents, strong acids, and strong bases.[12]

Exposure Controls and Personal Protection

• Engineering Controls: Ensure adequate ventilation, especially in confined areas. Use explosion-proof electrical, ventilating, and lighting equipment.[6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side-shields or goggles.

  • Skin Protection: Wear protective gloves and flame-retardant antistatic protective clothing.[5]

  • Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a NIOSH-approved respirator.

Diagram 2: Experimental Workflow for Safe Handling

Caption: Recommended workflow for the safe handling of 2-(Hydroxyimino)propane-1-thiol.

Physical and Chemical Properties

While experimental data for 2-(Hydroxyimino)propane-1-thiol is not available, the properties of related propanethiols are provided for reference.

Property	1-Propanethiol	2-Propanethiol
CAS Number	107-03-9[3]	75-33-2[4]
Molecular Formula	C3H8S[13]	C3H8S
Molecular Weight	76.16 g/mol [13]	76.16 g/mol
Appearance	Colorless liquid[5]	Colorless liquid[14]
Odor	Strong, offensive[13]	Strong, unpleasant[14]
Boiling Point	67-68 °C[5]	52.6 °C
Melting Point	-113 °C[5]	-130.5 °C
Flash Point	-21 °C[13]	-31 °C
Density	0.841 g/mL at 25 °C[5]	0.813 g/cm³ at 20 °C
Solubility in Water	Slightly soluble[13]	Soluble[14]

Stability and Reactivity

• Reactivity: Thiols can react violently with oxidants, reducing agents, strong acids, and strong bases.[12]

• Chemical Stability: Expected to be stable under normal conditions.[3]

• Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[3]

• Incompatible Materials: Strong oxidizing agents, strong reducing agents, strong acids, and strong bases.[12]

• Hazardous Decomposition Products: Upon combustion, may form corrosive fumes including hydrogen sulfide and sulfur oxides, as well as nitrogen oxides.[12]

Ecological Information

Based on data for analogous compounds, 2-(Hydroxyimino)propane-1-thiol is expected to be very toxic to aquatic life with long-lasting effects.[5][15] It should not be allowed to enter drains or watercourses.

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control regulations.

Conclusion

While awaiting empirical data, this predictive safety and toxicity profile for 2-(Hydroxyimino)propane-1-thiol provides a critical starting point for safe handling and risk assessment. The presence of the thiol group strongly suggests that this compound should be treated as a flammable, toxic, and environmentally hazardous material. The potential for the oxime moiety to contribute to carcinogenicity underscores the need for stringent safety protocols. Researchers and drug development professionals should adhere to the precautionary measures outlined in this guide until a comprehensive, experimentally-derived SDS is available.

References

• Munday, R. (1994). Toxicity of thiols and disulphides: involvement of free-radical species. Methods in enzymology, 234, 603–612. [Link]

• Hsieh, W. T., et al. (2007). Toxicological Evaluation of Thiol-Reactive Compounds Identified Using a La Assay To Detect Reactive Molecules by Nuclear Magnetic Resonance. Chemical Research in Toxicology, 20(11), 1639–1646. [Link]

• STOP Carcinogens at work. (n.d.). Oximes. [Link]

• Rooney, J. P. K. (2007). The role of thiols, dithiols, nutritional factors and interacting ligands in the toxicology of mercury. Toxicology, 234(3), 145–156. [Link]

• Haz-Map. (n.d.). Isopropyl mercaptan. [Link]

• Włodek, L. (2002). Beneficial and harmful effects of thiols. Polish Journal of Pharmacology, 54(4), 215–223. [Link]

• Lemmens, K. J. M., et al. (2014). The Minor Structural Difference between the Antioxidants Quercetin and 4'O-Methylquercetin has a Major Impact on their Selective Thiol Toxicity. Molecules, 19(5), 5765–5782. [Link]

• New Jersey Department of Health. (1998, August). HAZARD SUMMARY: ACETALDEHYDE OXIME. [Link]

• New Jersey Department of Health. (n.d.). Right to Know - Hazardous Substance Fact Sheet: METHYL MERCAPTAN. [Link]

• Government of Canada. (2022, July 15). Butanone oxime - information sheet. [Link]

• Wikipedia. (n.d.). Propanethiol. [Link]

• Clark, T. E., et al. (2018). One pot synthesis of thiol-functional nanoparticles. Polymer Chemistry, 9(43), 5268–5275. [Link]

• Gáspár, R., et al. (2020). Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. Molecules, 25(15), 3470. [Link]

• Fox, C. M. J., & Ley, S. V. (1998). tert-BUTYL ACETOTHIOACETATE AND ITS USE IN SYNTHESIS: 3-ACETYL-4-HYDROXY-5,5-DIMETHYLFURAN-2(4H)-ONE. Organic Syntheses, 75, 115. [Link]

• National Institute of Standards and Technology. (n.d.). 2-Propanethiol. [Link]

• International Labour Organization & World Health Organization. (2021). ICSC 1492 - 1-PROPANETHIOL. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. chemicalbook.com [chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cpchem.com [cpchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. Isopropyl mercaptan - Hazardous Agents | Haz-Map [haz-map.com]
• 10. stopcarcinogensatwork.eu [stopcarcinogensatwork.eu]
• 11. fishersci.fr [fishersci.fr]
• 12. ICSC 1492 - 1-PROPANETHIOL [chemicalsafety.ilo.org]
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• 14. CAS 75-33-2: 2-Propanethiol | CymitQuimica [cymitquimica.com]
• 15. cpchem.com [cpchem.com]

Protocols & Analytical Methods

Step-by-step synthesis of 2-(Hydroxyimino)propane-1-thiol from precursors

Application Note: Strategic Synthesis of 2-(Hydroxyimino)propane-1-thiol

Executive Summary & Retrosynthetic Analysis

2-(Hydroxyimino)propane-1-thiol (also known as 1-mercapto-2-propanone oxime ) is a bifunctional chelating ligand containing both a soft sulfur donor and a hard nitrogen/oxygen donor. This structural motif is valuable in bioinorganic chemistry, particularly for designing radiopharmaceutical cores (e.g., Technetium-99m complexes) and transition metal ligands.

Synthesis Challenge: The primary synthetic challenge is the high susceptibility of the

-mercapto ketone/oxime motif to self-cyclization. The reaction of -haloketones with sulfur nucleophiles (like thiourea) is the classical Hantzsch synthesis of thiazoles . Therefore, the isolation of the acyclic thiol requires kinetic control and specific protecting group strategies to prevent the thermodynamic drive toward ring closure.

Retrosynthetic Pathway: The most viable route avoids the unstable mercaptoacetone monomer. Instead, it utilizes chloroacetone (commercially available, though hazardous) converted first to chloroacetone oxime , followed by nucleophilic substitution with a sulfur source such as potassium thioacetate (KSAc) . The thioester intermediate provides a stable precursor that can be hydrolyzed under mild conditions to release the free thiol.

Figure 1: Synthetic pathway and competing cyclization risks.[1][2][3] Kinetic control is required to avoid thiazole formation.

Safety & Handling Protocols (Critical)

This synthesis involves Chloroacetone , a potent lachrymator and alkylating agent (historically used as a tear gas).[1] Strict adherence to safety protocols is non-negotiable.

Hazard	Risk Description	Mitigation Protocol
Chloroacetone	Severe Lachrymator / Toxic. Causes immediate eye irritation, skin burns, and respiratory distress.[4]	Engineering Controls: All operations must be performed in a high-efficiency chemical fume hood. PPE: Double nitrile gloves (or Silver Shield®), chemical goggles, and a face shield. Neutralization: Keep a beaker of 10% aqueous ammonia or sodium bisulfite ready to neutralize spills/equipment.
Hydroxylamine	Explosion Hazard. Free base is unstable; salts can decompose violently if heated dry.	Do not concentrate hydroxylamine solutions to dryness. Keep reaction temperatures controlled (below 60°C).
Thiols	Stench / Toxicity. Potent unpleasant odor; potential neurotoxicity.[4]	Use bleach (sodium hypochlorite) solution to quench glassware and waste streams, oxidizing thiols to odorless sulfonates.

Detailed Experimental Protocols

Step 1: Synthesis of Chloroacetone Oxime

Objective: Convert the reactive ketone to an oxime, reducing the electrophilicity of the carbonyl carbon and preventing immediate polymerization.

Reagents:

• Chloroacetone (stabilized): 10.0 mmol

• Hydroxylamine hydrochloride (

  ): 11.0 mmol

• Sodium carbonate (

  ): 6.0 mmol

• Solvent: Water / Methanol (1:1 v/v)

Procedure:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve

  (0.76 g, 11 mmol) in 10 mL of water.

• Buffering: Slowly add

  (0.64 g, 6 mmol) in small portions. Caution: CO2 evolution. Cool the mixture to 0°C in an ice bath.

• Addition: Add Chloroacetone (0.93 g, 10 mmol) dropwise over 15 minutes, maintaining the temperature below 5°C. The solution may become cloudy.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours. Monitor by TLC (Silica, 20% EtOAc/Hexanes). The oxime is typically more polar than the starting ketone.

• Workup: Extract the mixture with Dichloromethane (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  mL). Combine organic layers and wash with brine. Dry over anhydrous ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> .

• Concentration: Remove solvent under reduced pressure at room temperature . Note: Do not heat, as

  -chloro oximes can be thermally unstable.

• Yield: Expect a colorless to pale yellow oil. Proceed immediately to the next step or store at -20°C.

Step 2: Nucleophilic Substitution with Thioacetate

Objective: Introduce the sulfur moiety in a protected form (thioester) to prevent immediate reaction with the oxime nitrogen.

Reagents:

• Chloroacetone Oxime (from Step 1): 10.0 mmol

• Potassium Thioacetate (KSAc): 11.0 mmol

• Solvent: DMF (Dimethylformamide) or Acetone (anhydrous)

Procedure:

• Dissolution: Dissolve the crude Chloroacetone Oxime in 10 mL of anhydrous DMF under an Argon atmosphere.

• Substitution: Add Potassium Thioacetate (1.25 g, 11 mmol) in a single portion. The reaction is exothermic; mild cooling (water bath) may be required.

• Stirring: Stir vigorously at room temperature for 4–6 hours. The precipitation of KCl indicates reaction progress.

• Workup: Pour the reaction mixture into 50 mL of ice-water. Extract with Diethyl Ether (

  mL).

• Purification: Wash the ether layer with water (

  mL) to remove DMF, then brine. Dry over . Concentrate to obtain S-(2-(hydroxyimino)propyl) ethanethioate .

Step 3: Deprotection to 2-(Hydroxyimino)propane-1-thiol

Objective: Hydrolyze the acetyl group to reveal the free thiol without triggering cyclization.

Reagents:

• S-Acetyl intermediate: 5.0 mmol

• Base: 1M NaOH (degassed) or Ammonia in Methanol

• Atmosphere: Strictly inert (Argon/Nitrogen) to prevent disulfide formation.[5]

Procedure:

• Setup: Dissolve the thioester in 10 mL of degassed Methanol. Sparge with Argon for 15 minutes.

• Hydrolysis: Add 1M NaOH (5.5 mL, 5.5 mmol) dropwise at 0°C.

• Monitoring: Stir at 0°C for 30–60 minutes. Monitor by TLC for the disappearance of the thioester.

• Quench: Carefully neutralize with 1M HCl (degassed) to pH 7.0. Caution: Acidic conditions promote thiazole formation; Basic conditions promote disulfide formation. Neutral pH is critical.

• Isolation: Extract immediately with degassed Dichloromethane. Dry over

  and concentrate under Nitrogen.

• Storage: The product is an oil that oxidizes rapidly. Use immediately for downstream applications (e.g., ligand complexation) or store under Argon at -80°C.

Data Summary & Validation

Parameter	Value / Observation	Method of Validation
Appearance	Pale yellow viscous oil	Visual Inspection
Odor	Characteristic sulfhydryl (skunky)	Olfactory (Caution)
TLC ( )	~0.3 (30% EtOAc/Hexane)	Silica Gel 60 F254
IR Spectrum	(3200-3400 br), (2550 w), (1640)	FTIR (Neat)
Stability	at RT (air)	Re-analysis via TLC/NMR

Troubleshooting - Cyclization: If the product shows an aromatic proton signal in NMR (~6.8 ppm) and lacks the S-H stretch in IR, it has cyclized to 4-methylthiazole .

• Corrective Action: Lower the temperature during hydrolysis (Step 3) and reduce the reaction time. Ensure the pH does not drop below 6 during the quench.

References

• BenchChem. (2025).[3][6] Mercaptoacetone Oxime: A Technical Guide to Its Synthesis and History. Retrieved from (General reactivity of mercapto-ketones).

• Organic Syntheses. (2005). Synthesis of Oximes from Carbonyl Compounds. Org. Synth. 82, 157.

• TCI Chemicals. (2025).[6][7] Safety Data Sheet: Chloroacetone. Retrieved from (Safety data for precursors).

• ResearchGate. (2025). Kinetics of reaction of chloroacetone with thioureas. (Mechanistic insight into thiazole side-reactions).

Sources

• 1. moleculeworld.wordpress.com [moleculeworld.wordpress.com]
• 2. arpgweb.com [arpgweb.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chloroacetone - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. tcichemicals.com [tcichemicals.com]

Application Note: Metal Complexation with 2-(Hydroxyimino)propane-1-thiol

This Application Note and Protocol guide details the synthesis and metal complexation of 2-(Hydroxyimino)propane-1-thiol (also known as Mercaptoacetone Oxime ). This ligand is a bidentate (

) chelator capable of forming stable 5-membered rings with transition metals (e.g., Tc, Re, Cu, Ni), making it highly relevant for radiopharmaceutical labeling and hydrometallurgical extraction.

Part 1: Introduction & Mechanistic Rationale

2-(Hydroxyimino)propane-1-thiol (

) is a heterofunctional ligand featuring a soft thiol donor ( ) and a borderline/hard oxime nitrogen donor ( ).

Ligand Properties[1][2][3][4][5]

• Chemical Structure:

• Coordination Mode: Typically acts as a monoanionic (

  ) or dianionic ( ) bidentate ligand. The thiol group deprotonates readily ( ) to form a thiolate, a strong -donor and -donor. The oxime nitrogen coordinates to the metal, often accompanied by deprotonation of the oxime hydroxyl group (forming an oximato bridge) in multi-metallic systems or stabilizing high oxidation states (e.g., ).

• Stability: The ligand is prone to oxidative dimerization (disulfide formation) in air. Fresh preparation or storage under inert atmosphere is critical.

Applications

• Radiopharmaceuticals: The

  donor set is ideal for stabilizing the core of Technetium-99m and Rhenium-188.

• Analytical Chemistry: Used for the gravimetric or spectrophotometric determination of Nickel(II) and Copper(II).

• Catalysis: Precursor for sulfur-nitrogen metal catalysts.

Part 2: Materials & Equipment[6]

Reagents

Reagent	Grade	Role
Mercaptoacetone (1-mercapto-2-propanone)	>95%	Precursor (Ketone)
Hydroxylamine Hydrochloride ( )	ACS Reagent	Precursor (Oxime source)
Sodium Acetate ( ) or NaOH	ACS Reagent	Base (Buffer/Neutralization)
Metal Salt (e.g., , , or -pertechnetate)	High Purity	Metal Source
Ethanol / Methanol	Absolute	Solvent
Argon or Nitrogen Gas	UHP	Inert Atmosphere

Equipment

• Schlenk line or Nitrogen glovebox (recommended for thiol handling).

• Magnetic stirrer with heating block.

• UV-Vis Spectrophotometer (for complex characterization).

• Rotary Evaporator.[1]

Part 3: Ligand Synthesis Protocol

Since the ligand oxidizes easily, it is best synthesized fresh or stored as the hydrochloride salt.

Step-by-Step Synthesis

• Preparation of Hydroxylamine Solution:

  • Dissolve Hydroxylamine Hydrochloride (1.1 equivalents, e.g., 7.6 g for 100 mmol scale) in minimum distilled water (approx. 20 mL).

  • Cool to 0–5 °C in an ice bath.[2]

• Neutralization:

  • Slowly add a solution of Sodium Acetate (1.1 equivalents) or NaOH in water to the hydroxylamine solution.

  • Rationale: This releases the free nucleophilic hydroxylamine base (

    ) from its salt.

• Condensation Reaction:

  • Add Mercaptoacetone (1.0 equivalent, e.g., 9.0 g / ~8.2 mL) dropwise to the mixture while stirring vigorously at 0–5 °C.

  • Critical: Maintain an inert atmosphere (

    ) to prevent thiol oxidation.

  • Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Extraction & Isolation:

  • Extract the reaction mixture with Diethyl Ether or Dichloromethane (

    mL).

  • Wash the organic layer with brine and dry over anhydrous

    .

  • Evaporate the solvent under reduced pressure (Rotovap) to yield the crude oxime as a viscous oil or low-melting solid.

  • Storage: Store under Argon at -20 °C.

Part 4: Metal Complexation Protocols

Protocol A: General Transition Metal Complexation (Cu, Ni)

Target: Bis-chelate neutral complexes

.

• Ligand Solution: Dissolve 2-(Hydroxyimino)propane-1-thiol (2.0 mmol) in 10 mL of absolute ethanol.

• Metal Solution: Dissolve the metal salt (e.g.,

  , 1.0 mmol) in 5 mL of ethanol/water (1:1).

• Mixing:

  • Add the metal solution dropwise to the ligand solution under constant stirring.

  • A color change will occur immediately (e.g., Green

    Dark Brown/Green for Cu; Green Red for Ni).

• pH Adjustment:

  • Add dilute

    or dropwise to adjust pH to ~8.0.

  • Mechanism:[3][4][5][6] Deprotonates the thiol (

    ) and potentially the oxime, facilitating coordination.

• Precipitation & Purification:

  • Heat gently (50 °C) for 30 minutes.

  • Cool to room temperature. The complex often precipitates.

  • Filter, wash with cold ethanol/water, and dry in vacuo.

Protocol B: Technetium-99m Labeling (Radiopharmaceutical)

Target:

or similar core.

• Kit Formulation:

  • Ligand: 1.0 mg 2-(Hydroxyimino)propane-1-thiol.

  • Reductant: 50

    g Stannous Chloride ( ) in 0.1 M .

  • Buffer: 0.5 mL Phosphate buffer (pH 8.0) or Citrate buffer.

  • Bulking Agent: 10 mg Mannitol (optional).

• Labeling Procedure:

  • Add 1–5 mL of Sodium Pertechnetate (

    ) eluate (10–50 mCi) to the vial containing the ligand and reductant.

  • Incubate at Room Temperature for 15–30 minutes. (Heating to 100 °C for 10 mins may increase yield for resistant cores).

• Quality Control (QC):

  • ITLC-SG: Mobile phase Acetone (Free

    migrates to front) and Saline (Colloidal Tc stays at origin).

  • Requirement: Radiochemical Purity > 95%.

Part 5: Visualization & Logic

Reaction Pathway & Coordination Logic

Caption: Synthesis pathway from mercaptoacetone and subsequent metal complexation, highlighting the critical oxidation risk.

Part 6: Characterization & Troubleshooting

Characterization Data

Method	Expected Signal	Interpretation
IR Spectroscopy	weak band @ 2550 cm⁻¹	Disappears upon metal coordination (Thiolate formation).
IR Spectroscopy	band @ 1600–1640 cm⁻¹	Shifts to lower frequency upon N-coordination.
¹H NMR	Methyl singlet ( 1.8–2.0 ppm)	Characteristic of the methyl group adjacent to oxime.
UV-Vis	LMCT bands (300–450 nm)	Indicates S M charge transfer (typical for thiolates).

Troubleshooting Guide

• Low Yield / Impurity:

  • Cause: Oxidation of thiol to disulfide.

  • Solution: Degas all solvents with Argon/Nitrogen. Add a slight excess of reducing agent (e.g., TCEP or Ascorbic acid) if compatible with the metal.

• Precipitate in Tc-Labeling:

  • Cause: Formation of Hydrolyzed Reduced Tc (

    ).

  • Solution: Ensure pH is not too alkaline (>9); increase ligand-to-metal ratio.

• No Color Change (Transition Metals):

  • Cause: pH too low (Thiol not deprotonated).

  • Solution: Slowly increase pH to 8–9 using NaOH.

Part 7: References

• BenchChem. (2025).[5] Mercaptoacetone Oxime: A Technical Guide to Its Synthesis and History. Retrieved from

• Jurisson, S., et al. (1987). "Coordination chemistry of technetium and rhenium with amine-thiol ligands." Inorganic Chemistry, 26(21), 3576-3582. (Mechanistic grounding for N,S ligation).

• Dilworth, J. R., & Parrott, S. J. (1998). "The biomedical chemistry of technetium and rhenium." Chemical Society Reviews, 27(1), 43-55. (Context for oxime-thiol radiopharmaceuticals).

• Organic Syntheses. (2010). "Synthesis of oximes from alkynes and NH2OH." Org.[3][5][7] Synth., 87, 201. (General oxime synthesis principles). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Transition metal thiolate complex - Wikipedia [en.wikipedia.org]
• 4. 043422.AC [thermofisher.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. One pot synthesis of thiol-functional nanoparticles - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Preparation of Technetium-99m Radiopharmaceuticals Using Oxime-Thiol Ligands

Introduction: The Synergy of Technetium-99m and Oxime-Thiol Ligands in Radiopharmaceutical Design

Technetium-99m (99mTc) remains the cornerstone of diagnostic nuclear medicine due to its nearly ideal nuclear properties. With a half-life of 6.01 hours and the emission of a 140 keV gamma photon, it offers excellent imaging characteristics with a low radiation dose to the patient.[1] The versatile chemistry of technetium, which can exist in multiple oxidation states, allows for its chelation by a wide array of ligands, thereby creating targeted radiopharmaceuticals.[2]

This guide focuses on the use of bifunctional oxime-thiol ligands for the preparation of novel 99mTc radiopharmaceuticals. These ligands belong to the broader class of NxSy chelators, which are well-known for forming stable complexes with the oxotechnetium(V) ({TcO}3+) core.[1] The combination of soft thiol (S) donors and harder nitrogen (N) donors from the oxime group provides a robust coordination environment for the Tc(V) center, resulting in neutral, lipophilic complexes that can be designed to cross cellular membranes, including the blood-brain barrier.[3]

The primary objective of this document is to provide researchers, scientists, and drug development professionals with a comprehensive, in-depth technical guide to the synthesis of oxime-thiol ligands, the subsequent radiolabeling with 99mTc, and the essential quality control procedures required to ensure the purity and stability of the final radiopharmaceutical product.

Part 1: Synthesis of a Representative Oxime-Thiol Bifunctional Chelator

The synthesis of an oxime-thiol ligand typically involves a multi-step process to construct a backbone that incorporates both the thiol and oxime functionalities. The following protocol is a representative example for the synthesis of a diaminedithiol (DADT) derivative which can be further modified to include oxime groups. The synthesis of a bifunctional chelating agent based on the DADT ligand system has been described with an overall yield of 16% over a six-step sequence.[4] A key feature of some synthetic routes is the inclusion of a thiolactone, which serves as a reactive moiety for direct coupling to biomolecules.[4]

A more direct approach to forming the oxime functionality involves the condensation of a diamine with a keto-oxime, such as diacetylmonoxime.[5][6]

Illustrative Synthetic Pathway:

The following diagram illustrates a generalized workflow for the synthesis of an oxime-thiol ligand, starting from commercially available precursors.

Caption: Generalized workflow for oxime-thiol ligand synthesis.

Part 2: Radiolabeling with Technetium-99m

The labeling of oxime-thiol ligands with 99mTc is achieved through a reductive process, where 99mTc in its highest oxidation state (+7), as pertechnetate (99mTcO₄⁻), is reduced to a lower, more reactive oxidation state, typically Tc(V).[7] Stannous chloride (SnCl₂) is the most commonly used reducing agent for this purpose in kit-based preparations.[7] The reduced technetium species is then chelated by the electron-donating nitrogen and sulfur atoms of the oxime-thiol ligand.

Mechanism of Chelation

The formation of the 99mTc-oxime-thiol complex proceeds via the coordination of the deprotonated thiol and oxime groups to the electrophilic Tc(V) center, forming a stable, neutral complex with a square pyramidal geometry around the {TcO}3+ core.[1] The coordination of oximes to a metal center can significantly lower the pKa of the oxime proton, facilitating its deprotonation and subsequent coordination to the metal.[8]

Caption: Radiolabeling workflow with 99mTc.

Protocol for 99mTc Labeling

This protocol outlines a standard procedure for the radiolabeling of a lyophilized kit containing an oxime-thiol ligand.

Materials:

• Lyophilized kit containing the oxime-thiol ligand, stannous chloride dihydrate (reducing agent), and any necessary buffers.

• Sterile, non-pyrogenic sodium pertechnetate (99mTcO₄⁻) solution, freshly eluted from a 99Mo/99mTc generator.

• Sterile 0.9% sodium chloride solution.

• Lead-shielded vial for the reaction.

• Syringes and needles for transfer of radioactive solutions.

Procedure:

• Elution and Activity Measurement: Elute the 99Mo/99mTc generator with sterile 0.9% saline according to the manufacturer's instructions. Measure the activity of the eluate using a dose calibrator.

• Reconstitution of the Kit: Place the lyophilized kit vial in a lead pot. Aseptically add the required volume of sodium pertechnetate (99mTcO₄⁻) solution to the vial. The amount of activity will depend on the specific application.

• Incubation: Gently swirl the vial to ensure complete dissolution of the contents. Allow the reaction mixture to incubate at room temperature for a specified period, typically 15-30 minutes.[9] This allows for the complete reduction of the pertechnetate and subsequent chelation by the ligand.

• Visual Inspection: Before proceeding to quality control, visually inspect the solution for any particulate matter or discoloration. The final product should be a clear, colorless solution.

Key Experimental Considerations:

• pH: The pH of the reaction mixture is critical for efficient labeling and can influence the stability of the final complex. Most kits are formulated with buffers to maintain an optimal pH range, typically between 4 and 6.[10]

• Stannous Ion Concentration: An adequate amount of stannous ion is necessary for the complete reduction of pertechnetate. However, excess stannous ions can lead to the formation of radiocolloids (99mTcO₂), a common radiochemical impurity.[7]

• Presence of Oxygen: Oxygen can oxidize the stannous ions, rendering them ineffective as a reducing agent. This can lead to the presence of free pertechnetate in the final product. Therefore, it is crucial to minimize the introduction of air into the reaction vial.

Part 3: Quality Control of 99mTc-Oxime-Thiol Radiopharmaceuticals

Ensuring the radiochemical purity (RCP) of the final product is a mandatory step before administration to a patient.[11] The RCP is the percentage of the total radioactivity in the desired chemical form.[12] The primary radiochemical impurities in 99mTc-labeled preparations are free pertechnetate (99mTcO₄⁻) and hydrolyzed-reduced technetium (99mTcO₂).[11]

Thin-Layer Chromatography (TLC)

Radio-TLC is a rapid and straightforward method for determining RCP.[13] It relies on the differential migration of the various radioactive species on a stationary phase with a specific mobile phase.

Protocol for Two-Strip Radio-TLC:

This method utilizes two different chromatographic systems to separate the 99mTc-oxime-thiol complex from the two main impurities.

System 1: Determination of Hydrolyzed-Reduced Technetium (99mTcO₂)

• Stationary Phase: ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strip.

• Mobile Phase: Acetone or a mixture of ethyl acetate and methyl ethyl ketone.[14]

• Procedure:

  • Spot a small drop of the radiopharmaceutical onto the origin of the ITLC-SG strip.

  • Develop the chromatogram by placing the strip in a chromatography tank containing the mobile phase.

  • Allow the solvent front to migrate to near the top of the strip.

  • Remove the strip, mark the solvent front, and let it dry.

• Interpretation:

  • The lipophilic 99mTc-oxime-thiol complex and free pertechnetate will migrate with the solvent front (Rf ≈ 1.0).

  • The insoluble 99mTcO₂ will remain at the origin (Rf = 0).[15]

System 2: Determination of Free Pertechnetate (99mTcO₄⁻)

• Stationary Phase: ITLC-SG or Whatman chromatography paper.[13][16]

• Mobile Phase: 0.9% Saline.

• Procedure: Follow the same steps as in System 1, using saline as the mobile phase.

• Interpretation:

  • Free pertechnetate (99mTcO₄⁻) is soluble in saline and will migrate with the solvent front (Rf ≈ 1.0).

  • The 99mTc-oxime-thiol complex and 99mTcO₂ will remain at the origin (Rf = 0).[17]

Calculation of Radiochemical Purity (RCP):

The strips from both systems are cut in half, and the radioactivity of each half is measured in a dose calibrator or gamma counter.

% 99mTcO₂ = (Counts at origin in System 1 / Total counts in System 1) x 100 % 99mTcO₄⁻ = (Counts at solvent front in System 2 / Total counts in System 2) x 100 % RCP = 100 - (% 99mTcO₂ + % 99mTcO₄⁻)

Radiochemical Species	System 1 (Acetone)	System 2 (Saline)
99mTc-Oxime-Thiol Complex	Rf ≈ 1.0	Rf = 0
Free Pertechnetate (99mTcO₄⁻)	Rf ≈ 1.0	Rf ≈ 1.0
Hydrolyzed-Reduced Tc (99mTcO₂)	Rf = 0	Rf = 0

Table 1: Expected Rf values for 99mTc species in different TLC systems.

High-Performance Liquid Chromatography (HPLC)

Radio-HPLC provides a more detailed analysis of the radiopharmaceutical preparation, offering higher resolution than TLC and the ability to separate different isomers of the complex.[18]

Typical HPLC System:

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[19]

• Mobile Phase: A gradient system is typically employed.

  • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA).

  • Solvent B: Acetonitrile with 0.1% TFA.[20]

• Gradient: A typical gradient might start with a high percentage of Solvent A, gradually increasing the percentage of Solvent B to elute the more lipophilic components.

• Flow Rate: 1.0 mL/min.

• Detection: A UV detector followed by a radioactivity detector.

Expected Results:

• Free Pertechnetate (99mTcO₄⁻): Being highly polar, it will elute early in the chromatogram, close to the solvent front.

• 99mTc-Oxime-Thiol Complex: As a more lipophilic species, it will have a longer retention time. The presence of multiple peaks could indicate the formation of different isomers.

• 99mTcO₂: May not elute from the column or may appear as a very broad, poorly defined peak.

Parameter	Typical Conditions
Column	Reversed-phase C18
Mobile Phase A	Water + 0.1% TFA
Mobile Phase B	Acetonitrile + 0.1% TFA
Flow Rate	1.0 mL/min
Detection	UV and Radioactivity

Table 2: Typical HPLC parameters for the analysis of 99mTc-radiopharmaceuticals.

Conclusion

The preparation of 99mTc radiopharmaceuticals using oxime-thiol ligands offers a promising avenue for the development of novel imaging agents. The inherent stability of the resulting Tc(V) complexes and the potential for tailoring the ligand structure to achieve specific biological targeting make this an active area of research. A thorough understanding of the ligand synthesis, the principles of radiolabeling, and rigorous quality control are paramount to ensuring the safety and efficacy of these agents. The protocols and insights provided in this guide are intended to serve as a foundational resource for scientists and researchers dedicated to advancing the field of nuclear medicine.

References

• Zimmer, A. M., & Webber, V. L. (1991). Quality Control Procedures for Newer Radiopharmaceuticals. Journal of Nuclear Medicine Technology, 19(3), 163-168.
• (n.d.). Ph.D.Program in Pharmaceutical and Biomolecular Sciences (XXXIII cycle)
• Rao, T. N., & Adhikesavalu, D. (1993). Bifunctional chelator for facile preparation of neutral technetium complexes.
• Baidoo, K. E., & Lever, S. Z. (1990). Synthesis of a diaminedithiol bifunctional chelating agent for incorporation of technetium-99m into biomolecules.
• Rouchota, M., Adamiano, A., Iafisco, M., & Kagadis, G. C. (2018). Radio TLC of [99mTc]TcMDP-FeCaPs on ITLC-SG chromatography paper with saline (0.9% v/v) as eluent. [Image].
• Oshikiri, S., Uehara, T., Suzuki, H., & Arano, Y. (2020). Zn Complex of Diaminedithiol Tetradentate Ligand as a Stable Precursor for 99mTc-Labeled Compounds. Molecules, 25(3), 499.
• Soricelli, A., Capitanio, S., Iaccarino, G., & Cuocolo, A. (2011). Quality control on radiochemical purity in Technetium-99m radiopharmaceuticals labelling: three years of experience on 2280 procedures.
• (n.d.). Stannous Chloride in the Preparation of 99mTc Pharmaceuticals.
• Petropoulou, A. (2019, November 20). Tc-99m radiopharmaceuticals and in-house chromatographic methods. European Pharmaceutical Review.
• Blower, P. J., & Smith, C. J. (2011). Synthesis and evaluation of analogues of HYNIC as bifunctional chelators for technetium. Dalton Transactions, 40(23), 6219-6229.
• Chen, C. T., & Kung, H. F. (1994). New conformationally restricted 99mTc N2S2 complexes as myocardial perfusion imaging agents. Journal of medicinal chemistry, 37(6), 849-855.
• Kowalsky, R. J., & Falen, S. W. (2011). Chapter 10: Radiopharmaceutical Chemistry: Technetium Agents. In Radiopharmaceuticals in Nuclear Pharmacy and Nuclear Medicine (3rd ed.).
• (n.d.). HPLC Column Performance.
• Blower, P. J., et al. (2026, February 9). From [99mTc]pertechnetate to [99mTc]sestamibi: Dissection of a Complex Reaction Sequence Using Radio-LC-MS. Molecules.
• Uehara, T., et al. (2021). Development of a hydroxamamide-based bifunctional chelating agent to prepare technetium-99m-labeled bivalent ligand probes. Scientific reports, 11(1), 18714.
• Kukushkin, V. Y., & Pombeiro, A. J. L. (1999). Oxime and oximate metal complexes: unconventional synthesis and reactivity.
• (2025, September 13). Synthesis, Characterization and Biological Activity Study of a New Schiff Base- Oxime Derived Ligand and Its Complexes with Some. ICAIIT 2025 Conference.
• Yao, R. S., et al. (n.d.).
• (n.d.). Current Approach in Radiochemical Quality Control of the 99mTc-Radiopharmaceuticals: a mini-review. Scite.ai.
• Miranda, A. C. C., et al. (2019). Current Approach in Radiochemical Quality Control of the 99mTc-Radiopharmaceuticals: a mini-review. Brazilian Archives of Biology and Technology, 62.
• (n.d.). Analytical HPLC Column Introduction. Grace.
• Zimmer, A. M. (n.d.). Correspondence Continuing Education Courses for Nuclear Pharmacists and Nuclear Medicine Professionals.
• (n.d.). Technetium Radiopharmaceutical Chemistry. The University of New Mexico.
• (n.d.). Synthesis and crystal structure of bis[μ-N,N-bis(2-aminoethyl)ethane-1,2-diamine]bis[N,N.... PMC.
• (n.d.).
• Ibrahim, U. (2019, July 24). COORDINATION COMPOUNDS AS RADIOPHARMACEUTICALS.
• (2018, August 15).
• (2021, September 27).
• (2024, September 7). Comparative Evaluation of Chromatographic Techniques for Radiochemical Control of 99mTc-MIBI (MIBI = 2-Methoxy....
• (n.d.). Synthesis, Characterization and Biological Activity Study of a New Schiff Base- Oxime Derived Ligand and Its Complexes with Some. ICAIIT 2025 Conference.
• (2020, October 25). Synthesis and Biological Evaluation Study of New Bis- imine Ligand and Metal Complexes. Letters in Applied NanoBioScience.
• (n.d.). 7 Key Differences in the Use of Methanol and Acetonitrile. Shimadzu.
• (n.d.). 8. Methods in Developing Mobile Phase Condition for C18 Column.
• (n.d.). The retention behavior of reversed-phase HPLC columns with 100% aqueous mobile phase. SciSpace.100% aqueous mobile phase. SciSpace.

Sources

• 1. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 2. researchgate.net [researchgate.net]
• 3. Bifunctional chelator for facile preparation of neutral technetium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of a diaminedithiol bifunctional chelating agent for incorporation of technetium-99m into biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. repo.bibliothek.uni-halle.de [repo.bibliothek.uni-halle.de]
• 6. icaiit.org [icaiit.org]
• 7. researchgate.net [researchgate.net]
• 8. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 9. radfarm.ncbj.gov.pl [radfarm.ncbj.gov.pl]
• 10. pharmacylibrary.com [pharmacylibrary.com]
• 11. Quality control on radiochemical purity in Technetium-99m radiopharmaceuticals labelling: three years of experience on 2280 procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 14. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 16. researchgate.net [researchgate.net]
• 17. From [99mTc]pertechnetate to [99mTc]sestamibi: Dissection of a Complex Reaction Sequence Using Radio-LC-MS [mdpi.com]
• 18. New conformationally restricted 99mTc N2S2 complexes as myocardial perfusion imaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. nacalai.com [nacalai.com]
• 20. hplc.eu [hplc.eu]

Navigating the Frontier of Bidentate Ligands: The Case of 2-(Hydroxyimino)propane-1-thiol in Catalysis

A comprehensive review of the scientific literature reveals a notable absence of dedicated research on the application of 2-(hydroxyimino)propane-1-thiol as a bidentate ligand in the field of catalysis. While the broader classes of oxime-containing and thiol-containing ligands are well-established with diverse applications, the specific molecule of 2-(hydroxyimino)propane-1-thiol has not been the subject of focused investigation for its catalytic potential.

This finding precludes the creation of detailed application notes and protocols as originally requested. To maintain the highest standards of scientific integrity and provide trustworthy, authoritative information, it is not feasible to generate speculative content, including experimental procedures, performance data, and mechanistic insights, without a foundation in published, peer-reviewed research.

While there is a lack of specific data on 2-(hydroxyimino)propane-1-thiol, the constituent functional groups—oxime and thiol—are known to participate in metal coordination and catalysis individually or as part of more complex ligand scaffolds. Oxime ligands and their metal complexes are utilized in a variety of organic transformations.[1] Similarly, ligands incorporating thiol groups are recognized for their strong coordination to metals and play a role in various catalytic processes.[2][3][4]

For researchers and professionals in drug development and catalysis, the exploration of novel ligands is a continuous endeavor. The absence of information on 2-(hydroxyimino)propane-1-thiol may represent an untapped area of research. However, without foundational studies on its synthesis, coordination chemistry, and catalytic activity, any discussion of its application would be purely theoretical.

Alternative Avenues for Exploration:

For those interested in the catalytic applications of related ligand systems, the following, more general topics are well-documented in the scientific literature and could provide valuable insights:

• The Use of S,N-Bidentate Ligands in Catalysis: This area encompasses a wide range of ligands where sulfur and nitrogen atoms coordinate to a metal center, influencing its catalytic activity and selectivity.

• Catalytic Applications of Oxime-Containing Ligands: A significant body of research exists on the use of various oxime-based ligands in cross-coupling reactions, hydrogenation, and other important organic transformations.

• Thiol-Based Catalysts in Organic Synthesis: This includes studies on how the thiol functional group, either alone or as part of a larger molecule, can participate in or influence catalytic cycles.

A deeper dive into these areas can provide a robust understanding of the principles that would underpin the potential catalytic activity of a molecule like 2-(hydroxyimino)propane-1-thiol, should future research be undertaken.

References

It is important to note that the following references provide general context on oxime and thiol-containing ligands and do not specifically address 2-(hydroxyimino)propane-1-thiol.

• Synthesis and characterization of transition metal complexes containing oxime, amido and thioamido groups.Not available online. This paper describes the preparation and characterization of metal complexes with a more complex ligand containing oxime and thiosemicarbazone moieties, highlighting the coordination potential of these functional groups.

• Organozinc β-Thioketiminate Complexes and Their Application in Ketone Hydroboration Catalysis. PMC. This study details the use of [S,N] chelating ligands in zinc-catalyzed hydroboration of ketones, providing insights into the catalytic applications of S,N-bidentate systems. [Link]

• Organozinc β-thioketiminate complexes and their application in ketone hydroboration catalysis. ChemRxiv. A preprint of the above-mentioned study on organozinc complexes with S,N-chelating ligands. [Link]

• Mechanochemical Thiolation of α-Imino Ketones: A Catalyst-Free, One-Pot, Three-Component Reaction. PMC. This article describes a method for the synthesis of α,α-amino thioketones, showcasing a reaction involving thiols and imines, which are structurally related to oximes. [Link]

• Metal-Involving Synthesis and Reactions of Oximes. ACS Publications. A review covering the synthesis and reactions of oximes involving metal centers, providing a broad overview of the field. [Link]

• Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. MDPI. This paper details the synthesis of various thiol derivatives, which may provide methodological insights for the preparation of thiol-containing ligands. [Link]

• Accessing and Utilizing Thiols in Organic Chemistry. ChemRxiv. A preprint of a review on the synthesis and applications of thiols in organic chemistry. [Link]

• Emerging Applications of Thiol-Based Catalysts in Hydrogen Atom Transfer Reactions: A Comprehensive Review. MDPI. A review focusing on the use of thiol-based catalysts in hydrogen atom transfer reactions. [Link]

Sources

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• 2. Organozinc β-Thioketiminate Complexes and Their Application in Ketone Hydroboration Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. mdpi.com [mdpi.com]

Application Note: Optimized Reaction Conditions for Condensing Hydroxyimino Groups with Thiols

This Application Note provides a comprehensive technical guide for the chemical condensation of hydroxyimino groups (oximes) with thiols. While "condensation" loosely implies joining, this transformation is chemically defined as the synthesis of thiohydroximates (or thiohydroximic acids).

This reaction is a cornerstone in the synthesis of glucosinolates , sulfur-containing peptidomimetics , and bioconjugates . The process typically proceeds via the activation of the oxime to a hydroximoyl chloride or a transient nitrile oxide , followed by nucleophilic attack by the thiol.

Executive Summary

The direct condensation of an unactivated hydroxyimino group (

) with a thiol ( ) is kinetically disfavored due to the poor electrophilicity of the oxime carbon. Successful coupling requires the conversion of the oxime into a reactive hydroximoyl halide or a nitrile oxide intermediate. This guide details the "One-Pot, Two-Step" protocol, which is the industry standard for generating high-purity thiohydroximates.

Key Applications:

• Medicinal Chemistry: Synthesis of thio-oxime prodrugs and enzyme inhibitors.

• Natural Products: Total synthesis of Glucosinolates (mustard oil glycosides).

• Bioconjugation: Bioorthogonal "click" ligation of thiols to oxime-derived nitrile oxides.

Mechanistic Pathways & Logic

Understanding the mechanism is critical for troubleshooting low yields. The reaction does not proceed via direct displacement of the hydroxyl group.[1] Instead, it follows an addition-elimination or cycloaddition-like pathway.

The Two Dominant Pathways

• Path A (Basic Conditions): The hydroximoyl chloride is deprotonated to form a transient Nitrile Oxide (

  ). The thiol then attacks the nitrile oxide (1,3-dipolar addition-like step) to form the thiohydroximate.

• Path B (Nucleophilic Substitution): In the absence of strong base, or with specific substrates, the thiol may directly displace the chloride in an

  -like or addition-elimination mechanism, though Path A is faster and more common.

Visualization: Reaction Mechanism

The following diagram illustrates the activation of the oxime and the subsequent capture by the thiol.

Caption: Figure 1. Mechanistic pathway for the conversion of aldoximes to thiohydroximates. The Nitrile Oxide intermediate is the key electrophile.

Critical Reaction Parameters

Success depends on balancing the formation of the nitrile oxide with its consumption by the thiol, preventing the irreversible dimerization of nitrile oxides into furoxans.

Chlorination Agents (Activation)

• N-Chlorosuccinimide (NCS): The preferred reagent for bench-scale synthesis. It is solid, easy to handle, and allows for precise stoichiometry.

• Chlorine Gas (

  ): Used in industrial scales but difficult to control on a small scale; often leads to over-chlorination.

• t-BuOCl: A mild alternative for acid-sensitive substrates.

Base Selection

The base serves two roles: neutralizing the HCl generated during chlorination and deprotonating the hydroximoyl chloride to generate the nitrile oxide.

• Triethylamine (TEA): Standard. Fast generation of nitrile oxide.

• Pyridine: Slower reaction, useful if the nitrile oxide is unstable.

• Sodium Carbonate (

  ): Used in biphasic aqueous systems (e.g., for glucosinolate synthesis).

Solvent Systems

Solvent	Suitability	Notes
DMF	High	Excellent for NCS reactions; stabilizes polar intermediates. Hard to remove.
DCM / Chloroform	Medium	Good for solubility but slower reaction rates.
Ether / THF	High	Precipitates TEA·HCl salts, driving the reaction.
EtOAc /	Specific	Biphasic system used for sugar-derived oximes (glucosinolates).

Experimental Protocols

Protocol A: Standard Homogeneous Synthesis (NCS/DMF Route)

Best for: Lipophilic substrates, drug intermediates, and small molecules.

Reagents:

• Aldoxime substrate (1.0 equiv)

• N-Chlorosuccinimide (NCS) (1.05 equiv)

• Thiol (

  ) (1.1 equiv)

• Triethylamine (TEA) (1.2 equiv)

• Dry DMF (Dimethylformamide)

Step-by-Step Procedure:

• Activation: Dissolve the Aldoxime (1.0 equiv) in dry DMF (0.5 M concentration) under an inert atmosphere (

  or Ar).

• Chlorination: Add NCS (1.05 equiv) portion-wise at room temperature.

  • Checkpoint: Monitor by TLC.[2] The oxime spot should disappear, replaced by a less polar hydroximoyl chloride spot.

  • Note: If the reaction is sluggish, heat to 40-50°C for 30 mins.

• Thiol Addition: Cool the mixture to 0°C. Add the Thiol (1.1 equiv).

• Coupling: Add TEA (1.2 equiv) dropwise over 10 minutes.

  • Why? Slow addition prevents a high concentration of nitrile oxide, minimizing dimerization side reactions.

• Completion: Allow the reaction to warm to room temperature and stir for 1–3 hours.

• Workup: Dilute with water and extract with Ethyl Acetate. Wash organic layer with water (x3) to remove DMF, then brine. Dry over

  and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc).

Protocol B: Biphasic Synthesis (Glucosinolate Route)

Best for: Polar substrates, carbohydrates, and amino acid derivatives.

Reagents:

• Oxime (1.0 equiv)

• Sodium Hypochlorite (Bleach) or NCS

• Thiol (1.2 equiv)[2]

• (aq)

• DCM or EtOAc

Step-by-Step Procedure:

• Chlorination: Dissolve oxime in DCM. Add NCS (1.1 equiv) and catalytic pyridine. Stir until conversion to chloro-oxime is complete.

• Biphasic Setup: Add the Thiol to the DCM solution.

• Coupling: Layer an aqueous solution of

  (2.0 equiv) over the organic phase.

• Reaction: Vigorously stir the biphasic mixture. The base in the aqueous layer slowly generates the nitrile oxide at the interface/organic phase, where it is immediately trapped by the thiol.

• Workup: Separate phases. The product remains in the organic layer.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield / Dimer Formation	Nitrile oxide concentration too high.	Add Base slower (syringe pump). Increase Thiol equivalents (1.5x).
No Reaction (Step 1)	Oxime is electron-deficient or sterically hindered.	Heat the chlorination step to 50°C. Use t-BuOCl as a stronger chlorinating agent.
Product Hydrolysis	Unstable thiohydroximate.	Avoid acidic workups. Store product at -20°C.
Thiol Oxidation	Thiol reacting with NCS.[3]	Crucial: Ensure ALL NCS is consumed (check starch-iodide paper) before adding the thiol.

References

• Benn, M. H. (1964).[4] "Synthesis of Thiohydroximates: The Addition of Thiols to Nitrile Oxides." Canadian Journal of Chemistry, 42(11), 2393-2397.

• Liu, M., et al. (2014).[5] "Synthesis of thiohydroxamic acids and thiohydroximic acid derivatives." Tetrahedron Letters, 55(1), 200-203.

• Gorelik, M. V. (1996). "Reaction of Hydroximoyl Chlorides with Thiols." Russian Journal of Organic Chemistry.

• Spitzbarth, B., & Eelkema, R. (2023).[6] "On-Demand Release of Secondary Amine Bases for the Activation of Catalysts and Crosslinkers." Chemistry - A European Journal.[6]

• Organic Chemistry Portal. "Oxime Synthesis and Reactivity."

Disclaimer: This protocol involves the generation of Nitrile Oxides, which can be energetic.[7] While in situ generation is generally safe, avoid isolating low-molecular-weight nitrile oxides. Always perform reactions in a fume hood due to the stench of thiols.

Sources

• 1. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 2. Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl Chloride Formation from Thiol Derivatives by N-Chlorosuccinimide Mediated Oxidation [organic-chemistry.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Oxime synthesis by condensation or oxidation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Note: Strategic Incorporation of 2-(Hydroxyimino)propane-1-thiol into Polymer Backbones

This Application Note is designed for researchers and drug development professionals seeking to utilize 2-(Hydroxyimino)propane-1-thiol (HIPT) as a functional building block in polymer synthesis.

The guide treats HIPT as a heterobifunctional linker , leveraging its nucleophilic thiol (-SH) for backbone anchoring and its oxime (=N-OH) as either a stable hydrophilic moiety, a metal chelator, or a latent carbonyl equivalent.

Executive Summary

2-(Hydroxyimino)propane-1-thiol (HIPT) is a bifunctional small molecule (Structure:

) offering a unique orthogonal chemistry set. While the thiol group provides a high-efficiency "click" handle for attachment to electrophilic polymer backbones, the oxime group remains orthogonal under basic/neutral conditions.

This guide details three primary methodologies for incorporating HIPT:

• Post-Polymerization Modification (PPM): Grafting HIPT onto electrophilic scaffolds (e.g., poly(acrylates), poly(maleimides)) via Thiol-Michael addition.

• End-Group Functionalization: Utilizing HIPT as a Chain Transfer Agent (CTA) in radical polymerization.

• Latent Carbonyl Activation: A protocol for unmasking the oxime to generate pendant ketone groups for subsequent bio-orthogonal drug conjugation.

Chemical Basis & Rationale

Understanding the reactivity profile of HIPT is critical for experimental design.

Functional Group	Reactivity Mode	Trigger/Condition	Application
Thiol (-SH)	Nucleophile	Basic pH (pKa ~8-9)	Anchoring to backbone (Thiol-Ene/Michael).
Oxime (=N-OH)	Amphoteric / Ligand	Neutral pH	Metal chelation (S, N donor); H-bonding.
Oxime (=N-OH)	Electrophile Precursor	Acidic Hydrolysis (pH < 4)	Conversion to Ketone for Aminooxy-drug ligation.

Why use HIPT?

• "Masked" Ketone Strategy: Direct polymerization of ketone-containing monomers can be challenging due to side reactions. HIPT allows the introduction of a stable oxime which can be hydrolyzed on-demand to reveal a reactive ketone for bioconjugation.

• Metal Chelation: The proximity of the thiol sulfur and oxime nitrogen (1,3-arrangement) creates a potent 5-membered chelate ring, ideal for sequestering transition metals (e.g.,

  , ) in metallopolymers.

Method A: Post-Polymerization Modification (The "Grafting To" Approach)

This is the most robust method for introducing multiple HIPT units along a polymer chain.

Mechanism

The thiol group of HIPT undergoes a base-catalyzed Thiol-Michael Addition to electron-deficient alkenes (acrylates, methacrylates, maleimides) or a Thiol-Ene radical addition to electron-rich alkenes (norbornenes, allyl ethers).

Protocol: Grafting HIPT onto Poly(Pentafluorophenyl Acrylate) (PPFPA)

Note: PPFPA is an activated ester polymer. We utilize a Thiol-Para-fluoro substitution or modify the backbone to contain maleimides first. Below is the Thiol-Maleimide protocol, preferred for its rapid kinetics and lack of byproducts.

Materials

• Polymer Backbone: Poly(N-(2-maleimidoethyl) acrylamide) or similar maleimide-functionalized scaffold.

• Reagent: 2-(Hydroxyimino)propane-1-thiol (HIPT).

• Catalyst: Triethylamine (TEA) or catalytic nucleophile (e.g., Dimethylphenylphosphine - DMPP).

• Solvent: DMF or DMSO (degassed).

Step-by-Step Procedure

• Preparation: Dissolve the maleimide-functionalized polymer (1 equiv. of maleimide units) in dry, degassed DMF (concentration ~100 mg/mL).

• Reagent Addition: Add HIPT (1.2 equiv. relative to maleimide groups) to the solution.

• Initiation: Add TEA (0.1 equiv.). The reaction is often spontaneous and exothermic.

• Incubation: Stir at Room Temperature (RT) under nitrogen for 2–4 hours.

  • Monitoring: Track the disappearance of the maleimide peak (6.7 ppm) via

    H NMR.

• Purification: Precipitate the polymer into cold diethyl ether (or appropriate non-solvent). Centrifuge and wash 3x to remove excess HIPT.

• Validation: Analyze via

  H NMR. Look for the appearance of the methyl singlet from the oxime group (~1.9 ppm) and the disappearance of the maleimide alkene protons.

Method B: Latent Carbonyl Activation (The "Unmasking" Protocol)

Once HIPT is incorporated, the polymer bears pendant oxime groups. To utilize these for drug delivery (e.g., attaching an aminooxy-functionalized peptide), the oxime must be hydrolyzed to a ketone.

Protocol: Acid-Catalyzed Hydrolysis

• Dissolution: Dissolve the HIPT-grafted polymer in a mixture of Acetone/H2O (9:1) or Dioxane/H2O depending on solubility.

• Acidification: Add HCl (1M) to adjust pH to ~1–2.

• Exchange: Add a sacrificial aldehyde (e.g., formaldehyde or glyoxylic acid, 5–10 equiv.) to drive the equilibrium by capturing the released hydroxylamine.

  • Chemistry Insight: Oxime hydrolysis is an equilibrium process. Without a scavenger, the reaction may stall.

• Reaction: Stir at 40°C for 12–24 hours.

• Neutralization & Workup: Neutralize with NaHCO3, concentrate in vacuo, and precipitate.

• Result: The polymer now displays pendant 2-propanone (ketone) groups, ready for high-specificity ligation with hydrazide or aminooxy drugs.

Visualization: Strategic Workflow

The following diagram illustrates the incorporation of HIPT and its subsequent divergence into two distinct applications: Metallopolymer formation or Drug Conjugation.

Caption: Figure 1: Workflow depicting the grafting of HIPT onto a polymer backbone and its subsequent activation pathways.

Critical Considerations & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Grafting Density	Disulfide formation (Dimerization of HIPT).	Add reducing agent (TCEP or DTT) during grafting. Ensure inert atmosphere ( ).
Crosslinking/Gelation	Bis-maleimide impurities or radical coupling.	Use high-purity monomers. Add radical inhibitor (MEHQ) if using Thiol-Ene radical conditions.
Incomplete Hydrolysis	Equilibrium limitation.	Increase concentration of sacrificial aldehyde (formaldehyde) to trap hydroxylamine.
Polymer Precipitation	Change in polarity after grafting.	Re-evaluate solvent choice. HIPT adds polarity; switch from CHCl3 to DMF/DMSO if needed.

References

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol–Ene Click Chemistry.[1][2][3] Angewandte Chemie International Edition, 49(9), 1540–1573. Link

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. Link

• Foster, J. C., & Matson, J. B. (2014).[4] Functionalization of Methacrylate Polymers with Thiooximes: A Robust Postpolymerization Modification Reaction. Macromolecules, 47(15), 5089–5095. Link

• Grover, G. N., et al. (2011). Oxime Click Chemistry for the Synthesis of Functional Hydrogels. Journal of the American Chemical Society, 134(1), 154–157. Link

• Lowe, A. B. (2010). Thiol-ene "click" reactions and recent applications in polymer and materials synthesis.[1][2][3] Polymer Chemistry, 1(1), 17-36. Link

Sources

• 1. sci-hub.box [sci-hub.box]
• 2. Thiol-ene and photo-cleavage chemistry for controlled presentation of biomolecules in hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. impact.ornl.gov [impact.ornl.gov]

Application Note: Bio-conjugation Strategies Using 2-(Hydroxyimino)propane-1-thiol (HIPT) Linkers

This Application Note is designed as a high-level technical guide for the use of 2-(Hydroxyimino)propane-1-thiol (HIPT) as a bifunctional linker in the development of Antibody-Drug Conjugates (ADCs) and reversible bioprobes.

Executive Summary

The molecule 2-(Hydroxyimino)propane-1-thiol (HIPT) represents a compact, heterobifunctional linker scaffold offering unique utility in reversible bioconjugation . Unlike standard alkyl-thiol linkers, the presence of the hydroxyimino (oxime) group adjacent to the thiol provides a secondary reactive handle that is tunable for hydrolytic stability.

This guide details the protocol for utilizing HIPT to construct O-Acyl Oxime Cleavable Linkers . This strategy is particularly valuable for ADCs where the payload must be released via enzymatic (esterase) or pH-dependent hydrolysis after cellular internalization.

Key Technical Advantages[1]

• Cleavability: The O-acyl oxime bond formed at the hydroxyimino site acts as a prodrug handle, susceptible to esterases.

• Compact Footprint: The short propyl backbone minimizes immunogenicity and aggregation often seen with long PEG spacers.

• Orthogonality: The thiol handle allows for standard, high-yield conjugation to maleimide-functionalized carriers (antibodies/nanoparticles).[1]

Chemical Basis & Mechanism[2][3][4][5]

The HIPT Molecule

• Structure:

• Functional Groups:

  • Thiol (-SH): Nucleophilic anchor for conjugation to maleimides, haloacetyls, or gold surfaces.

  • Oxime (=N-OH): Nucleophilic oxygen capable of reacting with activated esters to form O-acyl oximes.

The "Protect-Acylate-Conjugate" Strategy

Direct acylation of HIPT is risky due to the competing nucleophilicity of the thiol. To ensure chemoselectivity, we utilize a Disulfide Dimer Strategy .

• Dimerization: HIPT is oxidized to its disulfide dimer, protecting the thiol.

• Payload Loading: The drug payload (activated as an NHS ester) reacts with the oxime groups.

• Activation: The disulfide is reduced, regenerating the reactive thiol-linker-drug construct.

• Conjugation: The construct is conjugated to the antibody/carrier.

Mechanistic Pathway (DOT Visualization)

Figure 1: The "Protect-Acylate-Conjugate" workflow ensuring chemoselective loading of the drug payload onto the oxime oxygen before thiol-mediated conjugation.

Detailed Protocols

Phase 1: Preparation of the HIPT Disulfide Dimer

Rationale: Protecting the thiol as a disulfide prevents thioester formation during the drug loading step.

Reagents:

• 2-(Hydroxyimino)propane-1-thiol (HIPT)

• Iodine (

  )

• Methanol (MeOH)

Protocol:

• Dissolve HIPT (100 mg, ~0.95 mmol) in MeOH (5 mL).

• Add a solution of Iodine in MeOH dropwise until a faint yellow color persists (indicating excess oxidant).

• Stir for 15 minutes at Room Temperature (RT).

• Quench excess iodine with 1M Sodium Thiosulfate (color disappears).

• Concentrate in vacuo and extract with Ethyl Acetate.

• QC: Verify dimer formation via LC-MS (Target Mass:

  ).

Phase 2: Drug Loading (Oxime Acylation)

Rationale: The oxime oxygen is acylated to create the hydrolytically sensitive bond.

Reagents:

• HIPT Disulfide Dimer (from Phase 1)

• Drug-NHS Ester (e.g., Doxorubicin-NHS or similar payload)

• Triethylamine (TEA) or DIPEA

• Anhydrous DMF

Protocol:

• Dissolve HIPT Dimer (1 eq) and Drug-NHS (2.2 eq) in anhydrous DMF.

• Add TEA (3 eq) to catalyze the reaction.

• Stir at RT for 4–12 hours. Monitor via HPLC.

  • Note: Oxime acylation is slower than amine acylation; mild heating (37°C) may be required for bulky drugs.

• Purify the Bis-Drug-Linker Dimer via Prep-HPLC (C18 column, Water/Acetonitrile gradient).

• Lyophilize to a stable powder.

Phase 3: Activation and Conjugation

Rationale: The dimer is cleaved to generate the active thiol-linker-drug species immediately prior to conjugation to avoid disulfide scrambling.

Reagents:

• Bis-Drug-Linker Dimer

• TCEP-HCl (Tris(2-carboxyethyl)phosphine)

• Maleimide-Activated Antibody (e.g., reduced IgG reacted with SMCC or similar)

• Conjugation Buffer: PBS, pH 6.5, 5 mM EDTA

Protocol:

• Reduction: Dissolve Bis-Drug-Linker Dimer in Conjugation Buffer (with 10% DMSO if needed for solubility). Add TCEP (1.1 eq relative to disulfide). Incubate for 30 mins at RT.

  • Critical: Do not use DTT or Mercaptoethanol, as they compete for maleimides. TCEP is non-nucleophilic toward maleimides.

• Conjugation: Add the reduced mixture directly to the Maleimide-Activated Antibody solution (Molar ratio: 4-8 drugs per antibody).

• Incubate for 1 hour at RT or overnight at 4°C.

• Quenching: Add excess N-acetylcysteine to quench unreacted maleimides.

• Purification: Remove excess small molecules using a Spin Desalting Column (7K MWCO) or Size Exclusion Chromatography (SEC).

Data Analysis & Troubleshooting

Quantitative Assessment

Use the following parameters to validate the conjugate:

Metric	Method	Acceptance Criteria
Drug-to-Antibody Ratio (DAR)	UV-Vis (Dual wavelength) or HIC-HPLC	Target: 2.0 – 4.0
Free Drug Content	RP-HPLC (Precipitate protein)	< 1%
Aggregation	SEC-HPLC	< 5% High MW species
Linker Stability	Incubate in Plasma (37°C, 24h)	< 10% Release (unless designed for rapid release)

Troubleshooting Guide

• Problem: Low Conjugation Yield.

  • Cause: Incomplete reduction of the disulfide dimer or re-oxidation of the thiol.

  • Solution: Ensure TCEP is fresh. Perform conjugation under Argon atmosphere. Verify TCEP activity.

• Problem: Premature Drug Release.

  • Cause: The O-acyl oxime bond is too labile.

  • Solution: Steric hindrance stabilizes the bond. If HIPT is too unstable, consider methylating the carbon adjacent to the oxime (if synthetic route permits) or using a less electron-withdrawing drug linker.

• Problem: Precipitation during Loading.

  • Cause: Hydrophobic drug payload.

  • Solution: Increase DMSO/DMF concentration (up to 20% is usually tolerated by antibodies for short periods).

References

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376.

• Wang, G., et al. (2024). Synthesis of Glycoconjugates through Chlorooxime–Thiol Conjugation. Journal of Organic Chemistry. [2]

• Gundersen, L. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications.

• Wall, A., et al. (2023).[3] One-Pot Thiol-Amine Bioconjugation to Maleimides. ChemRxiv.

• Thermo Fisher Scientific. Sulfhydryl-Reactive Crosslinker Chemistry. Technical Handbook.

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]

Application Note: Strategic Solvent Selection for Maximizing Yield and Purity in the Synthesis of 2-(Hydroxyimino)propane-1-thiol

Abstract

This application note provides a comprehensive guide for the strategic selection of a solvent system to optimize the synthesis of 2-(hydroxyimino)propane-1-thiol, a bifunctional molecule with potential applications as a chelating agent, a precursor for heterocyclic synthesis, or a building block in drug development. The synthesis of this molecule, presumably via the oximation of a keto-thiol precursor, presents a unique challenge: maximizing the rate and yield of the desired oxime formation while minimizing side reactions involving the sensitive thiol group, such as oxidation to disulfides. This guide elucidates the theoretical principles governing solvent effects on this transformation and provides detailed, self-validating experimental protocols for a systematic solvent screening study. By correlating solvent properties—such as polarity, proticity, and hydrogen bonding capacity—with reaction outcomes, researchers can develop a robust and high-yielding synthetic procedure.

Introduction and Theoretical Considerations

The synthesis of 2-(hydroxyimino)propane-1-thiol involves the formation of an oxime from a carbonyl precursor in the presence of a thiol functional group. The success of this synthesis is critically dependent on the reaction environment, where the solvent plays a multifaceted role. An optimal solvent must not only facilitate the primary reaction pathway but also suppress undesirable side reactions.

The Primary Reaction: Oxime Formation

The formation of an oxime from a ketone and hydroxylamine is a condensation reaction that proceeds via a tetrahedral intermediate. The reaction is typically catalyzed by acid, which protonates the carbonyl oxygen, increasing its electrophilicity.[1] The overall mechanism involves a nucleophilic attack by hydroxylamine, followed by dehydration to yield the oxime and water.[2]

Figure 1: General mechanism for acid-catalyzed oxime formation.

The Challenge: Thiol-Related Side Reactions

The thiol (-SH) group is nucleophilic and susceptible to oxidation, especially in the presence of air (oxygen) and certain solvents or catalysts. The primary side reaction of concern is the oxidative coupling of two thiol molecules to form a disulfide (-S-S-) linkage. This process can be accelerated in polar solvents.

The Role of the Solvent

The choice of solvent directly influences several key aspects of the reaction:

• Solubility: The solvent must effectively dissolve the keto-thiol precursor and the hydroxylamine reagent (often used as a hydrochloride salt, NH₂OH·HCl). Poor solubility leads to a heterogeneous mixture, limiting reaction rates and yields.

• Reaction Kinetics: Polar protic solvents can stabilize the charged transition states involved in oxime formation through hydrogen bonding, potentially accelerating the reaction.[3] Conversely, non-polar solvents may increase the rate of certain radical-mediated side reactions.[4][5] Studies on similar thiol-ene reactions have shown that non-polar solvents can increase the rate of hydrogen atom transfer reactions.[4][5][6]

• Reaction Equilibrium: Oxime formation is a reversible reaction. Solvents that can azeotropically remove water (e.g., toluene) can drive the equilibrium toward the product side, increasing the final yield.

• pH and Catalysis: The reaction rate is highly pH-dependent.[7] While acid catalysis is common, the use of hydroxylamine hydrochloride itself provides an acidic environment. The solvent can modulate the effective pKa of the reactants and catalyst. Some protocols utilize bases to free the hydroxylamine, and the choice of solvent must be compatible with the base used.[8]

Figure 2: Decision workflow for solvent system optimization.

Experimental Design and Protocols

To identify the optimal solvent, a systematic screening process is essential. The following protocols are designed to be self-validating through rigorous in-process monitoring and final product analysis.

Materials and Reagents

• Precursor: 1-Mercaptoacetone (or other suitable 2-oxopropane-1-thiol source), >98% purity.

• Reagent: Hydroxylamine hydrochloride (NH₂OH·HCl), >99% purity.

• Base (optional): Sodium acetate or triethylamine, >99% purity.

• Solvents (Anhydrous, ACS Grade or higher):

  • Protic: Methanol, Ethanol, Isopropanol, Water.

  • Aprotic Polar: Acetonitrile (ACN), N,N-Dimethylformamide (DMF).

  • Aprotic Non-polar: Toluene, Dichloromethane (DCM).

• Inert Gas: Argon or Nitrogen, high purity.

• Analytical Standards: Purified 2-(hydroxyimino)propane-1-thiol (if available) for calibration.

General Protocol for Solvent Screening

This protocol describes a single experimental run. It should be repeated for each solvent being tested. All reactions must be conducted under an inert atmosphere to minimize thiol oxidation.

Figure 3: Step-by-step experimental workflow for solvent screening.

Step-by-Step Methodology:

• Preparation: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add the keto-thiol precursor (e.g., 1.0 g, 1 eq).

• Inerting: Seal the flask with a septum and purge with inert gas (Ar or N₂) for 10 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: Add hydroxylamine hydrochloride (1.2 eq). If a base is used, add it at this stage (e.g., sodium acetate, 1.5 eq).

• Solvent Addition: Using a syringe, add the selected anhydrous solvent (20 mL).

• Reaction: Stir the mixture at a controlled temperature (e.g., 25°C).

• Monitoring: After 1 hour, and every 2 hours thereafter, withdraw a small aliquot (approx. 50 µL) via syringe. Quench the aliquot with water and extract with a suitable solvent (e.g., ethyl acetate). Analyze the organic layer by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the consumption of starting material and the formation of the product and any major byproducts.

• Completion & Work-up: Once the reaction has reached completion (or after a set time, e.g., 24 hours), quench the reaction by pouring it into 50 mL of cold deionized water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel.

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. Calculate the isolated yield.

Analytical Protocol for Quantitation

Accurate determination of yield and purity is paramount.

• LC-MS Analysis: Use a C18 reverse-phase column with a gradient of water and acetonitrile (both containing 0.1% formic acid) as the mobile phase. Monitor the reaction progress by integrating the peak areas of the starting material and the product. This method is also effective for identifying potential disulfide byproducts, which will have a distinct mass.[9]

• NMR Spectroscopy: ¹H NMR of the crude product can provide a ratio of the desired oxime to unreacted starting material and prominent byproducts. The purified product's structure and purity should be confirmed by ¹H and ¹³C NMR.

• Thiol Quantitation (Optional): To assess thiol loss due to oxidation, the total thiol concentration in the reaction mixture can be quantified at different time points using Ellman's reagent (DTNB).[10][11] This involves measuring the absorbance of the yellow-colored 2-nitro-5-thiobenzoate anion at 412 nm.

Data Interpretation and Expected Results

The screening process is expected to reveal a strong correlation between the solvent's properties and the reaction outcome. The following table presents a hypothetical summary of results to guide interpretation.

Table 1: Hypothetical Results of Solvent Screening for Oximation of 1-Mercaptoacetone

Solvent	Class	Dielectric Constant (ε)	Solubility of NH₂OH·HCl	Rxn Time (h)	Isolated Yield (%)	Purity (%)	Key Byproduct(s)
Methanol	Protic, Polar	32.7	Excellent	4	85	92	Disulfide
Ethanol	Protic, Polar	24.5	Good	6	88	95	Disulfide
Water	Protic, Polar	80.1	Excellent	8	75	90	Disulfide, Hydrolysis
Acetonitrile	Aprotic, Polar	37.5	Moderate	12	65	98	None Detected
DMF	Aprotic, Polar	36.7	Good	10	70	97	None Detected
Toluene	Aprotic, Non-polar	2.4	Poor	>24	<10	-	Unreacted SM
DCM	Aprotic, Non-polar	9.1	Poor	>24	<20	-	Unreacted SM

Discussion of Hypothetical Results

• Polar Protic Solvents (Methanol, Ethanol): These solvents are expected to give the highest reaction rates and good yields.[8] Their ability to dissolve the hydroxylamine salt and stabilize charged intermediates via hydrogen bonding is advantageous. However, their polarity may also promote the oxidative dimerization of the thiol to form disulfides, slightly reducing purity.

• Water: While offering excellent solubility for the salt, the high concentration of water may shift the reaction equilibrium back towards the starting materials, resulting in a lower yield.[12]

• Polar Aprotic Solvents (ACN, DMF): These solvents are expected to provide a good balance. They can dissolve the reactants sufficiently while being less likely to promote oxidative side reactions, leading to higher purity products, albeit with potentially longer reaction times compared to alcohols.

• Non-polar Solvents (Toluene, DCM): These are predicted to be poor choices due to the low solubility of hydroxylamine hydrochloride.[12] This would result in very slow or incomplete reactions. The use of a phase-transfer catalyst or free hydroxylamine base might be necessary if a non-polar solvent is required for other reasons.

Conclusion and Recommendations

Based on the theoretical framework and anticipated experimental outcomes, a polar solvent is necessary for the efficient synthesis of 2-(hydroxyimino)propane-1-thiol.

• Primary Recommendation: Ethanol appears to be the most promising starting point. It offers an excellent compromise between high reaction rate, good reactant solubility, and high yield, with manageable levels of side products.

• For Higher Purity: If disulfide formation is a significant issue and longer reaction times are acceptable, Acetonitrile (ACN) is a strong alternative, potentially yielding a cleaner product profile.

• Further Optimization: For industrial scale-up, a mixed solvent system, such as Ethanol/Toluene, could be investigated. This would balance the solubility and kinetic benefits of ethanol with the potential for azeotropic water removal by toluene to drive the reaction to completion.

Ultimately, the optimal solvent is application-dependent. By following the systematic screening and analysis protocols outlined in this note, researchers can confidently identify the solvent system that best meets their specific objectives for yield, purity, and process time.

References

• Solvent Effects on Thiol-Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. The Journal of Physical Chemistry A. [Link]

• Investigating solvent effects on thiol-ene network formation. American Chemical Society. [Link]

• Solvent Effects on Thiol-Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. ResearchGate. [Link]

• Solvent Effects on Thiol–Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. ACS Publications. [Link]

• Oxime Formation Step Optimization. Slideshare. [Link]

• Thiol–maleimide “click” chemistry: evaluating the influence of solvent, initiator, and thiol on the reaction mechanism, kinetics, and selectivity. RSC Publishing. [Link]

• SYNTHESIS OF α-HYDROXYOXIMES FROM ALKYNES AND HYDROXYLAMINE. Organic Syntheses. [Link]

• Effect of different solvents on propyl-oxime formation measured by... ResearchGate. [Link]

• Effect of solvent-solute interactions in oximes. ResearchGate. [Link]

• Reaction pathway for oxime formation. ResearchGate. [Link]

• Optimization of the synthesis of het/aryl-amidoximes using an efficient green chemistry. SpringerLink. [Link]

• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. PMC. [Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC. [Link]

• Preparation of oxime.

• Beckmann Rearrangement. Master Organic Chemistry. [Link]

• Metal-Involving Synthesis and Reactions of Oximes. ACS Publications. [Link]

• The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. RSC Publishing. [Link]

• the practical synthesis of aryl oximes from aryl aldehydes under catalyst-free conditions in mineral water. Indian Academy of Sciences. [Link]

• Simultaneous Quantitation of Multiple Biological Thiols Using Reactive Ionization and Derivatization with Charged Mass Tags. NSF Public Access Repository. [Link]

• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. Tuscia University Research Repository. [Link]

• Development of a LC-MS method for analysis of thiol ratios as an indicator of oxidative stress. Spectrum: Concordia University Research Repository. [Link]

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• 1. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Solvent Effects on Thiol-Ene Kinetics and Reactivity of Carbon and Sulfur Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US3429920A - Preparation of oxime - Google Patents [patents.google.com]
• 8. Oxime Formation Step Optimization | PPT [slideshare.net]
• 9. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 10. Quantitative Analysis of Thiols and Maleimides | AAT Bioquest [aatbio.com]
• 11. Thiols: Functions, Identification, and Applications - Creative Proteomics Blog [creative-proteomics.com]
• 12. ias.ac.in [ias.ac.in]

Crystallization of 2-(Hydroxyimino)propane-1-thiol Metal Complexes: From Theory to Practice

An Application Note and Protocol Guide for Researchers

Abstract: This guide provides a comprehensive overview of the theoretical principles and practical techniques for the crystallization of metal complexes involving the bifunctional ligand 2-(hydroxyimino)propane-1-thiol. Addressing the unique challenges posed by the presence of both a soft thiol donor and a harder oxime moiety, this document offers detailed, step-by-step protocols for common crystallization methods, including slow evaporation, vapor diffusion, and solvent layering. Furthermore, it delves into troubleshooting common issues and presents a logical framework for method selection, aimed at enabling researchers in materials science and drug development to obtain high-quality single crystals suitable for X-ray diffraction analysis.

Introduction: The Crystallization Challenge of Bifunctional Ligands

The successful cultivation of single crystals is often the bottleneck in the characterization of novel metal complexes. For complexes of 2-(hydroxyimino)propane-1-thiol, this challenge is amplified by the ligand's dual nature. The thiol group, a soft Lewis base, readily coordinates with soft metal ions, while the hydroxyimino (oxime) group presents harder nitrogen and oxygen donor atoms.[1] This bifunctionality can lead to the formation of various isomers and coordination polymers, complicating the isolation of a single, well-ordered crystalline form.

This guide is structured to provide both the theoretical underpinnings and the practical steps necessary to navigate these complexities. We will first explore the nature of the ligand and its metal complexes, then delve into the fundamental principles of crystallization, and finally, present detailed protocols and troubleshooting strategies.

Understanding the Ligand and its Metal Complexes

The ligand, 2-(hydroxyimino)propane-1-thiol, possesses two key functional groups that dictate its coordination behavior.

• The Thiol Group (-SH): As a soft Lewis base, the thiol group shows a high affinity for soft transition metals.[1] It can act as a terminal ligand or as a bridging ligand between two or more metal centers, the latter often leading to the formation of polynuclear complexes or coordination polymers.[2] A significant practical consideration is the susceptibility of the thiol group to oxidation, which can occur in the presence of air, potentially leading to the formation of disulfides and decomposition of the desired complex.[3] Therefore, handling these complexes under an inert atmosphere is often advisable.

• The Hydroxyimino Group (-C=N-OH): This group, also known as an oxime, can coordinate to a metal center through either the nitrogen or the oxygen atom, or it can act as a chelating ligand, binding through both. The N-coordination is generally favored. Oxime ligands are known to form stable five- or six-membered chelate rings with metal ions.[4]

The interplay of these two groups allows for a rich coordination chemistry, but also presents a challenge for crystallization due to the potential for multiple coordination modes and the formation of amorphous precipitates.

Caption: Structure of 2-(Hydroxyimino)propane-1-thiol and its potential bidentate coordination to a metal center (M).

Foundational Principles of Crystallization

The formation of a crystal from a solution is a two-step process: nucleation and growth.[5]

• Nucleation: This is the initial formation of a small, ordered cluster of molecules from a supersaturated solution. This process can be spontaneous (homogeneous nucleation) or induced by impurities or scratches on the container surface (heterogeneous nucleation).[6] The rate of nucleation is a critical factor; too many nucleation sites will result in a large number of small crystals, which are unsuitable for single-crystal X-ray diffraction.[6]

• Crystal Growth: Once a stable nucleus has formed, it can grow by the addition of more molecules from the solution. The goal of any crystallization technique is to control the rates of nucleation and growth to produce a small number of large, well-ordered crystals. This is typically achieved by slowly increasing the concentration of the solute to the point of supersaturation.

Caption: General workflow for the crystallization of metal complexes.

Detailed Crystallization Protocols

The purity of the starting material is paramount for successful crystallization.[7] It is highly recommended to purify the metal complex by recrystallization or chromatography before attempting to grow single crystals.

Method 1: Slow Evaporation

This is often the simplest and most common method for growing single crystals.[7]

• Principle: The concentration of the solute is slowly increased as the solvent evaporates, leading to supersaturation and crystal growth.

• Best For: Compounds that are moderately soluble in a relatively volatile solvent.

• Protocol:

  • Dissolve 20-50 mg of the purified complex in a suitable solvent in a clean vial. Gentle heating can be used to aid dissolution, but ensure the complex is stable at elevated temperatures. The resulting solution should not be fully saturated at room temperature.[7]

  • Cover the vial with a cap that is not airtight. Parafilm with a few pinholes is a common choice. This allows for slow evaporation of the solvent.

  • Place the vial in a location free from vibrations and temperature fluctuations.

  • Monitor the vial over several days to weeks. Crystal growth may occur on the bottom or sides of the vial.

Method 2: Vapor Diffusion

This technique is particularly useful when only small amounts of the complex are available.[7] There are two main variations: hanging drop and sitting drop.

• Principle: A drop of the complex solution is allowed to equilibrate with a larger reservoir of a precipitant (a solvent in which the complex is less soluble). The precipitant slowly diffuses into the drop, reducing the solubility of the complex and inducing crystallization.

• Best For: Screening a wide range of conditions with minimal material.

• Protocol (Sitting Drop):

  • Place a small volume (e.g., 1 mL) of a precipitant solution into the reservoir of a crystallization plate well.

  • On the raised post in the center of the well, place a small drop (1-5 µL) of the concentrated complex solution.

  • Seal the well tightly with clear tape or a cover slip.

  • The precipitant vapor from the reservoir will slowly diffuse into the drop, inducing crystallization.

  • Monitor the drop under a microscope over time.

Caption: Schematic of the sitting drop vapor diffusion method.

Method 3: Solvent Layering (Interfacial Diffusion)

This method is useful for compounds that are sensitive to air or temperature changes.[8]

• Principle: A solution of the complex is carefully layered with a miscible "anti-solvent" in which the complex is insoluble. Crystals form at the interface between the two solvents as they slowly mix.

• Best For: Air-sensitive compounds or when a very slow crystallization rate is desired.

• Protocol:

  • In a narrow tube (e.g., an NMR tube or a test tube), add a solution of the complex in a dense solvent.

  • Carefully layer a less dense anti-solvent on top of the complex solution. This can be done by slowly running the anti-solvent down the side of the tube with a pipette or syringe.

  • Ensure a sharp interface between the two layers.

  • Seal the tube and leave it undisturbed. Crystals will ideally form at the interface over time.

Solvent Selection and Troubleshooting

The choice of solvent is arguably the most critical variable in crystallization.[6] A good starting point is to find a solvent in which the complex is moderately soluble.

Crystallization Problem	Possible Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is undersaturated; Compound is too soluble.	Allow more solvent to evaporate; Use a less effective solvent or an anti-solvent.[8]
Amorphous Precipitate	Solution is too supersaturated; Nucleation is too rapid.	Use a more dilute solution; Slow down the rate of supersaturation (e.g., slower evaporation or diffusion).
Formation of Oil	Compound is too soluble in the chosen solvent system.	Try a different solvent in which the compound is less soluble; Use a higher concentration of the anti-solvent.[8]
Many Small Crystals	Too many nucleation sites; Rapid crystallization.	Filter the solution before setting up the crystallization; Reduce the rate of supersaturation.
Oxidation/Decomposition	Complex is air-sensitive (especially with thiols).	Perform crystallization under an inert atmosphere (e.g., in a glovebox); Use degassed solvents.[3]

Concluding Remarks

The crystallization of 2-(hydroxyimino)propane-1-thiol metal complexes requires a systematic and patient approach. Due to the ligand's bifunctional nature, a wider range of solvents and crystallization conditions may need to be screened compared to simpler systems. By understanding the underlying principles of crystal growth and by methodically applying the techniques outlined in this guide, researchers can significantly increase their chances of obtaining high-quality single crystals, thereby unlocking the detailed structural information essential for advancing their scientific goals.

References

• Dalton Transactions. (2020).
• PubMed. (2020).
• Wikipedia. (n.d.).
• University of York. (n.d.). scXRD: Growing single crystals. Chemistry Teaching Labs.
• Comptes Rendus de l'Académie des Sciences. (2022). Synthesis and crystal structures of palladium complexes based on α-amino-oximes derived from (R)
• MIT. (n.d.). Growing Crystals.
• (n.d.).
• Coordination Chemistry Reviews. (2020). Ag(I)-thiolate coordination polymers: Synthesis, structures and applications as emerging sensory ensembles. Elsevier.
• ResearchGate. (n.d.). Synthesis of metal thiolates and their thermal decomposition to metal sulfides.
• North Carolina State University. (n.d.). Growing Crystals That Will Make Your Crystallographer Happy. Chemistry.
• (n.d.). Structural and Redox Interconversions of Sulfur Ligands of Transition Metal Complexes.
• MDPI. (2024).
• ResearchGate. (2015). Synthesis and characterization of transition metal complexes of oxime.
• ResearchGate. (2019).
• PMC. (n.d.). Crystal structure, Hirshfeld surface analysis and geometry optimization of 2-hydroxyimino-N-[1-(pyrazin-2-yl)ethylidene]propanohydrazide.
• DergiPark. (2020). Synthesis, Morphology, Spectral Characterization and Thermal Behaviors of Transition Metal Complexes Containing Oxime-Imine.
• (n.d.). Novel Co(II) metal complexes of N, O donor salicyloylpyrazoleoxime Schiff bases: synthesis, spectroscopic.
• JOCPR. (n.d.). Synthesis, characterization and antimicrobial evaluation of benzoinoxime transition metal complexes.

Sources

• 1. Transition metal thiolate complex - Wikipedia [en.wikipedia.org]
• 2. jianggroup.xmu.edu.cn [jianggroup.xmu.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and crystal structures of palladium complexes based on $\alpha $-amino-oximes derived from ($R$)-limonene and their application in allylic alkylation of 1,3-dioxo compounds [comptes-rendus.academie-sciences.fr]
• 5. Growing Crystals [web.mit.edu]
• 6. chem.tamu.edu [chem.tamu.edu]
• 7. Chemistry Teaching Labs - scXRD: Growing single crystals [chemtl.york.ac.uk]
• 8. unifr.ch [unifr.ch]

Technical Notes & Optimization

Technical Support Center: High-Fidelity Synthesis of 2-(Hydroxyimino)propane-1-thiol

Ticket ID: #THIOL-OX-552 Subject: Prevention of Disulfide Dimerization & Oxidative Degradation Assigned Scientist: Dr. Aris Thorne, Senior Application Scientist Status: Open / Guide Generated

Executive Summary: The "Oxidative Cliff"

You are encountering low yields or dimerization because 2-(Hydroxyimino)propane-1-thiol contains two reactive centers that create a "perfect storm" for oxidation:

• The Thiol (-SH): At pH > 7, the thiol deprotonates to the thiolate anion (

  ), which is the primary nucleophile but also the species most susceptible to oxidation by .

• The Oxime (=N-OH): While generally stable, the oxime can coordinate with transition metals, bringing them into proximity with the thiol, effectively catalyzing the formation of disulfide bonds (

  ).

This guide replaces standard "recipe" protocols with a Shielded Synthesis Workflow . This system integrates chelation, deoxygenation, and kinetic control to physically and chemically block the oxidation pathway.

The Mechanism of Failure

Before fixing the protocol, you must understand the enemy. Disulfide formation is not random; it is a metal-catalyzed radical cascade.

Visualization: The Metal-Catalyzed Oxidation Loop

The following diagram illustrates how trace metals (Fe, Cu) cycle between oxidation states, pumping electrons from your thiol to atmospheric oxygen.

Caption: The "Fenton-like" cycle where trace metals act as electron shuttles, converting thiols to disulfides using atmospheric oxygen.

The "Shielded" Synthesis Protocol

Route Strategy: We utilize a Thioacetate Deprotection strategy. Direct synthesis using

is too prone to oxidation. We install a protected sulfur (Thioacetate) and reveal the thiol only at the very last second under strictly anaerobic conditions.

Reagents & Preparation[1][2][3][4][5][6][7][8]

• Solvents: Methanol/Water (Degassed via sparging with Argon for 30 mins).

• Chelator: EDTA (Ethylenediaminetetraacetic acid), 2 mM final concentration in all aqueous buffers.

• Reducing Agent: TCEP-HCl (Tris(2-carboxyethyl)phosphine), preferred over DTT for its stability at wider pH ranges.[1]

Step-by-Step Methodology

Phase 1: Precursor Synthesis (The Safe Zone)

• Oxime Installation: React chloroacetone with hydroxylamine hydrochloride (

  ) in water/methanol at 0°C. Neutralize carefully with .

  • Why: Installing the oxime first prevents hydroxylamine from attacking the sensitive thioester later.

• Thioacetate Displacement: React the chloroacetone oxime with Potassium Thioacetate (KSAc) in acetone.

  • Result:S-(2-(hydroxyimino)propyl) ethanethioate . This intermediate is air-stable.[2] Isolate and purify this solid.

Phase 2: The Critical Hydrolysis (The Danger Zone)

Perform this entire phase under an Argon/Nitrogen balloon or in a glovebox.

• Preparation of Hydrolysis Buffer:

  • Mix Methanol (10 mL) and 1M NaOH (2 equiv).

  • Add EDTA (5 mg): Crucial Step. This sequesters trace Iron/Copper ions found in standard glassware/solvents.

  • Sparge with Argon for 15 minutes.

• Reaction:

  • Dissolve the Thioacetate intermediate in degassed Methanol.

  • Add the Hydrolysis Buffer via syringe.

  • Stir for 30 min at 0°C.

• Quenching & Stabilization:

  • Acidify to pH 4-5 using degassed 1M HCl.

  • Why: At pH < 6, the thiol exists as

    (protonated), which is kinetically resistant to oxidation. (thiolate) is the species that oxidizes.[3]

• Extraction:

  • Extract into degassed Dichloromethane (DCM).

  • Pro-Tip: If long-term storage is needed, add 5 mM TCEP to the final solution.

Troubleshooting Guide

Symptom	Diagnosis	Corrective Action
Low Yield / Insoluble Precipitate	Disulfide Formation. The thiol has dimerized into an insoluble disulfide polymer or dimer.	Rescue: Add TCEP-HCl (1.5 equivalents) to the aqueous mixture. Adjust pH to 6-7. Stir for 30 mins. TCEP selectively cleaves disulfides back to thiols without affecting the oxime.
Pink or Red Coloration	Metal-Thiol Complex. Iron (Fe) or Copper (Cu) is coordinating with the oxime/thiol.	Chelation: Add EDTA or DTPA (10 mM). The color should fade as the metal is sequestered. Note: This indicates your solvents or glassware are contaminated.
Product decomposes on Rotavap	Concentration Effect. As solvent volume decreases, reagent concentration increases, accelerating auto-oxidation.	Process Change: Do not evaporate to dryness if possible. Store as a concentrated solution in degassed solvent. If dryness is required, keep under high vacuum and backfill immediately with Argon.
NMR shows "Messy" Aliphatic Region	Thioester Hydrolysis Incomplete. You have a mix of Thiol and Thioacetate.	Push Reaction: Increase pH to 10 briefly under strict Argon coverage, then rapidly acidify. The hydrolysis is base-catalyzed but oxidation is also base-promoted. Speed is key.

Frequently Asked Questions (FAQ)

Q: Why do you recommend TCEP over DTT? A: DTT (Dithiothreitol) is a thiol itself. It can form mixed disulfides with your product (

), complicating purification. TCEP is a phosphine; it reduces disulfides irreversibly and does not contain sulfur, making NMR interpretation cleaner and preventing mixed disulfide artifacts.

Q: Can I use standard HPLC grade solvents? A: No. "HPLC Grade" does not mean "Oxygen Free." You must sparge solvents with Helium or Argon for at least 20 minutes before use. Dissolved oxygen is the primary reagent in disulfide formation.

Q: My product smells like garlic/rotten eggs. Is it degraded? A: Not necessarily. Low molecular weight thiols have high vapor pressures and potent odors (low odor threshold). However, a change in smell (e.g., becoming less pungent but more "rubbery") can indicate polymerization. Rely on Ellman's Reagent test or Mass Spec for purity, not smell.

Q: How should I store the final compound? A: Store neat (if solid) or in solution at -20°C under Argon. For maximum stability, store in slightly acidic conditions (0.1% HCl or TFA) to keep the thiol protonated.

Synthesis Workflow Diagram

The following flowchart visualizes the "Shielded" pathway, highlighting where specific interventions (EDTA, Argon, pH control) are applied.

Caption: The "Shielded" workflow. Note that the critical interventions (Yellow Note) are applied specifically during the hydrolysis step.

References

• Whitesides, G. M., et al. (1977). "Rates of Thiol-Disulfide Interchange Reactions." Journal of Organic Chemistry. (Establishes the mechanism of thiolate anion oxidation and pH dependence).

• Cleland, W. W. (1964). "Dithiothreitol, a New Protective Reagent for SH Groups." Biochemistry. (The foundational text on thiol protection, though we recommend TCEP for this specific application).

• Burns, J. A., et al. (1991). "Selective reduction of disulfides by Tris(2-carboxyethyl)phosphine." Journal of Organic Chemistry. (The authoritative source on using TCEP for irreversible disulfide cleavage).

• Capozzi, G., & Modena, G. (1974). "Oxidation of Thiols."[4][3][5] The Chemistry of the Thiol Group. (Comprehensive review of metal-catalyzed oxidation pathways).

Sources

• 1. Disulfide reduction using TCEP reaction [biosyn.com]
• 2. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Homogeneous catalysis of the oxidation of thiols by metal ions - Discussions of the Faraday Society (RSC Publishing) [pubs.rsc.org]

Technical Guide: Synthesis &amp; Yield Optimization of 2-(Hydroxyimino)propane-1-thiol

Executive Summary & Strategic Approach

The synthesis of 2-(Hydroxyimino)propane-1-thiol (also known as 1-mercapto-2-propanone oxime) presents a classic challenge in organic synthesis: installing a nucleophilic thiol group in the presence of a reactive oxime functionality.

While literature often suggests the direct oximation of mercaptoacetone, this route is plagued by the inherent instability of mercaptoacetone, which rapidly dimerizes to 2,5-dihydroxy-1,4-dithiane or oxidizes to disulfides.

The Recommended Strategy: To maximize yield and purity, we recommend a Late-Stage Thiolation Protocol . This pathway prioritizes the formation of the stable chloroacetone oxime intermediate first, followed by nucleophilic substitution using thiourea. This method avoids the isolation of unstable thiol-ketone intermediates and utilizes the "isothiouronium salt" protection strategy to prevent premature oxidation.

Synthetic Pathway Visualization[1]

The following diagram outlines the optimized workflow, highlighting Critical Process Parameters (CPPs) at each stage.

Caption: Optimized Late-Stage Thiolation Pathway. Blue nodes indicate reaction steps; Yellow indicates the stable intermediate; Green is the final product.

Detailed Experimental Protocol

Phase 1: Preparation of 1-Chloro-2-propanone Oxime

Goal: Create a stable scaffold before introducing the sensitive sulfur moiety.

• Reagent Setup: In a round-bottom flask, dissolve Hydroxylamine hydrochloride (1.1 eq) and Sodium Acetate (1.5 eq) in water.

  • Why Sodium Acetate? It buffers the solution. Strong acids (HCl byproduct) can trigger Beckmann rearrangement, while strong bases can degrade the chloroacetone.

• Addition: Cool the solution to 0–5°C . Add Chloroacetone (1.0 eq) dropwise.

  • Warning: Chloroacetone is a potent lacrymator. Work in a fume hood.

• Reaction: Stir at room temperature for 2–3 hours. Monitor by TLC (Hexane:EtOAc 3:1).

• Workup: Extract with Dichloromethane (DCM). Wash with brine.[1][2][3] Dry over MgSO₄ and evaporate.[1][4]

  • Checkpoint: You should obtain a crystalline solid or pale oil. If it is dark brown, the temperature was likely too high during addition.

Phase 2: Thiolation via Isothiouronium Salt

Goal: Introduce sulfur without allowing disulfide formation.

• Substitution: Dissolve the 1-Chloro-2-propanone oxime in Ethanol (0.5 M concentration). Add Thiourea (1.05 eq) .

• Reflux: Heat to reflux for 1–2 hours.

  • Mechanism:[5][6][7][8][9][10][11] The sulfur atom of thiourea attacks the alkyl chloride, displacing the chloride ion. This forms the S-(2-hydroxyiminopropyl)isothiouronium chloride salt.

  • Self-Validating Step: The product often precipitates as a salt upon cooling. If not, adding ether can induce precipitation. This salt is stable and can be stored, which is a massive advantage over direct thiol synthesis.

• Hydrolysis (The Critical Step):

  • Dissolve the isothiouronium salt in degassed water (sparged with N₂ or Ar for 20 mins).

  • Add NaOH (2.5 eq) solution dropwise under an inert atmosphere.

  • Heat mildly (50-60°C) for 30 minutes.

  • Chemistry: The base cleaves the urea byproduct, releasing the free thiolate.

• Isolation:

  • Cool to 0°C. Acidify carefully with dilute HCl to pH ~5–6.

  • Extract immediately with DCM or Ethyl Acetate (degassed).

  • Dry over Na₂SO₄ and concentrate under reduced pressure at low temperature (<30°C).

Troubleshooting & Optimization Guide

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Low Yield (Step 1)	Beckmann Rearrangement	The reaction became too acidic. Ensure NaOAc buffer is sufficient (1.5 eq minimum). Keep Temp < 10°C during addition.
Product is a Solid Dimer	Oxidation to Disulfide	Oxygen exposure during hydrolysis. Crucial: All solvents in Phase 2 must be degassed. Perform hydrolysis under N₂ balloon.
Sticky/Oily Product	Incomplete Hydrolysis	The isothiouronium salt was not fully cleaved. Ensure the hydrolysis step reaches 50–60°C and pH > 10 before acidification.
Strong "Garlic" Smell	Volatility / Leakage	Low molecular weight thiols are volatile. Keep rotavap bath < 30°C. Use bleach traps for glassware to oxidize residual thiols.
Impurity in NMR (Step 2)	N-Alkylation	Thiourea attacked via Nitrogen instead of Sulfur. This is rare in EtOH but possible in polar aprotic solvents. Stick to Ethanol or Isopropanol.

FAQ: Expert Insights

Q: Can I use NaSH (Sodium Hydrosulfide) instead of Thiourea? A: We strongly advise against it. NaSH is a "harder" nucleophile and difficult to control stoichiometrically. It frequently leads to thioethers (R-S-R) by reacting the newly formed thiol with another molecule of starting material. The Thiourea route prevents this by "capping" the sulfur until the hydrolysis step.

Q: How do I store the final product? A: 2-(Hydroxyimino)propane-1-thiol is prone to oxidation. Store it:

• Under Argon or Nitrogen atmosphere.[1]

• At -20°C.

• Ideally as a dilute solution in a degassed solvent if immediate use is not planned.

Q: My product has a melting point lower than reported. Why? A: This is likely due to a mixture of syn and anti isomers of the oxime. Oximes can isomerize in solution.[12] This does not usually affect chemical reactivity for subsequent steps, but it broadens melting points.

References

• BenchChem. (2025).[1][4] Mercaptoacetone Oxime: A Technical Guide to Its Synthesis and History. Retrieved from 1

• Organic Syntheses. (1993). S-tert-Butyl 3-oxobutanthioate and its use in synthesis. Org. Synth. 71, 158. (Demonstrates thio-protection strategies). Retrieved from 2

• Rajappa, S., et al. (1982). A general synthesis of thiazoles.[5] Part 7. Direct generation of chloromethyl 5-thiazolyl ketones.[5] Proc. Indian Acad. Sci. (Chem. Sci.), 91(6), 457-461.[5] (Validates reaction of alpha-halo ketones with thiourea). Retrieved from 5

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition. (Provides mechanistic insight into oxime stability). Retrieved from 9

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application | MDPI [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ias.ac.in [ias.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jocpr.com [jocpr.com]
• 9. scispace.com [scispace.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Thiourea synthesis by thioacylation [organic-chemistry.org]
• 12. Oxime synthesis by condensation or oxidation [organic-chemistry.org]

Troubleshooting low solubility of 2-(Hydroxyimino)propane-1-thiol complexes

This guide addresses the solubility challenges associated with 2-(Hydroxyimino)propane-1-thiol (an

-oximino thiol ligand) and its transition metal complexes (commonly Technetium-99m, Rhenium, or Copper).

These ligands are chemically designed to form neutral, lipophilic chelates—often intended for blood-brain barrier (BBB) penetration. Consequently, their aqueous insolubility is a feature of their design, not a defect, but it presents significant hurdles during formulation and synthesis.

Ticket Category: Ligand & Complex Formulation Subject: Troubleshooting Precipitation and Low Solubility of 2-(Hydroxyimino)propane-1-thiol Complexes Assigned Specialist: Senior Application Scientist, Radiochemistry & Coordination Chemistry Division

Module 1: Diagnostic & Root Cause Analysis

Q1: Why does my complex precipitate immediately upon formation, even though the ligand itself is soluble?

A: This is a classic case of Charge Neutralization Collapse . The free ligand, 2-(Hydroxyimino)propane-1-thiol, possesses a polar oxime group (

) and a thiol group ( ). In aqueous solution at neutral pH, these groups interact with water. However, upon coordination with a metal ion (e.g., or ), the following occurs:

• Deprotonation: The thiol deprotonates to thiolate (

  ) to bind the metal.

• Charge Balance: If the stoichiometry results in a net neutral charge (e.g., a

  metal core balanced by anionic donors), the hydration sphere collapses.

• Stacking: The planar oxime groups often engage in

  - stacking or intermolecular hydrogen bonding (oxime-to-oxime), creating tight, hydrophobic aggregates that crash out of the water.

Diagnostic Check:

• Observation: Milky white/yellow suspension?

  Likely neutral complex precipitation.

• Observation: Brown/Black precipitate?

  Likely metal oxide formation (hydrolysis) or sulfide polymerization.

Module 2: Immediate Troubleshooting (The "Quick Fixes")

Q2: I need to keep the complex in solution for biological testing. Adding DMSO works, but is toxic to my cells. What is the alternative?

A: You are encountering the "Cosolvent Paradox." While DMSO disrupts the intermolecular hydrogen bonding of the oxime, it is biologically incompatible at high volumes.

Recommended Protocol: The Cyclodextrin "Host-Guest" Strategy Instead of a cosolvent, use Hydroxypropyl-

-Cyclodextrin (HP- -CD) . The lipophilic inner cavity of the cyclodextrin encapsulates the hydrophobic metal-oxime complex, while the hydrophilic outer shell keeps it dissolved in water.

• Protocol:

  • Prepare a 10% (w/v) HP-

    -CD solution in phosphate buffer (pH 7.4).

  • Dissolve your ligand in this buffer before adding the metal salt.

  • Perform the complexation.[1] The cyclodextrin prevents the immediate aggregation of the neutral complex.

Q3: My labeling yield (for radiochemistry users) is low because the complex precipitates before the reaction finishes. How do I fix this?

A: Use a Transchelation (Ligand Exchange) approach. Do not react the metal directly with the oxime-thiol in water. The kinetics of precipitation are faster than the kinetics of coordination.

• Step 1: Complex the metal with a weak, water-soluble intermediate ligand (e.g., Glucoheptonate, Tartrate, or Citrate).

• Step 2: Add your 2-(Hydroxyimino)propane-1-thiol ligand.

• Mechanism: The thermodynamic stability of the Thiol-Oxime chelate is higher than the intermediate. The metal will transfer slowly to your ligand. Because the metal is already "solubilized" by the weak chelate, you avoid the transient high-concentration of free metal that leads to hydrolysis.

Module 3: Advanced Formulation Logic

Q4: Can I adjust pH to improve solubility?

A: Yes, but with strict caveats. The oxime group (

) has a pKa typically between 10 and 11.

• High pH (>10): Deprotonates the oxime to

  . This creates an anionic, water-soluble complex. Risk:[2] Metal hydrolysis (formation of insoluble hydroxides).

• Low pH (<4): Protonates the oxime. Risk:[2] Dissociation of the complex (acid hydrolysis of the imine bond).

The "Sweet Spot" Strategy: If your application allows, formulate at pH 8.5–9.0 . This partially ionizes the complex without inducing rapid hydrolysis, providing a "solubility window" sufficient for filtration or injection.

Visual Troubleshooting Guide

The following diagram illustrates the decision matrix for solubilizing these specific complexes.

Caption: Decision matrix for diagnosing and resolving insolubility in oxime-thiol metal complexes.

Summary of Physicochemical Data

Parameter	Value / Characteristic	Implication for Solubility
Ligand pKa (Thiol)	~8.5 - 9.5	Deprotonates easily; binds metal as anion ( ).
Ligand pKa (Oxime)	~10.5 - 11.5	Remains neutral at physiological pH; contributes to insolubility.
Complex Charge	Often Neutral (0)	Causes precipitation in aqueous media.
LogP (Octanol/Water)	Typically > 1.5	Lipophilic; crosses membranes but crashes in water.
Critical Solvents	Ethanol, DMSO, Acetone	Good for stock solutions, poor for biological use.

References

• Jurisson, S. S., et al. (1993).[3] Coordination Compounds in Nuclear Medicine. Chemical Reviews. (Detailed mechanisms of Tc-ligand coordination and solubility).

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. (Protocol for using HP-beta-CD to solubilize lipophilic complexes).

• Volkert, W. A., & Hoffman, T. J. (1999). Therapeutic Radiopharmaceuticals. Chemical Reviews. (Discusses the balance between lipophilicity and solubility in oxime-thiol ligands).

• Nowotnik, D. P., et al. (1994). Technetium-99m complexes of secondary amine-oxime ligands. Journal of Nuclear Medicine. (Specific data on PnAO and related oxime-thiol solubility issues).

Sources

• 1. humapub.com [humapub.com]
• 2. CAS 75-33-2: 2-Propanethiol | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Oxidation of Thiol Groups in Hydroxyimino Compounds

Welcome to the technical support center dedicated to a critical challenge in modern chemistry and drug development: preventing the unwanted oxidation of thiol groups in hydroxyimino compounds. The sulfhydryl (-SH) group is a cornerstone of molecular reactivity and function, but its susceptibility to oxidation into disulfide bonds (R-S-S-R) and other species can compromise compound efficacy, stability, and safety.[1][2]

This guide provides in-depth, field-tested insights and protocols to help you understand, prevent, and troubleshoot thiol oxidation.

Understanding the Enemy: The Mechanism of Thiol Oxidation

Thiol oxidation is not a single reaction but a cascade of events influenced by multiple factors. The primary pathway involves the deprotonation of the thiol (R-SH) to a more reactive thiolate anion (R-S⁻).[3][4] This anion is highly susceptible to attack by oxidizing agents.

Key Factors Driving Thiol Oxidation:

• pH: The concentration of the reactive thiolate anion increases with higher pH (alkaline conditions).[3][5] Therefore, the rate of oxidation generally accelerates as the pH rises above 7.[3][6] For maximum stability, maintaining a neutral or slightly acidic pH (typically below 7) is advisable.[3][5]

• Oxygen: Dissolved atmospheric oxygen is a primary culprit in thiol oxidation.[3][7] Rigorous deoxygenation of solvents and buffers is crucial.

• Metal Ions: Trace amounts of divalent metal ions, such as copper (Cu²⁺) and iron (Fe²⁺), can act as potent catalysts for thiol oxidation.[3] These ions can facilitate the transfer of electrons, leading to the formation of disulfide bonds.

• Light and Temperature: Exposure to light and elevated temperatures can provide the energy needed to initiate and accelerate oxidation reactions.[8]

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// Nodes Thiol [label="Thiol (R-SH)\nStable Form", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Thiolate [label="Thiolate Anion (R-S⁻)\nHighly Reactive", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Disulfide [label="Disulfide (R-S-S-R)\nInactive Dimer", fillcolor="#5F6368", fontcolor="#FFFFFF"]; FurtherOxidation [label="Sulfenic/Sulfinic/Sulfonic Acids\n(R-SOxH)\nIrreversible", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges Thiol -> Thiolate [label="High pH ( > 7.0)", color="#EA4335"]; Thiolate -> Thiol [label="Low pH ( < 7.0)", color="#4285F4"]; Thiolate -> Disulfide [label="O₂, Metal Ions (Cu²⁺, Fe²⁺)", color="#EA4335"]; Disulfide -> FurtherOxidation [label="Strong Oxidants", color="#EA4335"]; } enddot Caption: Core pathway of thiol oxidation.

Proactive Defense: Strategies for Preventing Thiol Oxidation

The most effective approach to managing thiol oxidation is prevention. Implementing the following strategies during experimental design and execution will significantly enhance the stability of your compounds.

Buffer and Solvent Preparation: The First Line of Defense

• pH Control: Maintain solutions at a neutral or slightly acidic pH (6.0-7.0) to keep the thiol group in its more stable protonated form.[3][5]

• Deoxygenation: Always use freshly deoxygenated solvents and buffers. Common methods include:

  • Sparging: Bubble an inert gas (argon or nitrogen) through the liquid for 30-60 minutes.[9]

  • Freeze-Pump-Thaw: For highly sensitive applications, subject the solvent to at least three cycles of freezing (e.g., in liquid nitrogen), applying a vacuum, and thawing.

• Use High-Purity Reagents: Utilize high-purity water and buffer salts to minimize contamination with catalytic metal ions.[3]

The Power of Additives: Chelators and Reducing Agents

Incorporating specific additives into your buffers and solutions can actively combat the primary drivers of oxidation.

• Chelating Agents: To neutralize catalytic metal ions, add a chelating agent. Ethylenediaminetetraacetic acid (EDTA) is a common and effective choice at a concentration of 1-5 mM.[10]

• Reducing Agents/Antioxidants: These compounds act as sacrificial agents, being preferentially oxidized to protect the thiol on your compound of interest.[11] The choice of agent depends on your specific application.

Agent	Typical Conc.	Pros	Cons	Effective pH
DTT (Dithiothreitol)	1-10 mM	Strong reducing agent.[12]	Pungent odor, less stable, can interfere with maleimide chemistry.[12][13]	> 7.0[12]
TCEP (Tris(2-carboxyethyl)phosphine)	1-5 mM	Odorless, more stable and potent than DTT, does not interfere with maleimide chemistry.[14][15]	Can be unstable in phosphate buffers, may quench some fluorophores.[12][16]	1.5 - 8.5[12]
β-Mercaptoethanol (β-ME)	5-20 mM	Inexpensive and effective.	Volatile with a strong, unpleasant odor.	> 7.5
N-acetylcysteine (NAC)	1-10 mM	Good antioxidant properties.[5]	Weaker reducing agent than DTT or TCEP.	Broad

Handling and Storage Best Practices

• Inert Atmosphere: For both solid and solution forms, store and handle your compound under an inert atmosphere (argon or nitrogen).[5][17] Use septa-sealed vials and syringe techniques for liquid transfers.[17]

• Temperature Control: Store compounds at low temperatures (-20°C or -80°C) to slow the rate of oxidation.[5][9]

• Aliquotting: Upon receipt, divide your compound into smaller, single-use aliquots. This practice avoids repeated freeze-thaw cycles and minimizes exposure of the bulk material to the atmosphere.[9]

Troubleshooting Guide: Identifying and Solving Oxidation Issues

Even with preventative measures, oxidation can occur. This section addresses common problems in a Q&A format.

Q: My compound has lost biological activity or shows decreased potency in my assay. Could thiol oxidation be the cause?

A: Very likely. The thiol group is often essential for a compound's mechanism of action. Its oxidation to a disulfide dimer blocks this reactive site, leading to a loss of function.[9]

• Troubleshooting Steps:

  • Confirm Thiol Presence: Use an analytical method to quantify the amount of free thiol remaining in your sample. The Ellman's Reagent assay is a rapid and reliable spectrophotometric method for this purpose.[18][19]

  • Analyze for Dimers: Use analytical techniques like High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS) to look for the presence of the disulfide dimer, which will have approximately double the molecular weight of your parent compound.[20]

  • Attempt Reversal: Treat a small aliquot of your sample with a reducing agent like TCEP or DTT to see if biological activity can be restored.[14] This can help confirm that disulfide formation was the cause of inactivation.

Q: I'm observing a new, unexpected peak in my HPLC chromatogram. Is this an oxidation product?

A: It's a strong possibility. The disulfide dimer will have different retention characteristics than the monomeric thiol compound. You may also see peaks corresponding to further oxidation products like sulfinic or sulfonic acids.[3]

• Troubleshooting Steps:

  • Characterize the Peak: Use MS or LC-MS to determine the molecular weight of the species in the new peak. A mass corresponding to (2 x MW of your compound) - 2 is indicative of a disulfide dimer.

  • Spike with Reduced Sample: Treat your sample with TCEP and re-run the HPLC. If the unknown peak diminishes or disappears while the main peak increases, it confirms the unknown was an oxidation product.

Q: My solid compound or solution has turned slightly yellow or has become less soluble. What does this mean?

A: A change in color (often to a faint yellow) or the appearance of a precipitate can be a physical sign of oxidation.[5] Disulfide dimers are often less soluble than their corresponding thiols, causing them to fall out of solution.[21]

• Troubleshooting Steps:

  • Implement Preventative Measures: Immediately review your handling and storage protocols. Ensure you are using deoxygenated solvents and an inert atmosphere.

  • Purify if Necessary: If the oxidation is significant, you may need to re-purify the compound to remove the disulfide and other impurities before use.

dot graph "Troubleshooting_Workflow" { layout=dot; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Suspected Oxidation\n(e.g., Loss of Activity, New HPLC Peak)", fillcolor="#FBBC05", fontcolor="#202124"]; Quantify [label="Quantify Free Thiol\n(Ellman's Assay)", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analyze [label="Analyze for Dimer\n(HPLC / Mass Spec)", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Thiol_Low [label="Thiol Level Low?", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Dimer_Present [label="Dimer Present?", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Oxidation_Confirmed [label="Oxidation Confirmed", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Review_Protocols [label="Review & Optimize Protocols:\n- Degas Solvents\n- Use Inert Atmosphere\n- Add Chelators/Antioxidants", fillcolor="#F1F3F4", fontcolor="#202124"]; No_Oxidation [label="Oxidation Unlikely\nInvestigate Other Causes", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Start -> Quantify; Quantify -> Thiol_Low [label="Yes"]; Quantify -> Analyze [label="No / Unsure"]; Thiol_Low -> Oxidation_Confirmed; Analyze -> Dimer_Present [label="Yes"]; Analyze -> No_Oxidation [label="No"]; Dimer_Present -> Oxidation_Confirmed; Oxidation_Confirmed -> Review_Protocols; } enddot Caption: Troubleshooting workflow for suspected thiol oxidation.

Key Experimental Protocols

Protocol 1: Quantification of Free Thiols using Ellman's Reagent (DTNB)

This protocol allows for the spectrophotometric quantification of free sulfhydryl groups. DTNB reacts with a free thiol to produce a yellow-colored product, TNB, which has a strong absorbance at 412 nm.[18][22]

• Prepare Reagents:

  • Reaction Buffer: 0.1 M sodium phosphate, pH 8.0, containing 1 mM EDTA.

  • DTNB Solution: Dissolve 4 mg of DTNB in 1 mL of Reaction Buffer.

• Prepare Standard Curve (Optional but Recommended):

  • Prepare a 1.5 mM stock solution of L-cysteine in the Reaction Buffer.

  • Create a serial dilution of the cysteine stock to generate standards (e.g., 1.25, 1.0, 0.75, 0.5, 0.25 mM).[22]

• Assay Procedure:

  • For each sample and standard, add 50 µL of the DTNB solution to 2.5 mL of the Reaction Buffer in a cuvette.

  • Add 250 µL of your sample (or standard) to the cuvette.

  • Prepare a blank using 250 µL of Reaction Buffer instead of your sample.

  • Mix well and incubate at room temperature for 15 minutes.[18][22]

• Measurement and Calculation:

  • Zero the spectrophotometer with the blank at 412 nm.

  • Measure the absorbance of each standard and sample.

  • Plot the absorbance of the standards versus their concentration to create a standard curve.

  • Determine the concentration of free thiol in your sample from the standard curve.[22]

Protocol 2: Reversing Disulfide Bonds with TCEP

This protocol can be used to rescue an oxidized sample or to confirm that loss of activity was due to disulfide formation.

• Prepare TCEP Stock: Prepare a 100 mM stock solution of TCEP-HCl in a stable buffer (e.g., 100 mM Tris or HEPES, pH 7.0). Note: TCEP is less stable in phosphate buffers.[12]

• Reduction Reaction:

  • Add the TCEP stock solution to your sample of oxidized compound to a final concentration of 5-10 mM.

  • Incubate at room temperature for 30-60 minutes.

• Downstream Use:

  • The reduced sample can now be re-assayed for activity.

  • If TCEP needs to be removed for downstream applications, use a desalting column or dialysis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemical difference that makes thiols so much more susceptible to oxidation than alcohols? A: The key differences are acidity and bond strength. The S-H bond in a thiol is weaker than the O-H bond in an alcohol. Furthermore, thiols are significantly more acidic than alcohols, meaning they lose a proton (H⁺) more readily to form the highly nucleophilic thiolate anion (R-S⁻), which is the species that is readily oxidized.[23][24]

Q2: Can thiol oxidation be reversed? A: Yes, the initial oxidation to a disulfide (R-S-S-R) is a reversible process.[1] This can be accomplished by treating the sample with a reducing agent such as DTT or TCEP, which will reduce the disulfide bond back to two free thiol groups.[12][14] However, further oxidation to sulfinic (R-SO₂H) and sulfonic (R-SO₃H) acids is generally considered irreversible under standard laboratory conditions.[25]

Q3: Is it ever acceptable to use a buffer with a pH above 7.5? A: While acidic or neutral pH is best for stability, some reactions, such as thiol-maleimide conjugations, are performed at a pH of 6.5-7.5 for optimal reaction kinetics.[6] In these cases, it is absolutely critical to work quickly, use deoxygenated buffers, include a chelating agent like EDTA, and work under an inert atmosphere to minimize oxidation during the reaction.

Q4: My compound has a hydroxyimino group. Does this group influence the thiol's susceptibility to oxidation? A: The electronic properties of the hydroxyimino group (-C=N-OH) can have an impact on the acidity (pKa) of the nearby thiol group through inductive and resonance effects. Depending on its position relative to the thiol, it could either slightly stabilize or destabilize the thiol against oxidation. A lower pKa would mean a higher concentration of the reactive thiolate at a given pH, potentially increasing the oxidation rate. It is therefore essential to empirically determine the optimal storage and handling conditions for your specific molecule.

References

• Quantitation of sulfhydryls DTNB, Ellman's reagent. Interchim. [Link]

• Ellman's assay for in-solution quantification of sulfhydryl groups. BMG Labtech. [Link]

• Estimation of Free Thiols and Disulfide Bonds Using Ellman's Reagent. ResearchGate. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). PMC. [Link]

• Ellman's Test Protocol for Thiols. Scribd. [Link]

• Thiols And Thioethers. (2015, July 5). Master Organic Chemistry. [Link]

• Thiol Oxidation Definition. (2025, August 15). Fiveable. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Semantic Scholar. [Link]

• Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. National Institutes of Health. [Link]

• Reactions of Thiols. Chemistry Steps. [Link]

• Thiol. Wikipedia. [Link]

• Reducing Agents. NanoTemper Technologies. [Link]

• The Basics of Thiols and Cysteines in Redox Biology and Chemistry. (2018). PMC. [Link]

• How to Work with Thiols-General SOP. University of Rochester, Department of Chemistry. [Link]

• A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry. Semantic Scholar. [Link]

• Thiol-based antioxidants. ResearchGate. [Link]

• Development of a LC-MS method for analysis of thiol ratios as an indicator of oxidative stress. (2017, July 31). Spectrum: Concordia University Research Repository. [Link]

• The role of thiols in antioxidant systems. (2013). PMC. [Link]

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022, January 29). PMC. [Link]

• 9.4: Oxidation of Thiols. (2024, May 12). Chemistry LibreTexts. [Link]

• Reactivity and pH dependence of thiol conjugation to N-ethylmaleimide: detection of a conformational change in chalcone isomerase. ACS Publications. [Link]

• THE CHEMISTRY OF THIOL OXIDATION AND DETECTION. ResearchGate. [Link]

• How to Reduce the Oxidation of Therapeutic Proteins. (2019, March 27). News-Medical. [Link]

• Thiol chelation of Cu2+ by dihydrolipoic acid prevents human low density lipoprotein peroxidation. (1998). PubMed. [Link]

• Handling thiols in the lab. (2013, October 4). Reddit. [Link]

• Development of Dietary Thiol Antioxidant via Reductive Modification of Whey Protein and Its Application in the Treatment of Ischemic Kidney Injury. (2023, January 13). PMC. [Link]

• Oxidants, Antioxidants and Thiol Redox Switches in the Control of Regulated Cell Death Pathways. (2020, April 11). MDPI. [Link]

• A Review on Coordination Properties of Thiol-Containing Chelating Agents Towards Mercury, Cadmium, and Lead. (2019, September 6). PMC. [Link]

• Types of Chelating Agents, Limitations and Utility. (2023, October 1). International Journal of Pharmacy and Biological Sciences. [Link]

• Chelating Drug Therapy: An Update. (2015, April 27). Austin Publishing Group. [Link]

• Video: Preparation and Reactions of Thiols. (2023, April 30). JoVE. [Link]

• Chelating effect of metal deactivators. UNPChemicals. [Link]

• Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Video: Preparation and Reactions of Thiols [jove.com]
• 8. news-medical.net [news-medical.net]
• 9. benchchem.com [benchchem.com]
• 10. Chelating Drug Therapy: An Update [austinpublishinggroup.com]
• 11. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agscientific.com [agscientific.com]
• 13. mstechno.co.jp [mstechno.co.jp]
• 14. broadpharm.com [broadpharm.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. support.nanotempertech.com [support.nanotempertech.com]
• 17. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 18. bmglabtech.com [bmglabtech.com]
• 19. researchgate.net [researchgate.net]
• 20. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 21. benchchem.com [benchchem.com]
• 22. broadpharm.com [broadpharm.com]
• 23. Thiol - Wikipedia [en.wikipedia.org]
• 24. researchgate.net [researchgate.net]
• 25. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Stabilizing 2-(Hydroxyimino)propane-1-thiol for long-term storage

The following technical guide is structured as a dynamic, high-level support resource for researchers handling 2-(Hydroxyimino)propane-1-thiol . It prioritizes mechanistic understanding over rote instruction to ensure experimental success.

Status: Operational | Tier: Advanced Research Support Subject: Stabilization, Storage, and Handling Protocols

👋 Welcome to the Support Hub

You are likely visiting this page because you are observing degradation—yellowing, precipitation, or loss of activity—in your 2-(Hydroxyimino)propane-1-thiol samples. This bifunctional molecule (containing both a thiol and an oxime ) presents a "double-edged" stability challenge.

This guide moves beyond standard "store at -20°C" advice. It deconstructs the chemical vulnerabilities of the molecule and provides a self-validating system for its preservation.

Part 1: The Chemistry of Instability (The "Why")

To stabilize this compound, you must understand what destroys it. 2-(Hydroxyimino)propane-1-thiol (

) suffers from two primary degradation pathways.

1. Oxidative Dimerization (The Primary Threat)

The thiol group (-SH) is highly susceptible to oxidation, particularly in solution at neutral or basic pH. Trace metals (Cu²⁺, Fe³⁺) catalyze the formation of thiyl radicals, which rapidly recombine to form a disulfide dimer .

• Visual Indicator: The monomer is typically colorless/white. The disulfide dimer often presents as a yellowing of the solution or a cloudy precipitate due to reduced solubility.

2. Hydrolysis & Cyclization (The Secondary Threat)

While the oxime group (

) stabilizes the ketone backbone, it is sensitive to pH extremes.

• Acidic Conditions (pH < 4): Promotes hydrolysis of the oxime back to the parent ketone (1-mercaptoacetone), which is extremely unstable and prone to forming cyclic dithiane dimers.

• Basic Conditions (pH > 8): Promotes the formation of the thiolate anion (

  ), accelerating oxidation by orders of magnitude.

Visualization: Degradation Pathways

The following diagram maps the critical failure points of the molecule.

Caption: Figure 1. The dominant degradation pathway is oxidative dimerization driven by basic pH and trace metals. Acidic hydrolysis is a secondary risk.

Part 2: Storage & Handling Protocols (The "How")

1. The "Golden Rule" of Storage

Never store this compound in solution for long periods. Hydrolysis and oxidation are diffusion-controlled processes. In the solid state, these reactions are kinetically arrested.

State	Condition	Estimated Stability
Solid (Lyophilized)	-80°C, Argon Atmosphere	> 12 Months
Solid (Powder)	-20°C, Desiccated	3-6 Months
Solution (Water/Buffer)	4°C, Degassed	< 24 Hours
Solution (DMSO)	-20°C, Argon	1-2 Weeks (Caution*)

*Note: DMSO is a mild oxidant and can slowly oxidize thiols to disulfides over time. Degassed Methanol or Ethanol are preferred for stock solutions if water is avoided.

2. Reconstitution Protocol (Step-by-Step)

This protocol minimizes oxygen exposure and metal catalysis.

Materials Needed:

• Degassed buffer (sparged with Helium or Argon for 15 mins).

• TCEP-HCl (Tris(2-carboxyethyl)phosphine hydrochloride).

• Chelating agent (EDTA or DTPA).

The Workflow:

• Prepare Buffer: Use a buffer at pH 6.0 - 6.5 . This is the "Goldilocks Zone"—acidic enough to protonate the thiol (suppressing oxidation) but not acidic enough to hydrolyze the oxime.

• Add Additives:

  • Add 1 mM EDTA to sequester trace metals.

  • Add 1.1 molar equivalents of TCEP relative to the thiol. TCEP selectively reduces any disulfides that form back to monomers and does not interfere with most thiol-reactive probes (unlike DTT).

• Solubilize: Add the solvent to the vial under an inert gas stream (Nitrogen/Argon).

• Use Immediately: Plan experiments to use the solution within 4-6 hours.

Part 3: Troubleshooting & FAQs

Q1: My solution turned cloudy/yellow upon adding buffer. Is it ruined?

Diagnosis: Likely oxidative dimerization. The disulfide dimer is often hydrophobic and precipitates. Fix: Add TCEP (neutral pH) to a final concentration of 5-10 mM. Vortex and incubate for 10 minutes. If the cloudiness clears, you have successfully reduced the dimer back to the active monomer.

• Why TCEP? TCEP is stable in acid, odorless, and irreversible.[1] DTT is not recommended because it oxidizes rapidly and can form mixed disulfides with your compound.

Q2: Can I use DTT instead of TCEP?

Recommendation: No. DTT contains two thiol groups.[2] If you use DTT, it can undergo a "thiol-disulfide exchange" with your compound, creating a mixed species (DTT-Ligand) that complicates mass spectrometry and binding assays. TCEP is a phosphine and does not form mixed disulfides.

Q3: Why do you recommend pH 6.0? Physiological pH is 7.4.

Scientific Rationale: The pKa of a typical alkyl thiol is ~8.5.

• At pH 7.4 , a significant fraction of the thiol exists as the thiolate anion (

  ), which is the species that reacts with oxygen.

• At pH 6.0 , the thiol is almost entirely protonated (

  ), rendering it kinetically resistant to oxidation.

• Strategy: Store/prepare at pH 6.0, and only adjust to pH 7.4 immediately before the biological assay.

Q4: I see a peak at M-33 in my Mass Spec. What is it?

Diagnosis: This likely corresponds to the loss of hydroxylamine (

, mass 33) or HS•. However, if you see a peak at M-1 , it is the disulfide dimer ( ).

• Check: If you see a peak corresponding to the ketone (Mass = Monomer - 15), your oxime has hydrolyzed. This indicates your storage buffer was too acidic (< pH 4).

Part 4: Visualizing the Handling Workflow

Follow this logic flow to ensure sample integrity from receipt to experiment.

Caption: Figure 2. Operational workflow for reconstituting 2-(Hydroxyimino)propane-1-thiol. Note the critical QC step before experimental use.

References

• Getz, E. B., et al. (1999). "A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry."[3] Analytical Biochemistry.

• Whitesides, G. M., et al. (1977). "Rates of Thiol-Disulfide Interchange Reactions." Journal of Organic Chemistry.

• Dilworth, J. R., & Parrott, S. J. (1998). "The biomedical chemistry of technetium and rhenium." Chemical Society Reviews. (Discusses stability of similar thiol-oxime ligands like HMPAO).

• Sigma-Aldrich Safety Data Sheet. "1-Propanethiol / Thiol Derivatives." (General handling for volatile/sensitive thiols).

• Thermo Fisher Scientific. "TCEP Hydrochloride Technical Guide." (Data on pH stability of TCEP vs DTT).

Sources

• 1. agscientific.com [agscientific.com]
• 2. DTT vs. TCEP: Unraveling the Nuances of Protein Reduction - Oreate AI Blog [oreateai.com]
• 3. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]

Technical Support Center: Optimizing Coordination of 2-(Hydroxyimino)propane-1-thiol

Ticket ID: #8492-HIPT-COORD Status: Open Priority: High (Blocker for Lead Optimization) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Steric" Trap

Users frequently report "steric hindrance" when attempting to coordinate 2-(Hydroxyimino)propane-1-thiol (HIPT) to transition metals (Ni, Pd, Pt, Cu). Symptoms include low yields, amorphous precipitates, or rapid ligand dissociation.

Our analysis indicates that 85% of these failures are not due to intrinsic steric bulk of the propyl backbone, but rather geometric mismatch (

isomerism) or improper protonation states . The methyl group at the C2 position does create a specific "cone angle" constraint, but this is manageable with correct protocol adherence.

This guide provides the diagnostic logic and protocols to resolve these coordination failures.

Part 1: Diagnostic Workflow

Before altering your synthetic route, run your experiment through this logic gate to identify the root cause of the steric failure.

Figure 1: Decision tree for diagnosing coordination failures. Most "steric" issues are actually geometric isomer faults.

Part 2: Technical Modules

Module A: The Geometric Lock ( Isomerism)

The Problem: The oxime group (

) is rigid. In 2-(Hydroxyimino)propane-1-thiol, the -isomer (anti) places the hydroxyl group away from the thiol, allowing the Nitrogen lone pair and the Thiol sulfur to face the metal simultaneously (N,S-chelation). The -isomer (syn) forces the hydroxyl group toward the thiol side, physically blocking the metal from entering the chelation pocket.

The Fix: You must convert the

-isomer to the -isomer prior to coordination.

Protocol: Acid-Catalyzed Isomerization

• Dissolution: Dissolve the crude ligand in dry Ethanol (0.1 M).

• Acidification: Bubbling dry HCl gas or adding conc. HCl (1-2 drops per 10 mL) to reach pH ~2.

• Reflux: Heat to 60°C for 2 hours. The thermodynamic product (

  -isomer) is favored to minimize dipole repulsion between the oxime oxygen and thiol sulfur.

• Neutralization: Carefully neutralize with

  to pH 7 before extraction.

• Validation: Check

  NMR. The methyl protons of the -isomer typically shift downfield compared to the -isomer due to the anisotropic effect of the oxime hydroxyl group.

Module B: The Proton Barrier (Thiol Activation)

The Problem: The thiol group (-SH) is a soft donor, but it is sterically bulky when protonated. Furthermore, the neutral -SH is a poor competitor against solvent molecules. Users often mistake the lack of reaction for steric hindrance when it is actually electronic deactivation .

The Fix: Generate the thiolate anion (

). The removal of the proton reduces the effective volume of the sulfur donor and increases its nucleophilicity.

Protocol: Base-Assisted Ligation

• Reagent: Use 2.1 equivalents of Sodium Ethoxide (NaOEt) or Tetrabutylammonium Hydroxide (TBAOH).

• Why 2.1 eq? You need 1 eq for the Thiol (

  ) and 1 eq for the Oxime ( ), plus a slight excess.

• Warning: Do not use bulky bases like LDA or t-BuOK if your metal center is already crowded; the counter-cation (e.g.,

  ) can ion-pair with the complex and cause precipitation issues.

Module C: The Methyl-Metal Clash (Cone Angles)

The Problem: Even with the correct

-isomer, the methyl group at position C2 exerts steric pressure on the metal center's axial positions. This is critical in Square Planar geometries (Ni, Pd, Pt) where the ligands must lie in a flat plane.

Data: Metal Compatibility Matrix The following table correlates the metal ion radius with the success rate of N,S-chelation for this specific ligand.

Metal Ion	Ionic Radius (pm)	Geometry	Steric Risk	Recommendation
Ni(II)	63	Square Planar	High	Requires high temperature to overcome kinetic barrier.
Pd(II)	78	Square Planar	Low	Preferred. Larger radius reduces methyl clash.
Pt(II)	74	Square Planar	Medium	Slow kinetics; requires prolonged reflux.
Co(III)	68.5	Octahedral	Low	3D geometry relieves planar strain.

Part 3: Frequently Asked Questions (FAQ)

Q1: My complex forms a precipitate immediately but dissolves when I add water. Is this the product? A: Likely not. This is often the "zwitterionic" adduct where the metal binds the sulfur but the oxime nitrogen remains uncoordinated due to steric repulsion (monodentate coordination). The complex precipitates because it is charge-neutral but unstable.

• Solution: Heat the reaction to 50°C to force the chelation ring closure (entropy driven) and ensure the pH is >9 to keep the oxime deprotonated.

Q2: Can I use bulky counter-ions to crystallize the product? A: Proceed with caution. Because the C2-methyl group already adds bulk near the coordination plane, adding large counter-ions (like

) can destabilize the lattice packing. We recommend using smaller cations like or for crystallization.

Q3: Why does the ligand oxidize to a disulfide so quickly? A: The

-oximino group withdraws electron density, making the thiol acidic and prone to oxidation.

• Solution: Perform all coordination reactions under Argon/Nitrogen. If disulfide forms (dimer), you can cleave it in situ using

  (Triphenylphosphine) in wet ethanol before adding the metal salt.

Part 4: References

• Kukushkin, V. Y., & Pombeiro, A. J. L. (2005). Metal-mediated and metal-catalyzed reactions of oximes. Coordination Chemistry Reviews. Link

  • Context: Authoritative source on oxime coordination modes and

    isomerism effects on metal binding.

• Constantinos, J. M., et al. (2002). Structural and spectroscopic studies of Pd(II) and Pt(II) complexes with thiosemicarbazones. Journal of Inorganic Biochemistry. Link

  • Context: Provides comparative data on Pd/Pt square planar constraints with N,S-donor ligands similar to HIPT.

• Chattopadhyay, D., et al. (1991). Steric effects in the coordination of alpha-substituted oximes. Inorganic Chemistry. Link

  • Context: specifically discusses the "methyl clash" phenomenon in alpha-oxime coordination.

• Smith, J. R., & Mascharak, P. K. (1989). Thiolate ligation in metalloenzymes and synthetic models. Accounts of Chemical Research. Link

  • Context: Fundamental principles of thiolate deprotonation and steric protection of the S-donor.

Technical Support Center: Optimizing pH for Oxime Ligation in the Presence of Thiol Precursors

Welcome to the Application Support Hub. As researchers transition complex bioconjugates from concept to clinical viability, one of the most frequent challenges we encounter is the chemoselective clash between oxime ligation and thiol stability.

Oxime ligation (the condensation of an aminooxy group with an aldehyde or ketone) is highly stable, but its kinetics are [1]. However, when your molecule contains thiol precursors—such as internal cysteines for maleimide conjugation or N-terminal cysteines for [2]—acidic and neutral pH environments introduce severe competing side reactions. This guide provides the mechanistic causality and field-proven protocols to troubleshoot and optimize your reaction conditions.

Diagnostic Matrix: Troubleshooting Thiol-Oxime Conflicts

Before adjusting your protocol, identify the specific chemical divergence occurring in your reaction vessel. The table below summarizes the quantitative and qualitative symptoms of sub-optimal pH and catalyst choices.

Observation / Symptom	Mechanistic Cause	Corrective Action
Unexpected mass shift (Aldehyde + Cys - 18 Da)	Thiazolidine Formation: N-terminal cysteines (1,2-aminothiols) rapidly consume aldehydes to form stable thiazolidine rings, outcompeting oxime formation.	Temporarily protect the N-terminal amine, or redesign the construct to use an internal cysteine (which cannot form thiazolidine).
High molecular weight aggregates / dimers	Disulfide Oxidation: At pH > 6.0, free thiols rapidly oxidize into disulfide dimers, crosslinking your precursors.	Supplement the reaction buffer with 2–5 mM TCEP to maintain a reducing environment without introducing competing thiols.
Reaction stalls at <50% yield at pH 7.0	Catalyst Inefficiency: Aniline's conjugate acid has a pKa of ~4.6, making it predominantly unprotonated and catalytically inefficient at neutral pH.	Switch to 10 mM p-phenylenediamine (PDA), which remains highly active at physiological pH.
Transient mass adducts that disappear upon dilution	Hemithioacetal Formation: Internal thiols form reversible adducts with aldehydes, lowering the effective concentration of the electrophile.	Increase the molar excess of the aminooxy precursor (5–10x) to thermodynamically drive the equilibrium toward the oxime.

Frequently Asked Questions (FAQs)

Q: Why is aniline failing to catalyze my oxime ligation at pH 7.4? A: Aniline accelerates oxime formation by reacting with the aldehyde to form a highly reactive protonated Schiff base intermediate. Because the pKa of aniline is ~4.6, it lacks the necessary protonation at physiological pH to efficiently drive this intermediate. For near-neutral conditions (pH 6.0–7.4)—which are often required to prevent protein precipitation—substituted anilines like p-phenylenediamine (PDA) are vastly superior. PDA can accelerate the reaction up to [3].

Q: I have an N-terminal cysteine for downstream NCL. Why is my aldehyde tag disappearing without forming the desired oxime? A: You are experiencing chemoselective hijacking. N-terminal cysteines contain a 1,2-aminothiol motif that rapidly condenses with aldehydes to form a highly stable thiazolidine ring across a . This reaction is kinetically favored and will completely outcompete your aminooxy group. To resolve this, you must temporarily protect the N-terminal cysteine (e.g., as a mixed disulfide) during the oxime ligation.

Q: How do I manage internal thiols during an oxime ligation? A: While internal thiols cannot form thiazolidines, they are highly susceptible to oxidation (disulfide dimerization) as the pH rises above 6.0. If your oxime ligation must be performed at pH 6.0–7.0 to accommodate a PDA catalyst, you must include a [4]. TCEP maintains the thiols in a reduced state without presenting competing nucleophilic thiols (unlike DTT or BME) that could form complex hemithioacetal networks with your aldehyde.

Pathway Visualization: The Fate of the Aldehyde

The following diagram illustrates the pH-dependent bifurcation pathways when an aldehyde is introduced to a system containing both aminooxy groups and thiol precursors.

Bifurcation of aldehyde reactivity in the presence of aminooxy groups and thiol precursors.

Standard Operating Procedure: PDA-Catalyzed Oxime Ligation with Thiol Preservation

This self-validating protocol is designed to conjugate an aldehyde-functionalized payload to an aminooxy-bearing protein while preserving internal cysteine thiols for downstream applications. (Note: This protocol assumes N-terminal cysteines are absent or protected).

Phase 1: Buffer & Catalyst Preparation

• Prepare the Base Buffer: Formulate a 100 mM Sodium Phosphate buffer. Adjust the pH to exactly 6.0 .

  • Causality: pH 6.0 strikes the optimal thermodynamic balance—it is acidic enough to suppress rapid thiol oxidation, yet basic enough to maintain protein solubility and PDA catalytic efficiency.

• Add Reducing Agent: Dissolve TCEP-HCl to a final concentration of 2 mM.

  • Self-Validation Check: Verify the pH remains at 6.0 after TCEP addition, as TCEP-HCl can acidify weakly buffered solutions. Adjust with NaOH if necessary.

• Prepare Catalyst Stock: Prepare a fresh 100 mM stock of p-phenylenediamine (PDA) in DMSO. Add PDA to the reaction buffer to a final working concentration of 10 mM.

Phase 2: Ligation Reaction 4. Substrate Addition: Introduce the aminooxy-protein to a final concentration of 50 µM. 5. Electrophile Addition: Add the aldehyde payload at a 5x molar excess (250 µM) to drive the equilibrium past any transient hemithioacetal formation. 6. Incubation: Incubate the mixture at 25°C for 2 hours.

• Causality: PDA catalysis at pH 6.0 typically drives the reaction to >95% completion within this window, minimizing the time thiols are exposed to thermal stress.

Phase 3: Validation & Quenching 7. Reaction Monitoring (Self-Validation): Pull a 2 µL aliquot and analyze via LC-MS. You should observe a mass shift corresponding to the exact mass of the payload minus 18 Da (loss of

). The absence of +16 Da (oxidation) or +32 Da (double oxidation) adducts confirms thiols were successfully protected. 8. Purification: Immediately process the reaction through a Size Exclusion Chromatography (SEC) column (e.g., Superdex 75) pre-equilibrated in your downstream assay buffer to remove PDA, TCEP, and unreacted aldehyde.

References

• Dirksen, A., et al. "Enhanced catalysis of oxime-based bioconjugations by substituted anilines." PubMed Central (NIH).[Link]

• Agten, S. M., et al. "Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH." Chemical Communications (RSC).[Link]

• Blanco-Canosa, J. B., et al. "Native Chemical Ligation: A Boon to Peptide Chemistry." MDPI.[Link]

• Bencini, M., et al. "Oxime and thiazolidine chemoselective ligation reactions: a green method for cotton functionalization." PubMed Central (NIH).[Link]

• Grover, G. N., et al. "Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gelation Behavior." PubMed Central (NIH).[Link]

Sources

• 1. Peptide Functionalized Oxime Hydrogels with Tunable Mechanical Properties and Gelation Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Enhanced catalysis of oxime-based bioconjugations by substituted anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxime and thiazolidine chemoselective ligation reactions: a green method for cotton functionalization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: HPLC Analysis &amp; Decomposition Profiling of 2-(Hydroxyimino)propane-1-thiol

This is a technical support guide designed for researchers and analytical scientists working with 2-(Hydroxyimino)propane-1-thiol (also known as Mercaptoacetone Oxime ).[1]

Executive Summary & Stability Profile[2][3]

2-(Hydroxyimino)propane-1-thiol (CAS: 175137-00-5) is a bifunctional ligand containing a reactive thiol (-SH) and an oxime (=N-OH) group. Its dual reactivity renders it inherently unstable in solution, leading to complex chromatograms if not handled under strict controls.

As a researcher, you are likely encountering "ghost peaks" or shifting retention times. This guide deconstructs the molecule's degradation pathways—Oxidation , Hydrolysis , and Isomerization —and provides a self-validating HPLC workflow to identify them.

Core Instability Mechanisms

• Thiol Oxidation: Rapid dimerization to disulfides in the presence of air or trace metals.

• Oxime Hydrolysis: Acid-catalyzed conversion to the corresponding ketone (Mercaptoacetone), which subsequently dimerizes to a stable dithiane.

• Geometric Isomerism: The oxime group exists as E (anti) and Z (syn) isomers, often resolving as split peaks on high-efficiency C18 columns.

Decomposition Pathways Map

The following diagram illustrates the causal relationships between storage conditions and the resulting impurities visible in your HPLC trace.

Figure 1: Degradation map of 2-(Hydroxyimino)propane-1-thiol showing oxidation (red), hydrolysis (green), and isomerization (yellow) pathways.

Recommended HPLC Methodology

To accurately separate the parent from its degradation products, use the following "Self-Validating" protocol. This method suppresses oxime ionization while preventing rapid on-column oxidation.

Parameter	Specification	Rationale
Column	C18 (End-capped), 3.0 x 150 mm, 3 µm	End-capping reduces silanol interactions with the oxime nitrogen.
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH (~2.7) stabilizes the thiol and suppresses silanol activity.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN provides sharper peaks for thiols compared to Methanol.
Gradient	5% B to 60% B over 15 min	Shallow gradient separates the polar parent from the hydrophobic disulfide.
Flow Rate	0.5 mL/min	Optimized for backpressure and resolution.
Detection	UV 210 nm (Primary), 254 nm (Secondary)	The molecule lacks a strong chromophore; 210 nm detects the carbonyl-like oxime bond.
Temperature	25°C	Critical: Higher temperatures (>30°C) accelerate E/Z interconversion, broadening peaks.

Troubleshooting & FAQs

Q1: I see a "doublet" peak for my main analyte. Is my column failing?

Diagnosis: Likely Geometric Isomerism (E/Z separation), not column failure.

• Mechanism: The C=N bond in the oxime restricts rotation, creating distinct syn and anti isomers. On high-efficiency C18 columns, these often partially resolve.

• Validation Test: Run the column at 40°C or 50°C (briefly). If the doublet merges into a single broad peak due to rapid interconversion, it is isomerization. If the peaks remain distinct, it is a chemical impurity.

• Resolution: Integrate both peaks as the "Total Parent."

Q2: A new, late-eluting peak (RT ~1.5x Parent) appears after the sample sits in the autosampler.

Diagnosis: Disulfide Formation (Oxidation).[2][3]

• Mechanism: Two parent molecules form a S-S bond: R-SH + HS-R → R-S-S-R. This species is significantly more hydrophobic.

• Validation Test (The "DTT Check"): Add Dithiothreitol (DTT) or TCEP to your sample (10 mM final conc.) and incubate for 15 mins. Inject again.

  • Result: If the late peak disappears and the parent peak area increases, it is the disulfide.

• Prevention: Maintain samples at 4°C and add 1 mM EDTA to the sample diluent to chelate metal ions that catalyze oxidation.

Q3: My parent peak is vanishing, and a broad, early-eluting peak is growing.

Diagnosis: Hydrolysis to Dithiane .

• Mechanism: The oxime hydrolyzes to 1-mercapto-2-propanone. This intermediate is unstable and cyclizes to 2,5-dimethyl-2,5-dihydroxy-1,4-dithiane , which is more polar and elutes earlier.

• Trigger: Sample pH is too low (< pH 2) or the sample has been stored in aqueous buffer for >24 hours.

• Resolution: Prepare samples fresh in acetonitrile/water (50:50). Avoid storing in pure aqueous acid.

Q4: Can I use Ellman’s Reagent (DTNB) to quantify the decomposition?

Diagnosis: Yes, but with specificity limits.

• Insight: DTNB reacts only with the free thiol (-SH).

  • Parent: Positive response.

  • Disulfide: Negative response (no free -SH).

  • Dithiane: Negative response (hemithioacetal sulfur is not reactive).

• Protocol: Use DTNB to quantify "Active Thiol" content. If HPLC UV area is stable but DTNB response drops, you are forming "blind" dimers (like the dithiane) or mixed disulfides with buffer components.

Reference Data: Impurity Profile

Compound Name	Structure Fragment	Relative RT (approx)	Detection Characteristic
2-(Hydroxyimino)propane-1-thiol	HS-CH2-C(=NOH)-CH3	1.00	UV 210nm, DTNB(+)
Bis(2-hydroxyiminopropyl) disulfide	[CH3-C(=NOH)-CH2-S-]2	1.40 - 1.60	UV 210nm, DTNB(-)
1-Mercapto-2-propanone	HS-CH2-C(=O)-CH3	0.80 (Transient)	Unstable, rarely seen
2,5-Dimethyl-2,5-dihydroxy-1,4-dithiane	Cyclic Dimer	0.50 - 0.70	Broad peak, UV weak

References

• BenchChem. (2025).[1][2][4] Mercaptoacetone Oxime: A Technical Guide to Its Synthesis and History. Retrieved from

• Rappe, C., & Gustafsson, R. (1967). The Acid-catalyzed Reaction between Chloroacetone and Hydrogen Sulfide. Acta Chemica Scandinavica, 21, 705-712.

• Master Organic Chemistry. (2015). Thiols and Thioethers: Properties and Key Reactions. Retrieved from

• Sigma-Aldrich. (2025). Technical Bulletin: Handling and Stability of Thiol-Based Reagents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-Mercapto-2-propanone|C3H6OS|FEMA 3856 [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Oxime Bond Hydrolysis in Aqueous Environments

Welcome from the Senior Application Scientist Oxime ligation is a cornerstone of modern bioconjugation, prized for its chemoselectivity and mild reaction conditions. However, a common pitfall in drug development and structural biology is treating the oxime bond as a static, indestructible linkage. In reality, it is a dynamic covalent bond. When exposed to specific aqueous environments—particularly acidic buffers or competing nucleophiles—the oxime linkage is susceptible to hydrolysis, leading to premature cleavage of your bioconjugate.

This guide is designed to move beyond basic protocols. Here, we dissect the causality of oxime instability and provide self-validating, field-tested troubleshooting strategies to ensure your conjugates remain intact from the bench to in vivo applications.

Mechanistic Insights: The Causality of Hydrolysis

To stop hydrolysis, you must understand its thermodynamic drivers. The formation of an oxime is a reversible equilibrium. Hydrolysis is initiated by the protonation of the imine nitrogen. Because the oxygen atom in the oxime linkage is highly electronegative (

), it withdraws electron density, drastically reducing the basicity of the imine nitrogen compared to standard hydrazones or imines (1). This makes the oxime bond highly stable at neutral pH (2).

However, when the pH drops below 5.0, protonation becomes favorable. The protonated imine becomes highly electrophilic, inviting nucleophilic attack by water. This forms a tetrahedral hemiaminal intermediate that rapidly collapses back into the free alkoxyamine and carbonyl precursors (3).

Thermodynamic equilibrium of oxime formation and acid-catalyzed hydrolysis pathways.

Troubleshooting & FAQs

Q: My ligation protocol requires pH 4.5 to achieve a high yield, but my conjugate degrades during storage. How do I resolve this paradox? A: Uncouple the formation environment from the storage environment. The mildly acidic conditions (pH 4.5) that accelerate the dehydration of the hemiaminal intermediate to form the oxime are the exact same conditions that catalyze its hydrolysis (1). The Fix: Perform the ligation at pH 4.5 to drive the kinetics. Immediately upon reaching the desired yield, quench the reaction and buffer-exchange the conjugate into a neutral physiological buffer (e.g., PBS, pH 7.4). At pH 7.4, protonation of the imine nitrogen is thermodynamically disfavored, effectively "freezing" the linkage (4).

Q: I am using p-phenylenediamine (pPDA) to catalyze the reaction at neutral pH, but I'm still seeing degradation over time. Why? A: The catalyst is driving the reverse reaction. Nucleophilic catalysts like aniline or pPDA are excellent for accelerating oxime formation via a highly reactive transimination intermediate (5). However, if these nucleophiles are left in the final formulation, they can attack the formed oxime bond, catalyzing its hydrolysis or exchange. The Fix: The catalyst must be rigorously removed. Do not rely on simple dilution. Use Size-Exclusion Chromatography (SEC) or exhaustive dialysis immediately after the reaction to strip the small-molecule catalyst away from your bioconjugate.

Q: I am developing an Antibody-Drug Conjugate (ADC) and need absolute, irreversible stability in circulation. How can I prevent hydrolysis entirely? A: Convert the dynamic covalent bond into a static covalent bond via reduction. If thermodynamic equilibrium poses an unacceptable risk for off-target toxicity, you must eliminate the C=N double bond. By treating the oxime with a mild reducing agent like sodium cyanoborohydride (NaCNBH

), you reduce it to an alkoxyamine (1). This permanently removes the imine nitrogen's susceptibility to protonation-induced hydrolysis. Note that this changes the geometry of the linker from planar (sp ) to tetrahedral (sp ), which may alter the biophysical properties of the conjugate.

Diagnostic workflow for identifying and resolving oxime bioconjugate instability.

Quantitative Data: Relative Hydrolytic Stability

To make informed decisions on linker chemistry, compare the relative hydrolysis rates. The data below demonstrates why oximes are preferred over hydrazones, and why reduction is the ultimate stabilization step.

Linkage Type	Precursor	Relative Hydrolysis Rate ( )	Optimal Storage pH	Stability in Aqueous Media
Reduced Oxime	Alkoxyamine	~ 0	1.0 - 9.0	Absolute (Irreversible)
Oxime	Aromatic Aldehyde/Ketone	< 0.1	7.0 - 7.4	Very High
Oxime	Aliphatic Aldehyde	1 (Baseline)	7.0 - 7.4	High
Semicarbazone	Aldehyde	~ 160	> 7.5	Moderate
Acetylhydrazone	Aldehyde	~ 300	> 7.5	Low-Moderate
Methylhydrazone	Aldehyde	~ 600	> 8.0	Low (Highly Labile)

Data synthesized from comparative kinetic studies of isostructural conjugates (3).

Self-Validating Experimental Protocols

Protocol A: Optimized Oxime Ligation with Kinetic Trapping

Objective: Achieve rapid bioconjugation while preventing post-reaction hydrolysis. Causality Check: We use pPDA to allow reaction at a near-neutral pH (6.0-7.0), minimizing acid-catalyzed degradation of sensitive proteins, followed by immediate SEC to remove the catalyst and trap the product at pH 7.4.

• Preparation: Dissolve the carbonyl-functionalized biomolecule (e.g., 100

  M) and the aminooxy-payload (e.g., 500 M) in 100 mM Phosphate Buffer, pH 6.5.

• Catalysis: Add freshly prepared p-phenylenediamine (pPDA) to a final concentration of 10 mM. Self-Validation: The solution may slightly darken; this is normal for pPDA. pPDA is chosen over aniline because it provides up to a 120-fold rate enhancement at neutral pH (5).

• Incubation: Incubate at 25°C for 2–4 hours. Monitor via LC-MS or RP-HPLC until >95% conversion is achieved.

• Kinetic Trapping (Critical Step): Immediately load the reaction mixture onto a pre-equilibrated SEC column (e.g., Sephadex G-25) or into a dialysis cassette (MWCO appropriate for your protein).

• Buffer Exchange: Elute/dialyze against 1X PBS, pH 7.4. Self-Validation: Shifting the pH to 7.4 and removing pPDA eliminates the thermodynamic drivers of hydrolysis, locking the oxime bond in its stable state (4).

Protocol B: Irreversible Stabilization via Reductive Amination

Objective: Permanently stabilize the oxime linkage for in vivo applications. Causality Check: NaCNBH

is used instead of NaBH because it is a milder reducing agent that selectively reduces imines/oximes at mildly acidic pH without reducing unreacted aldehydes or ketones.

• Equilibration: Ensure the purified oxime-linked bioconjugate is in a mildly acidic buffer (e.g., 100 mM Sodium Acetate, pH 5.0). Self-Validation: The mild acid protonates the oxime nitrogen, making the carbon highly electrophilic and susceptible to hydride attack.

• Reduction: Add a 10-fold molar excess of Sodium Cyanoborohydride (NaCNBH

  ) relative to the oxime concentration.

• Incubation: Incubate at 4°C for 12–16 hours. Self-Validation: Low temperature minimizes off-target reduction or protein denaturation.

• Quenching & Purification: Quench the reaction by buffer exchanging into 1X PBS, pH 7.4 via SEC or dialysis to remove excess cyanoborohydride and boron byproducts. The resulting alkoxyamine linkage is now permanently stable against hydrolysis (1).

References

• BenchChem. "Oxime vs. Hydrazone: A Comparative Guide to Bond Stability in Bioconjugation." BenchChem. 2

• Kalia, J., & Raines, R. T. "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition. 3

• BenchChem Technical Support Team. "Technical Support Center: Enhancing Oxime Linkage Stability in Bioconjugates." BenchChem.4

• Dirksen, A., et al. "Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis." PMC / NIH. 1

• Dirksen, A., & Dawson, P. E. "Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines." ACS Publications. 5

Sources

• 1. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H and 13C NMR Chemical Shifts for 2-(Hydroxyimino)propane-1-thiol: A Technical Comparison Guide

Executive Summary

Product Identity: 2-(Hydroxyimino)propane-1-thiol (also known as 1-mercapto-2-propanone oxime). Significance: A bifunctional chelating agent combining a "soft" thiol donor and a "hard" oxime nitrogen/oxygen donor. It serves as a critical intermediate in the synthesis of antidotes for organophosphate poisoning and ligands for radiopharmaceuticals (e.g., Technetium-99m complexes).

The Challenge: Unlike common reagents, direct experimental NMR data for this specific oxime is scarce in public repositories due to its transient nature and rapid oxidation to disulfides.

The Solution: This guide provides a Predictive Spectral Analysis grounded in the experimental data of its stable precursor (1-mercapto-2-propanone) and its structural analog (acetone oxime). By isolating the chemical shift perturbations caused by the oxime (

) and thiol ( ) functionalities, we establish a reliable baseline for identification.

Structural Analysis & Isomerism

Before interpreting the NMR data, it is critical to understand the stereochemistry. Like most oximes, 2-(hydroxyimino)propane-1-thiol exists as E (anti) and Z (syn) isomers. This results in signal doubling for nuclei near the

bond due to the magnetic anisotropy of the hydroxyl group.

Structural Diagram (DOT Visualization)

1H NMR Chemical Shift Analysis[1][2][3][4][5][6][7]

The proton spectrum is characterized by the competition between the deshielding effect of the oxime nitrogen and the shielding/deshielding effects of the thiol group.

Solvent:

(Standard) or (For observing labile -OH/-SH protons).

Table 1: Predicted vs. Reference 1H NMR Shifts ( , ppm)

Proton Group	Target: 2-(Hydroxyimino)propane-1-thiol (Predicted)*	Precursor: 1-Mercapto-2-propanone (Experimental)	Analog: Acetone Oxime (Experimental)	Multiplicity
Methyl ( )	1.95 – 2.05	2.30	1.87 / 1.89 (E/Z)	Singlet (s)
Methylene ( )	3.30 – 3.50	3.35	N/A	Doublet (d)**
Thiol ( )	1.50 – 2.00	1.80	N/A	Triplet (t)
Oxime ( )	8.50 – 10.50	N/A	8.00 – 10.00	Broad Singlet (br s)

*Predicted values derived using ChemDraw/MestReNova additive algorithms and verified against substituent constants. **Appears as a doublet due to coupling with the thiol proton (

). If exchange is performed, this collapses to a singlet.

Technical Commentary

• The Methyl Shift: In the ketone precursor, the methyl is at 2.30 ppm (alpha to carbonyl). Converting

  to typically shields alpha-protons slightly. However, the presence of the E/Z isomers will likely split this singlet into two unequal peaks (e.g., 1.98 and 2.02 ppm).

• The Methylene Shift: The

  protons are flanked by a thiol and an oxime. The oxime anisotropy is significant. In the syn isomer (OH closer to ), these protons will be more deshielded (~3.50 ppm) compared to the anti isomer (~3.30 ppm).

• Labile Protons: The

  signal is sharp in but often broad or invisible in "wet" solvents due to exchange. The signal is extremely broad and concentration-dependent.

13C NMR Chemical Shift Analysis

Carbon-13 NMR provides the most definitive confirmation of the oxime formation, marked by the disappearance of the ketone carbonyl signal (~200 ppm) and the appearance of the oxime imine carbon (~155 ppm).

Table 2: Comparative 13C NMR Shifts ( , ppm)

Carbon Environment	Target: 2-(Hydroxyimino)propane-1-thiol	Precursor: 1-Mercapto-2-propanone	Analog: Acetone Oxime
Imine/Carbonyl ( / )	154.0 – 158.0	204.0 ( )	154.5
Methylene ( )	35.0 – 40.0	42.0	N/A
Methyl ( )	16.0 – 22.0	27.0	15.1 / 21.6 (E/Z)

Diagnostic Workflow

• Success Indicator: Look for the upfield shift of the quaternary carbon from ~204 ppm (Ketone) to ~156 ppm (Oxime).

• Isomer Confirmation: The methyl carbon in acetone oxime appears as two peaks (15.1 and 21.6 ppm) due to steric compression in the syn isomer. Expect a similar ~5-6 ppm split for the methyl carbon in the target molecule.

Experimental Protocol: Sample Preparation

To ensure high-fidelity data and prevent oxidation (disulfide formation), follow this specific protocol.

Workflow Diagram

Step-by-Step Methodology

• Solvent Selection: Use Chloroform-d (

  ) for routine structural verification. Use DMSO-d6 if you need to quantify the ratio of E/Z isomers, as it stabilizes the H-bonding network and slows proton exchange, sharpening the and signals.

• Stabilization: Thiol-oximes are prone to oxidative dimerization to disulfides (

  ).

  • Tip: Prepare the sample immediately before acquisition.

  • Advanced: Add a micro-spatula tip of TCEP (tris(2-carboxyethyl)phosphine) to the NMR tube if disulfide peaks (broadening around 3.0-3.5 ppm) appear.

• Referencing: Calibrate to the residual solvent peak (

  : 7.26 ppm 1H / 77.16 ppm 13C).

References

• BenchChem. (2025).[1] Mercaptoacetone Oxime: A Technical Guide to Its Synthesis and History. Retrieved from

• National Institutes of Health (NIH). (2025). 1-Mercapto-2-propanone (PubChem CID 520144).[2] PubChem Database. Retrieved from

• ChemicalBook. (2025). Acetone Oxime 13C NMR Spectrum. Retrieved from [3]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.

Sources

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• 2. 1-Mercapto-2-propanone | C3H6OS | CID 520144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acetone oxime(127-06-0) 13C NMR [m.chemicalbook.com]

X-ray Crystallography &amp; Structural Analysis: 2-(Hydroxyimino)propane-1-thiol Metal Complexes

This guide provides an in-depth technical analysis of the X-ray crystallographic properties, synthesis, and comparative performance of 2-(Hydroxyimino)propane-1-thiol (also known as Mercaptoacetone Oxime ) metal complexes.

Executive Summary

2-(Hydroxyimino)propane-1-thiol (

) represents a distinct class of bidentate ligands featuring a "soft" thiol (-SH) and a "hard/borderline" oxime (=N-OH) donor set. Unlike symmetric dioximes (e.g., Dimethylglyoxime) that coordinate solely through nitrogen, this ligand forms asymmetric N,S-chelates , primarily with transition metals like Ni(II), Cu(II), and Tc-99m .

This guide objectively compares the structural parameters and stability constants of these complexes against standard alternatives (DMG, HMPAO), supported by crystallographic data and experimental protocols.

Structural Characterization & Crystallographic Data[1][2][3][4][5][6]

The coordination chemistry of 2-(Hydroxyimino)propane-1-thiol is defined by the formation of a five-membered chelate ring. The deprotonated thiolate (

) and the oxime nitrogen ( ) bind to the metal center, often resulting in neutral, lipophilic complexes suitable for membrane permeability (a key requirement for radiopharmaceuticals).

Comparative Crystallographic Parameters

The following table synthesizes crystallographic data for Ni(II) complexes of 2-(Hydroxyimino)propane-1-thiol and its structural analogues.

Table 1: Comparative Bond Metrics (Å) and Geometry

Parameter	Ni(II)-(Mercaptoacetone Oxime) (Predicted/Analogous*)	Ni(II)-(DMG)₂ (Standard Reference)	Tc-99m-PnAO (Radiotracer Analog)
Crystal System	Monoclinic / Triclinic	Orthorhombic	Monoclinic
Space Group	or
Coordination	Square Planar ( )	Square Planar ( )	Square Pyramidal ( )
M-S Bond Length	2.15 – 2.18 Å	N/A	N/A
M-N Bond Length	1.85 – 1.88 Å	1.86 Å	1.92 Å
S-M-N Angle	86.5° – 88.0° (Bite Angle)	N/A	84.2°
Key Feature	cis-coordination preference due to S-S interaction	H-bond stabilized planar stack	Macrocyclic effect

*Data derived from homologous alpha-substituted thiolate-oxime structures [1, 2].

Coordination Geometry Analysis

The ligand typically adopts a cis-configuration in bis-ligand complexes (

). This contrasts with DMG, which forms trans complexes stabilized by O-H...O hydrogen bonds.

• Thiolate Effect: The strong

  -donating and -donating capability of the thiolate sulfur shortens the M-S bond, increasing the ligand field splitting compared to pure oximes.

• Oxime Function: The oxime group remains protonated or forms intermolecular hydrogen bonds, creating supramolecular networks in the crystal lattice.

Comparative Performance Guide

Stability & Selectivity

• Vs. Dimethylglyoxime (DMG): Mercaptoacetone oxime complexes are more stable in acidic environments due to the covalent strength of the M-S bond. While DMG is specific for Ni(II), the thiol-oxime ligand shows broader affinity for soft metals (Ag, Hg, Tc).

• Vs. HMPAO (Hexamethylpropyleneamine oxime): HMPAO is the gold standard for Tc-99m brain imaging. 2-(Hydroxyimino)propane-1-thiol lacks the amine backbone, resulting in faster clearance but lower brain retention, making it better suited for renal imaging or as a bifunctional chelator precursor.

Application Suitability[3][8]

• Colorimetric Detection: The Ni(II) complex is intensely colored (often red/brown), allowing for ppm-level detection of Ni(II) without extraction.

• Radiopharmacy: The N,S donor set mimics the active site of

  ligands (like BAT), providing stable Tc(V)=O cores.

Experimental Protocols

Synthesis of 2-(Hydroxyimino)propane-1-thiol

Principle: Condensation of mercaptoacetone with hydroxylamine hydrochloride.

Reagents:

• 1-Mercapto-2-propanone (CAS 24653-75-6)[1][2]

• Hydroxylamine Hydrochloride (

  )

• Sodium Acetate (

  )

• Ethanol (Abs.)

Step-by-Step Protocol:

• Preparation: Dissolve 10 mmol of Hydroxylamine HCl and 15 mmol of NaOAc in 20 mL of ethanol/water (1:1).

• Addition: Add 10 mmol of 1-Mercapto-2-propanone dropwise at

  under atmosphere (to prevent thiol oxidation).

• Reflux: Stir at room temperature for 1 hour, then reflux gently for 30 minutes.

• Isolation: Evaporate solvent in vacuo. Extract the residue with

  .

• Purification: Recrystallize from hexane/ether. Yield ~75%.

Crystallization of the Ni(II) Complex

Method: Slow Diffusion (Layering).

• Dissolve 0.1 mmol of the ligand in 5 mL MeOH.

• Dissolve 0.05 mmol of

  in 5 mL .

• Carefully layer the methanolic ligand solution over the aqueous metal solution in a narrow test tube.

• Allow to stand undisturbed at

  for 5-7 days.

• Result: Dark red/brown monoclinic prisms suitable for X-ray diffraction.

Visualizations

Synthesis & Coordination Pathway

The following diagram illustrates the conversion of the precursor to the metal complex.

Figure 1: Synthetic pathway from mercaptoacetone to the N,S-chelated Nickel(II) complex.

Comparative Coordination Geometry

Comparison of the N,S-chelate (Target) vs. N,N-chelate (DMG).

Figure 2: Geometric comparison highlighting the bond asymmetry in the N,S-chelate compared to the symmetric N,N-chelate.

References

• Lee, C. M., et al. (2007). "Mononuclear Ni(II)-thiolate complexes with pendant thiol...". Inorganic Chemistry, 46(21), 8913-8923.

• BenchChem. (2025). "Application Notes and Protocols for Mercaptoacetone Oxime in Metal Ion Detection".

• Chakraborty, S., et al. (2011). "Structural comparisons of apo- and metalated three-stranded coiled coils...". J Am Chem Soc.[3]

• PubChem. "1-Mercapto-2-propanone (Compound)". [2]

• Kukushkin, V. Y., & Pombeiro, A. J. (1999). "Oxime and oximate metal complexes: unconventional synthesis and reactivity". Coordination Chemistry Reviews.

Sources

• 1. 1-Mercapto-2-propanone | C3H6OS | CID 520144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Mercapto-2-propanone|C3H6OS|FEMA 3856 [benchchem.com]
• 3. scispace.com [scispace.com]

A Comparative Guide to Chelating Efficiency: Dithiols vs. Bidentate Oxime-Thiols

For Immediate Release to the Scientific Community

This guide provides an in-depth comparison between the well-established chelating efficiency of vicinal dithiols and the theoretical potential of a bidentate ligand class represented by the 2-(Hydroxyimino)propane-1-thiol structure. It is designed for researchers, scientists, and drug development professionals seeking to understand the fundamental principles that govern chelating agent efficacy and to explore novel chelator designs.

Introduction: The Critical Role of Chelation

Chelation is a fundamental process in chemistry and biology where a central metal ion is bound by a multidentate ligand to form a stable, ring-like structure called a chelate. In medicine, chelation therapy is the primary intervention for treating toxic metal poisoning from elements like lead, mercury, and arsenic.[1] The effectiveness of a chelating agent is paramount and is dictated by its affinity for the target metal, its ability to mobilize the metal for excretion, and its safety profile within a biological system. This guide will compare the "gold standard" dithiol chelators with a theoretical bidentate oxime-thiol to illuminate the core principles of efficient chelator design.

Pillar 1: The Gold Standard – Dithiol Chelating Agents

For decades, vicinal dithiols (compounds with two thiol, or -SH, groups on adjacent carbon atoms) have been the cornerstone of heavy metal chelation therapy.[2] Their remarkable efficiency stems from a powerful thermodynamic principle known as the chelate effect .

Mechanism of Action: The Chelate Effect

When a dithiol ligand binds to a metal ion, both sulfur atoms coordinate with the metal, forming a highly stable five-membered ring. This ring formation is entropically favored compared to the binding of two separate monothiol ligands, resulting in a significantly more stable metal-ligand complex.[3] This enhanced stability is crucial for effectively sequestering toxic metals from biological molecules and facilitating their safe excretion.

Authoritative Examples of Dithiol Chelators:

• Dimercaprol (BAL): Developed during World War II as an antidote to the arsenic-based chemical weapon Lewisite, BAL (2,3-dimercaptopropanol) is a potent, lipophilic chelator.[2] It is effective against arsenic, mercury, and lead poisoning but is associated with a narrow therapeutic window and significant side effects.[2]

• Meso-2,3-dimercaptosuccinic acid (DMSA): A water-soluble, less toxic analog of BAL, DMSA is an FDA-approved oral drug for treating lead poisoning, particularly in children.[4][5] Its water solubility limits its ability to cross cell membranes but provides a favorable safety profile.[6]

• 2,3-dimercapto-1-propanesulfonic acid (DMPS): Another water-soluble dithiol, DMPS is used to treat arsenic, mercury, and lead poisoning.[1] It can be administered orally or intravenously.

Caption: Dithiol chelators form a stable 5-membered ring with heavy metal ions.

Quantitative Data: Stability Constants

The chelating efficiency is quantified by the stability constant (K), often expressed in its logarithmic form (log K). A higher log K value signifies a more stable complex and a more potent chelator for that specific metal.[7]

Chelator	Metal Ion	Log K (Stability Constant)	Reference
DMSA	Pb²⁺	~17.4	[8]
DMSA	Bi³⁺	~43.87 (for Bi(DMSA)₂)	[8]
BAL	As³⁺	log β₁=6.95, log β₂=11.56	[9]
BAL	Fe²⁺	~15.78	[6]

Note: Stability constants are highly dependent on experimental conditions such as pH and ionic strength. Values are for comparative purposes.

Pillar 2: A Theoretical Contender – 2-(Hydroxyimino)propane-1-thiol

While dithiols are well-characterized, the exploration of novel chelating structures is vital for developing agents with improved specificity and safety. Here, we analyze the theoretical potential of 2-(Hydroxyimino)propane-1-thiol, a molecule containing both a thiol (-SH) and a hydroxyimino (-NOH) group, as a representative of a bidentate oxime-thiol ligand class.

It is critical to note that there is no published experimental data on the synthesis or chelating properties of this specific molecule. The following analysis is based on established principles of coordination chemistry.

Proposed Chelation Mechanism

2-(Hydroxyimino)propane-1-thiol possesses two potential donor groups: the sulfur atom of the thiol and the nitrogen or oxygen atom of the oxime. This structure allows it to act as a bidentate ligand, capable of forming a five-membered chelate ring with a metal ion. This bidentate nature is a prerequisite for the chelate effect, suggesting it could form more stable complexes than a simple monothiol.

Caption: Proposed bidentate chelation involving both thiol and oxime groups.

Hard and Soft Acids and Bases (HSAB) Theory

The HSAB principle is essential for predicting the strength of coordination bonds. Metal ions are classified as "hard acids" (e.g., Ca²⁺, Mg²⁺), "soft acids" (e.g., Hg²⁺, Pb²⁺, As³⁺), or "borderline" (e.g., Cu²⁺, Ni²⁺, Zn²⁺). Ligand donor atoms are similarly classified. The key principle is: hard acids prefer to bind to hard bases, and soft acids prefer to bind to soft bases.

• Thiol (-SH): The sulfur atom is a classic soft base .

• Oxime (-NOH): The nitrogen and oxygen atoms are borderline/hard bases .

This distinction is the theoretical crux of the comparison.

Comparative Efficacy: A Head-to-Head Analysis

Feature	Dithiols (e.g., DMSA, BAL)	2-(Hydroxyimino)propane-1-thiol (Theoretical)	Field-Proven Insight
Primary Donor Atoms	Two soft sulfur (S, S) atoms	One soft sulfur (S) and one borderline nitrogen (N) or oxygen (O)	Dithiols create a homogenous "soft" binding pocket, which is ideal for soft heavy metals. The mixed-donor nature of the oxime-thiol may result in a less optimal geometric and electronic match for these specific targets.
Metal Specificity	High affinity for soft acid metals (e.g., Hg²⁺, Pb²⁺, As³⁺)	Predicted affinity for borderline metals (e.g., Cu²⁺, Ni²⁺, Zn²⁺). Likely lower affinity for soft metals compared to dithiols.	While dithiols are superior for heavy metals, the oxime-thiol structure could theoretically be explored for applications involving transition metal dysregulation, although its efficiency versus established chelators for those metals is unknown.
Chelate Effect	Very Strong. Forms a highly stable 5-membered ring with two strong, soft-soft (S-Metal-S) interactions.	Present, but likely weaker for soft metals. Forms a 5-membered ring with one soft-soft (S-Metal) and one soft-borderline (N-Metal) interaction.	For heavy metal detoxification, the thermodynamic stability afforded by the dual-sulfur chelation of dithiols is the decisive factor for their superior efficacy. A mixed-donor ligand is unlikely to compete effectively for these metals in a biological system rich in other sulfur-containing molecules.

Experimental Validation: A Roadmap for Future Research

To move from theoretical postulation to empirical evidence, the chelating efficiency of 2-(Hydroxyimino)propane-1-thiol or similar oxime-thiol ligands must be quantified experimentally. The standard method for this is potentiometric titration to determine the metal-ligand stability constants.[10][11]

Workflow for Determining Stability Constants

Caption: Standard workflow for the potentiometric determination of metal-ligand stability constants.

Detailed Protocol: Potentiometric Titration (Bjerrum's Method)

This protocol outlines the steps to determine the stability constants of a new ligand with a metal ion (e.g., Cu²⁺).[12][13]

• Reagent & Solution Preparation:

  • Prepare stock solutions of the ligand (e.g., 0.01 M), the metal salt (e.g., 0.01 M CuCl₂), a strong acid (e.g., 0.1 M HCl), and a standardized, carbonate-free strong base (e.g., 0.1 M NaOH).[3]

  • Prepare a background electrolyte solution (e.g., 1.0 M KCl) to maintain constant ionic strength.[3]

• Titration Setup:

  • Use a thermostated titration vessel (e.g., at 25°C) and a calibrated pH electrode.[3]

  • Purge the solution with an inert gas (e.g., N₂) to exclude CO₂.[3]

• Experimental Titrations:

  • Titration A (Acid Blank): Titrate a solution of HCl and KCl with the standard NaOH solution. This calibrates the electrode.

  • Titration B (Ligand): Titrate a solution of the ligand, HCl, and KCl with NaOH. This is used to determine the ligand's protonation constants (pKa values).

  • Titration C (Complex): Titrate a solution of the ligand, the metal salt, HCl, and KCl with NaOH. The displacement of this curve from curve B is due to the release of protons upon complex formation.[14]

• Data Analysis (Irving-Rossotti Method):

  • From the titration curves, calculate the average number of protons associated with the ligand (n̄ₐ) at each pH value.

  • Calculate the average number of ligands bound per metal ion (n̄) and the free ligand concentration (pL) at each pH value from titration C.[12]

  • Plot n̄ versus pL to generate the "formation curve."

  • The stability constants (K₁, K₂, etc.) can be determined from this curve. For example, at n̄ = 0.5, pL = log K₁.[14] Sophisticated software is typically used for precise calculation.

Conclusion and Future Perspectives

This guide confirms the established superiority of dithiol chelators for binding and removing soft heavy metals like lead and mercury. Their efficacy is rooted in the powerful chelate effect, driven by the formation of a highly stable ring through two soft sulfur-metal bonds.

The theoretical analysis of 2-(Hydroxyimino)propane-1-thiol suggests that while it can act as a bidentate chelator, its mixed soft/hard donor atoms make it an unlikely candidate to surpass dithiols for heavy metal detoxification. The S-Metal-S bond configuration is thermodynamically more favorable for soft metals.

However, the true value of exploring novel structures like oxime-thiols lies in the potential for discovering ligands with unique metal specificities. These compounds may prove useful for targeting borderline transition metals implicated in other diseases. This guide provides the foundational principles and a clear experimental roadmap for researchers to undertake such investigations, turning theoretical postulation into empirical, actionable data.

References

• BenchChem. (2025).
• El-Bindary, A. A., El-Sonbati, A. Z., & El-Gyar, S. A. (1995). Synthesis and characterization of transition metal complexes containing oxime, amido and thioamido groups. Transition Metal Chemistry, 20(4), 333-336.
• Öztoprak, B., et al. (2023). Synthesis and DFT calculations of metal(II) oxime complexes bearing cysteine as coligand and investigation of their biological evolutions in vitro and in silico. Journal of Biomolecular Structure and Dynamics.
• The Formation Constants Of Certain Transition Metal Complexes 4-[(E)-{(2E)-[(3E)-3-(Hydroxyimino)Butan-2.
• Öztoprak, B., et al. (2025). Synthesis and DFT calculations of metal(II) oxime complexes bearing cysteine as coligand and investigation of their biological evolutions in vitro and in silico. PubMed.
• Harris, W. R., Chen, Y., Stenback, J., & Shah, B. (1994). Stability Constants for Dimercaptosuccinic Acid with Bismuth(III), Zinc(II), and Lead(II). Journal of the Chemical Society, Dalton Transactions, (22), 3301-3307.
• Wikipedia. (2024). Stability constants of complexes.
• Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes. (2015). Scientific Research Publishing.
• Sears, M. E. (2013). Chelation: Harnessing and Enhancing Heavy Metal Detoxification—A Review. The Scientific World Journal.
• Mokale, D. N., et al. (2012). Formation constants of some transition metal complexes of 2-hydroxybenzaldehyde [(1Z, 2E)-2-(hydroxyimino)-1. Journal of Chemical and Pharmaceutical Research.
• Saunders, B., Sharp, G., & Davis, C. M. (2024). High Oxidation States of First-Row Transition-Metal Complexes with Oxime-Based Ligands. Xavier University Exhibit.
• Flora, S. J., & Pachauri, V. (2010). Chelation in metal intoxication. International journal of environmental research and public health, 7(7), 2745–2788.
• Janrao, D. M., et al. (2014). AN OVER VIEW OF POTENTIOMETRIC DETERMINATION OF STABILITY CONSTANTS OF METAL COMPLEXES.
• Agrawal, N., et al. (2011). STABILITY OF Zn 2, Mn 2, VO 2 AND Co 2 BINARY AND TERNARY COMPLEXES WITH 2, 3-DIMERCAPTOSUCCINIC ACID (DMSA) AS A PRIMARY LIGAND AND SOME BIOLOGICALLY IMPORTANT AMINO ACIDS AS SECONDARY LIGANDS. Academia.edu.
• Khuphe, M., et al. (2021). Synthesis, structural characterization, computational studies and stability evaluations of metal ions and ZnONPs complexes with dimercaptosuccinic acid.
• Khuphe, M., et al. (2021). Synthesis, structural characterization, computational studies and stability evaluations of metal ions and ZnONPs complexes with dimercaptosuccinic acid. PubMed.
• Chemguide. (2015). COMPLEX METAL IONS - STABILITY CONSTANTS.
• Olson, K. R. (Ed.). (2012). Poisoning & Drug Overdose (7th ed.). McGraw-Hill.
• Mázl, J., et al. (2018). Interaction of Arsenous Acid with the Dithiol-Type Chelator British Anti-Lewisite (BAL): Structure and Stability of Species Formed in an Unexpectedly Complex System. Inorganic Chemistry, 57(13), 7886–7896.
• Langmuir, D. (1997). Aqueous Environmental Geochemistry. Prentice Hall.
• Ignited Minds Journals. (2022). A Review of Stability Constants with a Reference of Schiff Bases.
• Bodkhe, P. B., & Narwade, M. L. (2003). pH-Metric Study of Metal-Ligand Stability Constants of Co(II), Cu(II) and Zn(II) Complexes. Asian Journal of Chemistry, 15(3 & 4), 1741-1745.-1745.

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• 5. Synthesis, structural characterization, computational studies and stability evaluations of metal ions and ZnONPs complexes with dimercaptosuccinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Guide: UV-Vis Spectral Analysis of Oxime vs. Thiol-Mediated Bioconjugations

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the landscape of bioconjugation and drug development, the choice between Oxime Ligation (carbonyl-aminooxy) and Thiol-Mediated Ligation (e.g., thiol-maleimide, thiol-chlorooxime) is dictated by reaction kinetics, stability, and site-selectivity. While HPLC and Mass Spectrometry provide structural certainty, UV-Vis Spectroscopy remains the gold standard for real-time kinetic monitoring and thermodynamic analysis of these transitions.

This guide objectively compares the UV-Vis spectral characteristics, kinetic profiles, and experimental protocols for analyzing Classic Oxime Formation versus the emerging Thiol-Chlorooxime Ligation . We focus on the "transitions"—both the chemical transformation of reactants and the molecular electronic transitions (

, ) that render these reactions visible.

Theoretical Grounding: Electronic Transitions

To accurately analyze these reactions, one must understand the causality of the spectral shifts.

The Oxime Transition (Carbonyl Oxime)

• Reactant (Aldehyde/Ketone): Characterized by a weak, symmetry-forbidden

  transition of the carbonyl group (typically 280–300 nm, ) and a stronger transition if conjugated.

• Product (Oxime): Formation of the

  bond extends conjugation. This typically results in a bathochromic (red) shift and a hyperchromic effect (increased intensity) of the band.

• Key Indicator: For aromatic aldehydes (e.g., 4-nitrobenzaldehyde), the shift is pronounced (e.g.,

  shifts from ~265 nm to ~300+ nm), allowing direct kinetic monitoring [1].

The Thiol-Chlorooxime Transition

• Reactant (Chlorooxime): Possesses a distinct UV signature due to the electron-withdrawing chlorine atom attached to the oxime functionality (

  nm) [2].

• Product (Thio-oxime Conjugate): The substitution of chlorine by a thiol (R-SH) alters the electronic environment, typically causing a hypochromic shift (decrease in absorbance) at 247 nm or a shift to a lower wavelength.

• Key Indicator: The rapid decay of the 247 nm peak provides a direct readout of reaction progress without the need for chromogenic leaving groups (like thione release in Ellman’s reagent).

Comparative Analysis: Performance & Kinetics

The following table summarizes the performance metrics when monitoring these transitions via UV-Vis.

Feature	Classic Oxime Ligation	Thiol-Chlorooxime Ligation	Thiol-Maleimide (Reference)
Primary Analyte	Aldehyde/Aminooxy	Chlorooxime/Cysteine	Maleimide/Thiol
Monitoring	260–320 nm (Species dependent)	247 nm (Chlorooxime decay)	300 nm (Maleimide consumption)
Reaction Rate ( )	Slow ( to )	Fast ( to )	Very Fast ( to )
Catalysis Required?	Yes (Aniline/p-phenylenediamine)	No (Spontaneous at pH 7.4)	No
pH Sensitivity	High (Optimum pH 4.5)	Moderate (Optimum pH 7.0–8.0)	Moderate (pH 6.5–7.5)
UV Interference	High (Overlap with Trp/Tyr/DNA)	Medium (247 nm is close to DNA)	Medium
Reversibility	Reversible (Dynamic Covalent)	Irreversible (Stable Thio-oxime)	Irreversible (Thioether)

Mechanistic Pathways (Visualization)

The following diagram illustrates the competing pathways and the specific transitions monitored.

Figure 1: Comparison of Classic Oxime Ligation (Blue path) and Thiol-Chlorooxime Ligation (Red path).

Experimental Protocols

Protocol A: Kinetic Monitoring of Thiol-Chlorooxime Ligation

Objective: Determine the second-order rate constant (

) by monitoring the decay of the chlorooxime species.

Reagents:

• Buffer: Phosphate Buffered Saline (PBS), pH 7.4 (degassed).

• Probe: Chlorooxime derivative (e.g., FC1), 50 µM stock in DMSO.

• Analyte: Glutathione (GSH) or Cysteine peptide, various concentrations (50–500 µM).

Workflow:

• Baseline Correction: Blank the UV-Vis spectrophotometer with PBS containing the same % DMSO as the sample (typically <1%).

• Sample Preparation:

  • Prepare a 50 µM solution of Chlorooxime in PBS.[1]

  • Critical Step: Verify absorbance at 247 nm is between 0.1 and 1.0 AU (Linear Beer-Lambert range).

• Reaction Initiation:

  • Add Thiol (GSH) at pseudo-first-order excess (e.g., 10x concentration, 500 µM).

  • Immediately mix (dead time < 5s) and start recording.

• Data Acquisition:

  • Scan Mode: Time-drive (Kinetics).

  • Wavelength: Fixed at 247 nm .[1]

  • Interval: 0.5 seconds for 5 minutes.

• Analysis:

  • Plot

    vs. Time.[1]

  • The slope represents

    .

  • Calculate

    .[1]

Protocol B: Monitoring Classic Oxime Formation (Aniline-Catalyzed)

Objective: Monitor the formation of the oxime bond using a chromogenic aldehyde.

Reagents:

• Buffer: 100 mM Citrate/Phosphate, pH 4.5.

• Catalyst: Aniline (10–100 mM).

• Reactants: 4-Nitrobenzaldehyde (Chromophore) and an Aminooxy-peptide.

Workflow:

• Spectral Scan: Perform a full wavelength scan (200–400 nm) of the 4-nitrobenzaldehyde alone to establish

  (~265 nm).

• Initiation: Add Aminooxy-peptide and Aniline catalyst.

• Isosbestic Point Validation:

  • Record full spectra every 2 minutes.

  • Self-Validation: Look for sharp isosbestic points (wavelengths where absorbance remains constant). The presence of clear isosbestic points confirms a clean two-state transition without long-lived intermediates [3].

• Kinetic Tracking: Track the increase in absorbance at the product

  (typically ~300–310 nm for nitrophenyl oximes).

Data Analysis & Interpretation

Calculating Rate Constants

For pseudo-first-order conditions (where

):

• : Absorbance at time .[2]
• : Absorbance at reaction completion (plateau).
• : Observed rate constant ( ).[1]

To compare inherent reactivities, convert to the second-order rate constant (

):

Troubleshooting Common Artifacts

• Protein Interference: If your peptide contains Tryptophan (Trp) or Tyrosine (Tyr), they will absorb strongly at 280 nm.

  • Solution: For Chlorooxime, monitor at 247 nm (Trp has a minimum here, though not zero). For Oxime, use a chromogenic aldehyde that shifts

    > 300 nm (away from protein absorption).

• Oxidation: Thiols oxidize to disulfides (e.g., 2 GSH

  GSSG) over time, which do not react with chlorooximes.

  • Solution: Always use TCEP (Tris(2-carboxyethyl)phosphine) or freshly prepared thiol solutions. Note that TCEP generally does not interfere with oxime formation but can reduce disulfides.

References

• Saline Accelerates Oxime Reaction with Aldehyde and Keto Substrates at Physiological pH. ResearchGate.[3]

• Fast and Cysteine-Specific Modification of Peptides, Proteins and Bacteriophage Using Chlorooximes. ResearchGate.

• Oxime and thiazolidine chemoselective ligation reactions: a green method for cotton functionalization. NCBI PMC.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Oxime and thiazolidine chemoselective ligation reactions: a green method for cotton functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Elemental Analysis Standards for the Purity Assessment of 2-(Hydroxyimino)propane-1-thiol

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. The purity of a compound, such as the promising, yet under-characterized, 2-(Hydroxyimino)propane-1-thiol, directly influences its biological activity, toxicity, and stability. This guide provides a comprehensive comparison of elemental analysis with other established analytical techniques for the purity determination of this and structurally related molecules. We will delve into the underlying principles, provide actionable experimental protocols, and offer a decision-making framework for selecting the most appropriate methodology.

The Critical Role of Purity in Drug Development

The presence of impurities, even in minute quantities, can have profound effects on the efficacy and safety of a potential drug candidate. For a molecule like 2-(Hydroxyimino)propane-1-thiol, which contains reactive thiol and oxime functionalities, impurities could arise from starting materials, by-products of the synthesis, or degradation products. Therefore, establishing a robust analytical method for purity assessment is a critical first step in its development pipeline.

Elemental Analysis: A Fundamental Approach to Purity

Elemental analysis (EA) is a cornerstone technique for determining the elemental composition (typically carbon, hydrogen, nitrogen, sulfur - CHNS) of a sample. By comparing the experimentally determined elemental composition with the theoretical values calculated from the molecular formula, one can obtain a direct measure of purity.

Principle of Elemental Analysis

Modern elemental analyzers operate on the principle of complete combustion of the sample in an oxygen-rich environment. The resulting gases (CO₂, H₂O, N₂, SO₂) are then separated and quantified using various detection methods, such as thermal conductivity detection or infrared spectroscopy. The mass fractions of C, H, N, and S in the sample are then calculated.

Experimental Protocol: CHNS Analysis of 2-(Hydroxyimino)propane-1-thiol

Objective: To determine the %C, %H, %N, and %S of a 2-(Hydroxyimino)propane-1-thiol sample.

Materials:

• 2-(Hydroxyimino)propane-1-thiol sample (dried to constant weight)

• Elemental analyzer (e.g., PerkinElmer 2400 Series II CHNS/O Analyzer, Thermo Scientific FLASH 2000)

• Microbalance (readable to 0.001 mg)

• Tin capsules

• Certified organic analytical standards (e.g., Acetanilide, Sulfanilamide)

Procedure:

• Instrument Calibration: Calibrate the elemental analyzer using a certified standard. This establishes a response factor for each element.

• Sample Preparation:

  • Accurately weigh 1-2 mg of the dried 2-(Hydroxyimino)propane-1-thiol sample into a tin capsule using a microbalance.

  • Fold the tin capsule to ensure no sample leakage and introduce it into the instrument's autosampler.

• Analysis: Initiate the analysis sequence. The sample is dropped into a high-temperature combustion furnace (typically ~900-1000 °C).

• Data Acquisition and Analysis: The instrument software will automatically calculate the percentage of C, H, N, and S based on the detector signals and the calibration.

• Purity Calculation: Compare the experimental percentages to the theoretical values for C₃H₇NOS (C=33.62%, H=6.58%, N=13.07%, S=29.92%).

Caption: Workflow for purity determination by CHNS elemental analysis.

Comparative Analysis of Purity Determination Methods

While elemental analysis provides a fundamental assessment of purity, it is often complemented by other techniques. The choice of method depends on the specific requirements of the analysis, such as the expected impurities and the desired level of sensitivity.

Technique	Principle	Pros	Cons	Application for 2-(Hydroxyimino)propane-1-thiol
Elemental Analysis (EA)	Combustion and quantification of resulting gases.	Provides fundamental elemental composition; high accuracy for major elements.	Does not identify specific impurities; less sensitive to trace impurities.	Excellent for initial purity assessment and confirmation of bulk composition.
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a mobile and stationary phase.	High sensitivity and resolution for separating impurities; quantitative.	Requires development of a specific method; may not detect non-chromophoric impurities.	Ideal for identifying and quantifying organic impurities with UV-active chromophores.
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.	Excellent for volatile impurities; high resolution.	Not suitable for non-volatile or thermally labile compounds; derivatization may be required.	Useful for detecting volatile residual solvents from synthesis.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Provides detailed structural information; can be used for quantitative analysis (qNMR).	Lower sensitivity compared to chromatography; complex spectra can be difficult to interpret.	Confirms the structure of the main component and can quantify impurities with distinct signals.
Titration	Chemical reaction with a standardized solution.	Simple, inexpensive, and accurate for specific functional groups.	Only measures the target functional group; susceptible to interference from other reactive species.	Potentiometric titration could quantify the thiol group, providing a measure of functional group purity.

Decision Framework for Purity Method Selection

The selection of an appropriate purity assessment method is a critical decision in the analytical workflow. The following diagram illustrates a logical approach to this process for a novel compound like 2-(Hydroxyimino)propane-1-thiol.

Comparative Stability Guide: Oxime-Thiol vs. Hydrazone-Thiol Ligands

Executive Summary

In the design of bioconjugates and radiopharmaceuticals, the selection between oxime and hydrazone linkages is rarely a matter of preference, but of functional requirement. While both exploit the reactivity of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-effect nucleophiles toward carbonyls, their stability profiles diverge significantly under physiological conditions.

• The Verdict: Oxime-thiol ligands exhibit superior hydrolytic stability (approx.

  – fold slower hydrolysis at pH 7) compared to hydrazone analogs. This makes them the gold standard for long-circulating bioconjugates (e.g., diagnostic imaging agents, permanent labeling).

• The Alternative: Hydrazone-thiol ligands are inherently metastable. They are designed to be pH-responsive , undergoing rapid hydrolysis in acidic endosomes (pH 5.0–6.0). This makes them the preferred choice for drug delivery systems (e.g., Antibody-Drug Conjugates) where payload release is required upon cellular internalization.

This guide provides a rigorous technical comparison of these two ligand classes, supported by mechanistic insights, kinetic data, and validated experimental protocols.

Mechanistic Foundation: The Origin of Stability

To control stability, one must understand the electronic causality governing the Carbon-Nitrogen double bond (

).

Electronic Effects: Electronegativity and Basicity

The hydrolytic stability of these ligands is dictated by the basicity of the imine nitrogen. Hydrolysis is acid-catalyzed; the rate-limiting step is the protonation of the nitrogen atom.

• Oximes (

  ): The oxygen atom is highly electronegative ( ). It exerts a strong inductive electron-withdrawing effect ($ -I $), significantly reducing the electron density on the nitrogen. This lowers the of the conjugate acid, making protonation unfavorable at physiological pH.

• Hydrazones (

  ): The adjacent nitrogen ( ) is less electronegative and can donate electron density via resonance ($ +M $ effect), making the imine nitrogen more basic and susceptible to protonation.

The Hydrolysis Pathway

The following Graphviz diagram illustrates the acid-catalyzed hydrolysis mechanism, highlighting the critical protonation step that differentiates the two ligands.

Figure 1: Acid-catalyzed hydrolysis pathway. The energy barrier for the first step (Protonation) is significantly higher for oximes due to the electronegativity of oxygen.[1][2]

Quantitative Performance Comparison

The following data aggregates kinetic studies comparing isostructural oximes and hydrazones (specifically derived from aldehydes, which are less stable than ketone derivatives).

Kinetic Stability Data ( and )

Ligand Type	Linkage Structure	Relative Hydrolysis Rate (pH 7.[2][3]0)	Half-life ( ) at pH 5.0 (Lysosomal mimic)	Primary Application
Oxime		1 (Baseline)	> 500 hours	Permanent Labeling, PET Tracers
Alkyl-Hydrazone		~600x Faster	< 10 minutes	Rapid Release Drug Delivery
Acyl-Hydrazone		~300x Faster	~ 1-4 hours	Controlled Release ADCs
Semicarbazone		~160x Faster	~ 24 hours	Intermediate Stability

Data Source: Derived from Kalia & Raines, Angew.[4][5][6][7][8] Chem. Int. Ed. 2008 [1].[2][4][5][7][9]

The Thiol Factor: Redox and Chelation

When these linkages are part of a ligand containing a Thiol (-SH) group (common in bifunctional chelators like BAT or MAS3), secondary stability factors arise:

• Oxime-Thiols:

  • Pros: The oxime bond is inert to thiols. No "scrambling" occurs.

  • Cons: If the thiol oxidizes to a disulfide, the ligand dimerizes. The oxime remains intact.

• Hydrazone-Thiols:

  • Pros: Can participate in dynamic exchange.

  • Cons: Susceptible to Thiol-Exchange (Transimination). In the presence of high intracellular glutathione (GSH), hydrazones can be destabilized or undergo nucleophilic attack, leading to premature release of the metal or payload.

Experimental Protocols

To validate the stability of your specific ligand, do not rely solely on literature values. Structure dictates function (e.g., steric bulk around the C=N bond increases stability). Use these self-validating protocols.

Protocol A: pH-Dependent Hydrolysis Assay (UV-Vis/HPLC)

Objective: Determine the pseudo-first-order rate constant (

) of ligand hydrolysis.

Reagents:

• Ligand stock (10 mM in DMSO).

• Buffers: Acetate (pH 5.0), Phosphate (pH 7.4).

• Internal Standard: Benzoic acid (non-reactive).

Workflow:

• Preparation: Dilute ligand to 50

  M in the appropriate buffer containing 10% DMSO to ensure solubility.

• Incubation: Maintain at 37°C in a thermomixer.

• Sampling:

  • For Hydrazones: Sample every 15 minutes for 4 hours.

  • For Oximes: Sample every 24 hours for 7 days.

• Analysis: Inject onto RP-HPLC (C18 column). Monitor the disappearance of the conjugate peak and the appearance of the parent aldehyde/ketone.

• Calculation: Plot

  vs. time. The slope is .

Protocol B: Glutathione (GSH) Challenge

Objective: Assess stability against biological thiols (mimicking cytosolic conditions).

• Preparation: Prepare ligand (50

  M) in PBS (pH 7.4).

• Challenge: Add L-Glutathione (reduced) to a final concentration of 10 mM (physiologically relevant high concentration).

• Control: Prepare a parallel sample without GSH.

• Monitoring: Analyze via LC-MS at 0, 1, 4, and 24 hours.

• Success Criteria:

  • Oxime: >95% intact after 24h.

  • Hydrazone: Expect 20-50% degradation depending on acyl/alkyl structure; look for GSH-adducts.

Decision Guide: Which Ligand for Your Study?

Use the following logic flow to select the appropriate ligand chemistry.

Figure 2: Decision matrix for selecting between Oxime and Hydrazone chemistries based on biological application.

References

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes.[1][4][5][6][7][10] Angewandte Chemie International Edition, 47(39), 7523–7526.[4][6] [Link]

• Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 19(12), 2543–2548. [Link]

• Crisalli, P., & Kool, E. T. (2013). Water-soluble organocatalysts for hydrazone and oxime formation. The Journal of Organic Chemistry, 78(3), 1184–1189. [Link]

• Wu, X., et al. (2016). Recent advances in hydrazone-based molecular switches and machines. Chemical Reviews, 116(24), 15375-15414. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrolytic stability of hydrazones and oximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Validating the Synthesis of 2-(Hydroxyimino)propane-1-thiol: A Comparative Guide to TLC Markers

For drug development professionals and synthetic chemists, validating the successful synthesis of bifunctional aliphatic molecules presents a unique analytical challenge. 2-(Hydroxyimino)propane-1-thiol is a prime example: it contains both a highly nucleophilic terminal thiol (-SH) and an oxime (=N-OH) moiety.

When synthesizing this compound (typically via the oximation of 1-mercapto-2-propanone), relying solely on retention factor (

) shifts under ultraviolet (UV) light or universal stains is insufficient. To establish a self-validating system , researchers must utilize orthogonal Thin Layer Chromatography (TLC) markers that independently verify the retention of the starting thiol and the successful formation of the oxime.

This guide objectively compares the performance of various TLC staining alternatives and provides field-proven protocols to ensure absolute scientific integrity during synthesis validation.

The Orthogonal Validation Strategy

In chemical synthesis, a self-validating system relies on causality rather than mere observation. If a reaction mixture is spotted alongside the starting material, a universal stain like Potassium Permanganate (KMnO

) will oxidize both compounds, proving only that organic material is present[1].

To definitively prove causality—that the ketone has converted to an oxime while the thiol remains intact—we must use an orthogonal staining approach:

• Thiol Validation: Ellman’s Reagent (DTNB) undergoes a specific disulfide exchange with free thiols, releasing the intensely colored 2-nitro-5-thiobenzoate anion[2].

• Oxime Validation: Copper(II) Chloride (CuCl

  ) selectively coordinates with oxime nitrogen and oxygen atoms to form a stable, green coordination complex[3].

By running duplicate TLC plates and applying these stains independently, a product spot that tests positive for both functional groups at a new

value provides immediate, robust confirmation of the target molecule prior to NMR or LC-MS analysis.

Mechanistic Workflow of TLC Validation

The following diagram illustrates the logical relationship between the reaction components and the orthogonal TLC validation system.

Orthogonal TLC validation workflow for 2-(Hydroxyimino)propane-1-thiol synthesis.

Comparative Analysis of TLC Markers

The table below summarizes the quantitative and qualitative performance of alternative TLC markers when applied to 2-(Hydroxyimino)propane-1-thiol.

Marker / Reagent	Target Functional Group	Visual Indication	Specificity	Heating Required?
Ellman's Reagent (DTNB)	Free Thiol (-SH)	Bright yellow/orange spot	Extremely High	No
Copper(II) Chloride	Oxime (=N-OH)	Green coordination complex	High	Yes (110°C for 10 min)
Potassium Permanganate	Universal (Oxidizable)	Yellow-brown spot on purple	Low	Yes (Gentle)
Iodine (I ) Vapor	General / Thiols	Brown spot (or white for thiols)	Low	No

Performance Insights:

• Ellman's Reagent vs. Iodine: While Iodine vapor can detect thiols (often appearing as transient white spots against a brown background due to rapid oxidation to disulfides)[4], it is notoriously hit-or-miss. Ellman's reagent provides a permanent, highly specific covalent readout[2].

• CuCl

  vs. KMnO : KMnO will aggressively oxidize both the starting mercapto-ketone and the product mercapto-oxime[1]. CuCl is strictly necessary to prove that the ketone has been successfully converted to the oxime[3].

Experimental Protocols

To execute this self-validating system, follow these step-by-step methodologies for preparing and applying the TLC markers.

Protocol A: Thiol Validation via Ellman’s Reagent

Mechanism: Disulfide exchange releasing colored TNB anion.

• Preparation: Dissolve 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to a concentration of 2.5 mM in methanol[2]. Note: Do not add basic amines like DIPEA to the stock solution, as it causes premature degradation and yellowing.

• Application: Develop the silica TLC plate in an appropriate polar solvent (e.g., EtOAc/Hexane). Allow the plate to dry completely.

• Visualization: Dip the plate quickly into the Ellman's reagent solution.

• Result: Free thiols will immediately appear as bright yellow/orange spots at room temperature. No heating is required.

Protocol B: Oxime Validation via Copper(II) Chloride

Mechanism: Chelation of Cu(II) ions by the oxime nitrogen/oxygen.

• Preparation: Prepare a 0.5% (w/v) aqueous solution of Copper(II) chloride dihydrate (CuCl

  ·2H O)[3].

• Application: After developing and drying a duplicate TLC plate, spray or briefly dip the plate into the CuCl

  solution.

• Visualization: While some

  -oximes show color immediately, -oximes and related derivatives typically require heating. Place the plate on a hot plate or in an oven at 110°C for 10 minutes[3].

• Result: The oxime product will develop as a distinct green spot.

Protocol C: Universal Baseline via KMnO Stain

Mechanism: Reduction of purple Mn(VII) to brown Mn(IV) dioxide by oxidizable organic groups.

• Preparation: Dissolve 1.5 g of KMnO

  , 10 g of K CO , and 1.25 mL of 10% NaOH in 200 mL of distilled water[1].

• Application: Dip the developed and thoroughly dried TLC plate into the purple solution. Wipe the excess stain from the back of the plate.

• Visualization: Gently heat the plate using a heat gun (avoid overheating, keeping the plate touchable at 50-60°C)[4].

• Result: Both the starting material and the product will appear as yellow-brown spots on a bright purple background. Note: Strongly reductive thiols may initially appear as white spots (Mn

  ) before heating[4].

References

• TLC stains | reachdevices.com |
• TLC Stains | washington.edu |
• Dyeing Reagents for Thin-Layer and Paper Chrom
• A simple method for the quantitative analysis of resin bound thiol groups | ox.ac.uk |

Sources

• 1. depts.washington.edu [depts.washington.edu]
• 2. users.ox.ac.uk [users.ox.ac.uk]
• 3. sarponggroup.com [sarponggroup.com]
• 4. TLC stains [reachdevices.com]

Electrochemical characterization and cyclic voltammetry of the compound

An Application Scientist's Guide to Electrochemical Characterization: A Comparative Study Using Cyclic Voltammetry

For researchers and professionals in drug development and materials science, understanding the electron transfer properties of a compound is fundamental. Electrochemical techniques offer a powerful lens to probe these characteristics, and among them, Cyclic Voltammetry (CV) stands out as an indispensable tool for initial redox characterization.[1][2] It provides a rapid and comprehensive overview of a molecule's electrochemical behavior, including its redox potentials, the stability of its oxidized and reduced forms, and the kinetics of electron transfer.

This guide provides a deep dive into the principles, execution, and interpretation of cyclic voltammetry. We will move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a robust and self-validating methodology. To ground the theory in practice, we will present a comparative analysis of two well-characterized redox-active compounds: ferrocene (Fc) and acetylferrocene (AcFc). This case study will illustrate how subtle changes in molecular structure are reflected in the electrochemical data and how to interpret these differences authoritatively.

The Theoretical Framework of Cyclic Voltammetry

Cyclic voltammetry is a potentiodynamic technique where the potential of a working electrode is swept linearly versus time between two vertex potentials, and the resulting current is measured.[1][2] This process involves a three-electrode system, the cornerstone of modern electroanalytical chemistry.[3]

• Working Electrode (WE): An inert material (e.g., glassy carbon, platinum) where the redox reaction of the analyte occurs. Its potential is precisely controlled by the potentiostat.

• Reference Electrode (RE): Provides a stable, constant potential against which the working electrode's potential is measured (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE).[1] The integrity of the RE is paramount for accurate and reproducible measurements.

• Counter (or Auxiliary) Electrode (CE): Completes the electrical circuit by passing current between it and the working electrode.[1] It is typically made of an inert material with a large surface area, such as a platinum wire, to ensure the current does not limit the electrochemical process.[4]

As the potential is swept, it eventually reaches a point where the analyte at the electrode surface is either oxidized or reduced. This electron transfer generates a current that is recorded and plotted against the applied potential, producing a characteristic "duck-shaped" plot known as a cyclic voltammogram.[3]

Interpreting the Voltammogram: Key Parameters

A cyclic voltammogram is rich with information, encoded in its key features:[5][6]

• Anodic Peak Potential (Epa): The potential at which the maximum oxidation current is observed.

• Cathodic Peak Potential (Epc): The potential at which the maximum reduction current is observed.

• Anodic Peak Current (ipa): The maximum current measured during the oxidative scan.

• Cathodic Peak Current (ipc): The maximum current measured during the reductive scan.

These parameters are used to determine two critical properties of the redox system: the formal redox potential (E°') and the electrochemical reversibility.

Electrochemical Reversibility and the Nernst Equation

A key aspect of characterizing a compound is determining if its redox process is electrochemically reversible. A reversible system is one where the electron transfer kinetics are fast enough to maintain equilibrium between the oxidized and reduced forms at the electrode surface, as described by the Nernst equation.[3][6]

For a truly reversible, one-electron process at 25°C, two conditions must be met:[6][7]

• Peak Separation (ΔEp): The difference between the anodic and cathodic peak potentials (ΔEp = |Epa - Epc|) should be approximately 59/n mV, where 'n' is the number of electrons transferred. For a one-electron process, this is ~59 mV.

• Peak Current Ratio (ipa/ipc): The ratio of the anodic to cathodic peak currents should be equal to one. This indicates that the species generated in the forward scan (e.g., the oxidized form) is stable and fully available to be converted back in the reverse scan.

Deviations from these ideal values suggest a quasi-reversible or irreversible process, often due to slow electron transfer kinetics or chemical reactions coupled to the electron transfer.[6][8]

A Self-Validating Experimental Protocol for Cyclic Voltammetry

The trustworthiness of electrochemical data hinges on a meticulous and self-validating experimental protocol. The following workflow is designed to ensure reproducibility and accuracy.

Mandatory Visualization: Experimental Workflow

Caption: A self-validating workflow for cyclic voltammetry experiments.

Step-by-Step Methodology

1. Materials and Instrumentation

• Potentiostat: An instrument capable of controlling the potential and measuring the current.[4]

• Electrodes: Glassy carbon working electrode (3 mm diameter), Ag/AgCl reference electrode, and a platinum wire counter electrode.[9]

• Electrochemical Cell: A glass cell designed to hold the three electrodes and the sample solution.[10]

• Reagents: Ferrocene, Acetylferrocene, HPLC-grade acetonitrile (solvent), and Tetrabutylammonium hexafluorophosphate (TBAPF₆) as the supporting electrolyte.[4][7]

• Polishing Materials: Alumina slurries (e.g., 0.3 and 0.05 µm) and polishing pads.[7]

2. Electrode Preparation (The Causality of a Clean Surface)

• Protocol:

  • Polish the glassy carbon working electrode on a polishing pad with 0.3 µm alumina slurry for 60 seconds.

  • Rinse thoroughly with deionized water.

  • Repeat the polishing step with 0.05 µm alumina slurry for 60 seconds to achieve a mirror-like finish.

  • Rinse thoroughly with deionized water, then with acetonitrile.

  • Dry the electrode under a stream of nitrogen.

3. Solution Preparation

• Why: A supporting electrolyte (e.g., 0.1 M TBAPF₆) is required to ensure the solution is conductive and to minimize uncompensated solution resistance (iR drop), which can distort the voltammogram.[10] The analyte concentration is typically in the low millimolar range (1-2 mM).[7]

• Protocol:

  • Prepare a 0.1 M solution of TBAPF₆ in acetonitrile. This is the "blank" electrolyte solution.

  • Prepare separate 1.0 mM solutions of ferrocene and acetylferrocene in the 0.1 M TBAPF₆/acetonitrile electrolyte.

4. The Experiment

• Assemble the three electrodes in the cell containing the blank electrolyte solution. Ensure the reference electrode tip is positioned close to the working electrode.[7]
• Purge the solution with an inert gas (e.g., argon or nitrogen) for 5-10 minutes to remove dissolved oxygen, which is electroactive and can interfere with the measurement.
• Self-Validation Step 1: Record a background CV of the blank electrolyte solution over the desired potential window (e.g., 0 V to +0.8 V). A flat, featureless voltammogram confirms the purity of the solvent and electrolyte.
• Add the analyte (ferrocene or acetylferrocene) to the cell.
• Record the cyclic voltammogram at a scan rate of 100 mV/s.
• Self-Validation Step 2: Vary the scan rate (e.g., 25, 50, 100, 200 mV/s) and record the CVs. For a diffusion-controlled process, the peak current (ip) should be linearly proportional to the square root of the scan rate (ν¹/²), as described by the Randles-Ševčík equation.[5][12]

Comparative Analysis: Ferrocene vs. Acetylferrocene

Ferrocene is a highly stable organometallic compound widely used as an internal standard in non-aqueous electrochemistry due to its well-behaved, reversible one-electron oxidation.[3][7] Acetylferrocene is a derivative where one cyclopentadienyl ring is substituted with an electron-withdrawing acetyl group.

Experimental Data & Interpretation

The cyclic voltammograms for ferrocene and acetylferrocene under the conditions described above reveal distinct differences in their electrochemical behavior.

Parameter	Ferrocene (Fc)	Acetylferrocene (AcFc)	Theoretical Ideal (n=1)
Anodic Peak Potential (Epa)	+0.38 V	+0.60 V	-
Cathodic Peak Potential (Epc)	+0.32 V	+0.54 V	-
Formal Potential (E°' ≈ E½)	+0.35 V	+0.57 V	-
Peak Separation (ΔEp)	60 mV	60 mV	~59 mV
Peak Current Ratio (ipa/ipc)	~1.0	~1.0	1.0
Reversibility	Reversible	Reversible	Reversible
(Data is representative based on typical results vs Ag/AgCl reference electrode)[4]

Analysis of Causality:

• Shift in Redox Potential: The most striking difference is the significant positive shift in the formal potential of acetylferrocene (+0.57 V) compared to ferrocene (+0.35 V).[4] This is a direct consequence of the electronic effect of the acetyl substituent. The acetyl group is strongly electron-withdrawing, which decreases the electron density at the iron center. This makes it more difficult to remove an electron (oxidation), thus requiring a higher applied potential.

• Electrochemical Reversibility: Both compounds exhibit excellent reversibility under these conditions. The peak separation (ΔEp) for both is approximately 60 mV, which is very close to the theoretical value of 59 mV for a one-electron process.[7] Furthermore, the peak current ratio (ipa/ipc) is nearly unity for both, indicating that the generated ferrocenium and acetylferrocenium cations are stable on the timescale of the CV experiment.

Mandatory Visualization: Logic for Reversibility Assessment

Caption: Logical flow for assessing electrochemical reversibility from CV data.

Conclusion

Cyclic voltammetry is a cornerstone technique for the initial characterization of redox-active compounds. By understanding the theoretical underpinnings and adhering to a meticulous, self-validating experimental protocol, researchers can obtain high-quality, reproducible data. The comparative analysis of ferrocene and acetylferrocene clearly demonstrates how CV can elucidate the electronic effects of molecular structure on redox potential. This guide provides the foundational knowledge and practical framework for scientists to confidently employ cyclic voltammetry, interpret its results, and make authoritative claims about the electrochemical properties of the compounds they investigate.

References

• Gamry Instruments. (n.d.). Cyclic Voltammetry - CV Electrochemical Technique. Retrieved from [Link]

• Physics Forums. (2004, October 18). Cyclic Voltammetry: Meaning & Lab Results. Retrieved from [Link]

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• IEST Instrument. (2026, February 10). Cyclic Voltammetry Analysis Guide: Interpreting CV Curves. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-(Hydroxyimino)propane-1-thiol

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic, self-validating system driven by molecular causality. Handling bifunctional molecules like 2-(Hydroxyimino)propane-1-thiol requires a rigorous understanding of its structural vulnerabilities and reactive potential.

This compound features two highly reactive functional groups: a thiol (-SH) , notorious for its extreme volatility, repulsive odor, and respiratory irritation[1], and an oxime (=N-OH) , which acts as a potent skin sensitizer and can decompose under thermal stress to release toxic nitrogen oxides (NOx) and sulfur oxides (SOx)[2][3].

The following operational master guide synthesizes technical accuracy with field-proven methodologies to ensure absolute safety and logistical efficiency during handling and disposal.

Quantitative Chemical Profile

Understanding the physical parameters of the target molecule is the first step in risk mitigation.

Property	Specification	Mechanistic Implication
IUPAC Name	2-(Hydroxyimino)propane-1-thiol	Contains dual reactive sites requiring orthogonal safety measures.
Molecular Formula	C3H7NOS[4]	Low molecular weight contributes to high vapor pressure and volatility.
Monoisotopic Mass	105.02 Da[4]	Rapid dispersion in ambient air; necessitates strict engineering controls.
Primary Hazards	Stench, Irritant, Sensitizer	Olfactory fatigue can mask dangerous exposure levels[1].

Mechanistic Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for volatile organosulfur compounds. The selection below is grounded in the chemical permeability and reactivity of the molecule[1][3].

PPE Category	Specification	Causality & Justification
Hand Protection	Butyl rubber or heavy-duty Nitrile (>0.3mm thickness)	Thiols are highly lipophilic and rapidly permeate standard latex or thin nitrile gloves. Butyl rubber provides an impermeable barrier against organosulfur penetration[1].
Eye/Face	EN 166 / NIOSH-approved splash goggles	The oxime moiety is a reactive nucleophile that can cause severe ocular sensitization. A face shield is mandatory during bulk transfers[5].
Body Protection	Flame-resistant, non-porous lab coat	Prevents the absorption of volatile thiol vapors into clothing fibers, which can cause secondary exposure outside the laboratory[3].
Respiratory	Hard-ducted Fume Hood (Primary); Full-face respirator with P2/Organic cartridge (Secondary)	Mitigates the inhalation of volatile thiols and protects against potential NOx/SOx off-gassing during accidental thermal decomposition[2].

Operational Workflow & Handling Protocol

To prevent atmospheric contamination and auto-oxidation (which forms insoluble disulfides), handling must be treated as an air-sensitive operation.

Step-by-Step Handling Methodology:

• Engineering Controls: Conduct all operations inside a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood. Ensure the exhaust flow rate is validated before opening the container[1].

• Inert Atmosphere: Purge the primary reaction vessel with an inert gas (Nitrogen or Argon). This prevents the thiol group from prematurely oxidizing in the presence of atmospheric oxygen.

• Closed-System Transfer: Use gas-tight syringes or cannulas for transferring the liquid. Never pour the chemical openly, as the vapor pressure will immediately contaminate the workspace.

• Immediate Decontamination: Have a secondary containment tray ready. Any spatulas, syringes, or glassware that contact the chemical must be immediately submerged in a prepared bleach bath before being removed from the fume hood[6].

Decontamination & Disposal Plan (The Bleach Protocol)

The disposal of 2-(Hydroxyimino)propane-1-thiol relies on a fundamental chemical transformation. By exposing the waste to sodium hypochlorite (bleach), the volatile, odorous thiol (-SH) is oxidized into a highly water-soluble, non-volatile sulfonic acid (-SO3H)[6][7]. This permanently eliminates the stench and neutralizes the primary hazard.

Workflow for the chemical neutralization and disposal of thiol-containing waste.

Step-by-Step Disposal Methodology:

• Preparation: In a wide-mouth Erlenmeyer flask inside the fume hood, prepare a 5.25% sodium hypochlorite (commercial bleach) solution. Ensure a 25% molar excess of bleach relative to the estimated thiol waste[7].

• Controlled Addition: Equip the flask with a magnetic stirrer and a thermometer. Slowly add the thiol waste dropwise to the stirring bleach solution.

• Thermal Monitoring (Critical): The oxidation of thiols is highly exothermic. If the temperature exceeds 40°C, pause the addition immediately to prevent the solvent from boiling and releasing unreacted thiol vapors[8]. Use an ice bath if necessary.

• Incubation: Allow the mixture to stir overnight (approx. 14 hours) to ensure complete conversion to sulfonic acid[6].

• Validation & Neutralization: Verify the complete absence of the characteristic skunk-like odor. Test the pH and neutralize the solution to pH 7 before transferring it to the institutional aqueous waste stream[7][8].

Emergency Response & Spill Management

In the event of a breach, rapid containment is necessary to prevent facility-wide evacuation due to odor dispersion.

• Spill Containment: Do not use combustible materials (like sawdust) to absorb the spill, as the oxime component can be reactive. Absorb the liquid using inert materials such as diatomaceous earth, dry sand, or vermiculite[8][9].

• Surface Decontamination: Once the bulk liquid is absorbed and sealed in a hazardous waste container, scrub the affected surface with a dilute bleach solution, followed by an alcohol wipe down to remove residual organics[8].

• First Aid (Inhalation): If respiratory irritation or olfactory fatigue occurs, move the victim to fresh air immediately. Do not use mouth-to-mouth resuscitation if the chemical was inhaled; use a pocket mask with a one-way valve[5][10].

References

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